C6 NBD-L-threo-dihydrosphingosine

Core Science & Biosynthesis

C6 NBD-L-threo-dihydrosphingosine: A Technical Guide for Researchers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

C6 NBD-L-threo-dihydrosphingosine is a fluorescently labeled analog of dihydrosphingosine, a key intermediate in the de novo synthesis of sphingolipids. This synthetic molecule incorporates a nitrobenzoxadiazole (NBD) fluorophore attached to a six-carbon (C6) acyl chain, which is in turn linked to the amino group of the L-threo isomer of dihydrosphingosine. Its fluorescent properties make it an invaluable tool for visualizing and tracking the metabolism and trafficking of sphingolipids within living and fixed cells.

This guide provides a comprehensive overview of the technical details of C6 NBD-L-threo-dihydrosphingosine, including its physicochemical properties, its role in studying sphingolipid signaling pathways, and detailed protocols for its experimental application.

Core Properties and Data

C6 NBD-L-threo-dihydrosphingosine is a valuable research tool due to its specific chemical and fluorescent characteristics. These properties allow it to mimic natural sphingolipid precursors and be traced within cellular systems.

Property	Value	Reference
Molecular Formula	C₃₀H₅₁N₅O₆	[1][2]
Molecular Weight	577.76 g/mol	[1][2]
CAS Number	114301-98-3	[1]
Appearance	Dark solid	[3]
Purity	>98%	[1]
Solubility	Soluble in Chloroform, DMSO, and Ethanol	[3][4]
Excitation Wavelength (λex)	~466 nm (in Methanol)	[3]
Emission Wavelength (λem)	~536 nm (in Methanol)	[3]
Storage Conditions	-20°C, protected from light	[3]

Role in Signaling Pathways

C6 NBD-L-threo-dihydrosphingosine serves as a fluorescent tracer to investigate the complex sphingolipid metabolic and signaling pathways. Upon entering the cell, it is primarily processed in the endoplasmic reticulum (ER) and the Golgi apparatus, where it is converted into various downstream sphingolipids. By tracking the fluorescent signal, researchers can elucidate the dynamics of these pathways and the activity of key enzymes.

De Novo Sphingolipid Synthesis and Ceramide Signaling

The primary use of C6 NBD-L-threo-dihydrosphingosine is to probe the de novo sphingolipid synthesis pathway. This pathway begins with the condensation of serine and palmitoyl-CoA and leads to the formation of ceramide, a central hub in sphingolipid metabolism. Ceramide and its metabolites are critical signaling molecules involved in a wide array of cellular processes, including apoptosis, cell cycle regulation, inflammation, and cellular stress responses. The balance between pro-apoptotic ceramide and pro-survival sphingosine-1-phosphate (S1P) is a critical determinant of cell fate.

The diagram below illustrates the major nodes of the ceramide signaling pathway that can be investigated using C6 NBD-L-threo-dihydrosphingosine and its metabolites.

Figure 1: Ceramide Signaling Pathway. This diagram illustrates the metabolic fate of C6 NBD-L-threo-dihydrosphingosine.

Experimental Protocols

The following protocols are adapted from established methods for using NBD-labeled sphingolipids and can be applied to C6 NBD-L-threo-dihydrosphingosine. Optimization may be required depending on the cell type and experimental objectives.

Protocol 1: Preparation of C6 NBD-dihydrosphingosine-BSA Complex

For efficient delivery into cells, it is recommended to complex the lipophilic C6 NBD-L-threo-dihydrosphingosine with bovine serum albumin (BSA).

Materials:

• C6 NBD-L-threo-dihydrosphingosine

• Chloroform

• Ethanol, absolute

• Defatted BSA

• Hanks' Balanced Salt Solution with 10 mM HEPES, pH 7.4 (HBSS/HEPES)

• Nitrogen gas source

• Vortex mixer

Procedure:

• Prepare a 1 mM stock solution of C6 NBD-L-threo-dihydrosphingosine in chloroform.

• In a small glass tube, dispense the desired amount of the stock solution and evaporate the solvent under a gentle stream of nitrogen gas.

• Further dry the lipid film under vacuum for at least 1 hour.

• Resuspend the dried lipid in a small volume of absolute ethanol (e.g., 20 µL for 10 nmol of lipid).

• Prepare a solution of defatted BSA in HBSS/HEPES (e.g., 0.34 mg/mL).

• While vigorously vortexing the BSA solution, slowly inject the ethanolic lipid solution.

• The resulting C6 NBD-dihydrosphingosine-BSA complex can be stored at -20°C.

Figure 2: Workflow for C6 NBD-dihydrosphingosine-BSA Complex Preparation.

Protocol 2: Labeling of Live Cells for Fluorescence Microscopy

This protocol describes the staining of the Golgi apparatus in living cells.

Materials:

• Cells grown on glass coverslips or imaging dishes

• C6 NBD-dihydrosphingosine-BSA complex (from Protocol 1)

• HBSS/HEPES or other appropriate imaging medium

• Fluorescence microscope with appropriate filter sets (e.g., FITC/GFP)

Procedure:

• Wash the cells grown on coverslips twice with pre-warmed HBSS/HEPES.

• Prepare a working solution of the C6 NBD-dihydrosphingosine-BSA complex in HBSS/HEPES (typically 2-5 µM).

• Incubate the cells with the labeling solution at 37°C for 15-30 minutes in the dark.

• Wash the cells three times with fresh, pre-warmed HBSS/HEPES.

• Mount the coverslip on a slide with a drop of imaging medium.

• Immediately visualize the cells using a fluorescence microscope. The Golgi apparatus should appear as a brightly stained perinuclear structure.

Protocol 3: Labeling of Fixed Cells for Fluorescence Microscopy

Materials:

• Cells grown on glass coverslips

• Phosphate-buffered saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• C6 NBD-dihydrosphingosine-BSA complex (from Protocol 1)

• Mounting medium

Procedure:

• Wash the cells twice with PBS.

• Fix the cells with 4% PFA in PBS for 15-20 minutes at room temperature.

• Wash the cells three times with PBS.

• Incubate the fixed cells with the C6 NBD-dihydrosphingosine-BSA complex (2-5 µM in PBS) for 30 minutes at room temperature in the dark.

• Wash the cells three times with PBS.

• Mount the coverslip on a slide using an appropriate mounting medium.

• Visualize the cells using a fluorescence microscope.

Protocol 4: Lipid Extraction and HPLC Analysis of Metabolites

This protocol allows for the quantitative analysis of C6 NBD-L-threo-dihydrosphingosine and its fluorescent metabolites.[1]

Materials:

• Labeled cells (from a time-course or inhibitor study)

• PBS

• Methanol

• Chloroform

• Nitrogen gas source

• High-Performance Liquid Chromatography (HPLC) system with a fluorescence detector and a C18 reverse-phase column

Procedure:

• After labeling, wash the cells with ice-cold PBS.

• Scrape the cells in a mixture of chloroform:methanol (1:2, v/v).

• Transfer the cell lysate to a glass tube and vortex thoroughly.

• Add chloroform and water to achieve a final ratio of chloroform:methanol:water of 2:1:0.8.

• Vortex and centrifuge to separate the phases.

• Collect the lower organic phase containing the lipids.

• Dry the lipid extract under a stream of nitrogen.

• Resuspend the dried lipids in a suitable solvent for HPLC injection (e.g., methanol or chloroform:methanol 1:1).

• Inject the sample into the HPLC system. A gradient of an organic solvent (e.g., methanol or acetonitrile) in water is typically used for separation.

• Monitor the elution of fluorescent lipids using a fluorescence detector set to the appropriate excitation and emission wavelengths for NBD.

• Quantify the different lipid species by integrating the peak areas and comparing them to known standards.

Figure 3: Workflow for HPLC Analysis of C6 NBD-sphingolipid Metabolites.

Conclusion

C6 NBD-L-threo-dihydrosphingosine is a powerful tool for cell biologists and drug development professionals investigating the intricate world of sphingolipid metabolism and signaling. Its ability to be metabolically incorporated into downstream sphingolipids, combined with its fluorescent properties, allows for the direct visualization of lipid trafficking and the quantitative assessment of enzymatic activities within cellular context. The protocols and information provided in this guide serve as a starting point for researchers to effectively utilize this fluorescent probe in their studies of cellular health and disease.

References

• 1. A comprehensive measure of Golgi sphingolipid flux using NBD C6-ceramide: evaluation of sphingolipid inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. biotium.com [biotium.com]
• 4. Advances in determining signaling mechanisms of ceramide and role in disease - PMC [pmc.ncbi.nlm.nih.gov]

Understanding Fluorescent Analogs of Sphingolipids: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of fluorescently labeled sphingolipid analogs, indispensable tools for elucidating the complex roles of sphingolipids in cellular processes. Sphingolipids are not merely structural components of cellular membranes; they are critical signaling molecules involved in a myriad of cellular functions, including proliferation, differentiation, apoptosis, and cell migration.[1][2] The study of these lipids in their native environment has been revolutionized by the development of fluorescent analogs that allow for their visualization and tracking in living cells.

This guide details the properties of the most common fluorescent sphingolipid analogs, provides structured data for their use, outlines key signaling pathways, and offers detailed experimental protocols for their application in research and drug development.

Core Concepts of Fluorescent Sphingolipid Analogs

The challenge in studying native sphingolipids lies in their lack of intrinsic fluorescence, making them invisible to standard fluorescence microscopy techniques. To overcome this, researchers utilize analogs where a fluorescent moiety is covalently attached to a sphingolipid. The ideal fluorescent analog should mimic the behavior of its natural counterpart as closely as possible in terms of its metabolism, trafficking, and incorporation into cellular membranes.

The two most widely used classes of fluorophores for labeling sphingolipids are Nitrobenzoxadiazole (NBD) and Boron-dipyrromethene (BODIPY) .

• NBD (Nitrobenzoxadiazole): NBD-labeled lipids have been used for decades. They are characterized by their environmental sensitivity, meaning their fluorescence properties can change with the polarity of their surroundings. While this can be a useful feature for probing membrane properties, NBD is also known for its lower photostability and quantum yield compared to BODIPY.[3]

• BODIPY (Boron-dipyrromethene): BODIPY dyes offer several advantages, including high fluorescence quantum yields, sharp emission peaks, and greater photostability.[4][5] A particularly useful feature of some BODIPY-sphingolipid analogs is their concentration-dependent fluorescence. At low concentrations in membranes, they emit green fluorescence, which shifts to red at higher concentrations due to excimer formation. This property allows for the ratiometric imaging of lipid concentration in different cellular compartments.[5][6]

Quantitative Data of Fluorescent Sphingolipid Analogs

The selection of a fluorescent sphingolipid analog for a particular experiment depends on its specific photophysical properties. The following tables summarize key quantitative data for commonly used NBD and BODIPY-labeled sphingolipids.

Table 1: Spectral Properties of NBD-Labeled Sphingolipids

Analog	Excitation (nm)	Emission (nm)	Solvent/Environment	Reference(s)
NBD C6-Ceramide	466	536	Methanol	[7]
NBD C6-Sphingomyelin	470	525	Not Specified	[8]
NBD C12-Sphingomyelin	470	525	Not Specified	[8]
NBD Sphingosine	~465	~535	Ethanol	[9][10]
6-NBD-PC	~465	~535	Model Membranes	[11]
12-NBD-PC	~465	~535	Model Membranes	[11]
NBD-PE	~465	~535	Model Membranes	[11]

Table 2: Spectral Properties of BODIPY-Labeled Sphingolipids

Analog	Excitation (nm)	Emission (nm)	Solvent/Environment	Reference(s)
BODIPY FL C5-Ceramide	505	511/512	Methanol	[4][7][12]
BODIPY FL C5-Sphingomyelin	505	511	Not Specified	[4]
BODIPY FL C5-Glucosylceramide	505	511	Not Specified	[4]
C5-DMB-Cer	~515 (green)	~620 (red, aggregated)	Membranes	[6][13]
BODIPY TR-Ceramide	589	617	Methanol	[7]

Table 3: General Photophysical Properties of NBD and BODIPY Fluorophores

Property	NBD	BODIPY FL
Molar Absorptivity	Lower	Higher
Fluorescence Quantum Yield	Lower	Higher
Photostability	Lower	Higher
Environmental Sensitivity	High (Polarity Sensitive)	Low (Generally Insensitive)
Concentration-Dependent Emission Shift	No	Yes (Green to Red)

Sphingolipid Signaling Pathways

Fluorescent sphingolipid analogs are instrumental in dissecting the intricate signaling pathways in which these lipids participate. Sphingolipid metabolism is a complex network of interconnected pathways that generate a variety of bioactive molecules.

De Novo Sphingolipid Synthesis

The de novo synthesis pathway begins in the endoplasmic reticulum with the condensation of serine and palmitoyl-CoA and results in the formation of ceramide, the central hub of sphingolipid metabolism.[14][15]

Caption: De Novo Sphingolipid Biosynthesis Pathway.

Sphingomyelin-Ceramide Signaling Pathway

Ceramide can be generated from the hydrolysis of sphingomyelin by sphingomyelinases (SMases). This pathway is a rapid response to cellular stress and is a key component of apoptosis signaling.[1][16]

Caption: Sphingomyelin-Ceramide Apoptotic Signaling.

Sphingosine-1-Phosphate (S1P) Signaling Pathway

Ceramide can be further metabolized to sphingosine and then to sphingosine-1-phosphate (S1P). S1P generally promotes cell survival and proliferation, acting as a functional antagonist to ceramide. This balance between ceramide and S1P is often referred to as the "sphingolipid rheostat".[15][16]

Caption: Sphingosine-1-Phosphate (S1P) Pro-Survival Signaling.

Experimental Workflows

Fluorescent sphingolipid analogs are employed in a variety of experimental workflows to probe their function.

Workflow for Live-Cell Labeling and Trafficking Studies

This workflow outlines the typical steps for labeling live cells with a fluorescent sphingolipid analog and subsequently imaging its trafficking.

Caption: Workflow for Live-Cell Sphingolipid Trafficking.

Detailed Experimental Protocols

The following are detailed protocols for common experiments using fluorescent sphingolipid analogs. These should be adapted based on the specific cell type and experimental goals.

Protocol 1: Live-Cell Labeling and Visualization of the Golgi Apparatus with BODIPY FL C5-Ceramide

This protocol is designed to label the Golgi apparatus in living cells.[3]

Materials:

• BODIPY FL C5-Ceramide

• Defatted Bovine Serum Albumin (BSA)

• Hanks' Balanced Salt Solution with 10 mM HEPES, pH 7.4 (HBSS/HEPES)

• Complete cell culture medium

• Cells cultured on glass-bottom imaging dishes

Procedure:

• Preparation of Ceramide-BSA Complex (5 µM): a. Prepare a 1 mM stock solution of BODIPY FL C5-Ceramide in ethanol. b. In a glass tube, evaporate the solvent from an aliquot of the stock solution under a stream of nitrogen, followed by vacuum for at least 1 hour. c. Resuspend the dried lipid in a small volume of ethanol. d. Prepare a solution of 0.34 mg/mL defatted BSA in HBSS/HEPES. e. While vortexing the BSA solution, slowly inject the ethanolic solution of the fluorescent ceramide. This results in a 5 µM solution of the ceramide-BSA complex.

• Cell Labeling: a. Wash the cells twice with pre-warmed HBSS/HEPES. b. Incubate the cells with the 5 µM ceramide-BSA complex in HBSS/HEPES for 30 minutes at 4°C. This allows the analog to insert into the plasma membrane. c. Wash the cells three times with ice-cold HBSS/HEPES to remove the ceramide-BSA complex. d. Add pre-warmed complete culture medium and incubate the cells at 37°C for 30 minutes. During this time, the fluorescent ceramide is transported to the Golgi apparatus.

• Imaging: a. Wash the cells with fresh medium. b. Image the cells using fluorescence microscopy. For BODIPY FL, use standard FITC filter sets (e.g., excitation ~490 nm, emission ~520 nm). A prominent staining of the perinuclear Golgi apparatus should be visible.

Protocol 2: "Fix and Click" for Visualizing Metabolically Incorporated Sphingolipids

This protocol uses a clickable sphingosine analog (pacSphingosine) that is first metabolized by the cell and then fluorescently tagged after fixation, minimizing artifacts from a bulky fluorophore during trafficking.[6]

Materials:

• PhotoClick Sphingosine (pacSphingosine)

• Delipidated Fetal Bovine Serum (FBS)

• DMEM

• Click-iT™ Cell Reaction Buffer Kit (or similar, containing a fluorescent alkyne, copper sulfate, and a reducing agent)

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Saponin in PBS with 5% serum (Permeabilization and Blocking Buffer)

Procedure:

• Metabolic Labeling: a. Culture cells to the desired confluency on coverslips. b. Wash cells twice with DMEM supplemented with delipidated FBS. c. Incubate cells with 0.5 µM pacSphingosine in DMEM/delipidated FBS for 30 minutes at 37°C. d. Wash cells three times with DMEM/delipidated FBS. e. "Chase" by incubating the cells in normal culture medium (DMEM/FBS) for 1 hour at 37°C to allow for metabolism and trafficking of the analog.

• Fixation and Permeabilization: a. Fix the cells with 4% PFA in PBS for 20 minutes at room temperature. b. Wash the cells three times with PBS. c. Permeabilize and block the cells with 0.1% saponin in PBS with 5% serum for 1 hour.

• Click Reaction: a. Prepare the Click-iT™ reaction cocktail according to the manufacturer's instructions, containing the fluorescent alkyne. b. Incubate the fixed and permeabilized cells with the reaction cocktail for 30 minutes at room temperature, protected from light. c. Wash the cells three times with PBS.

• Imaging: a. Mount the coverslips on microscope slides. b. Image the cells using the appropriate filter set for the chosen fluorescent alkyne.

Applications in Research and Drug Development

Fluorescent sphingolipid analogs are powerful tools in various stages of biomedical research and drug development.

• Studying Lipid Trafficking and Sorting: These analogs allow for the direct visualization of how sphingolipids are sorted into different transport vesicles and delivered to specific organelles, providing insights into the mechanisms of membrane biogenesis and maintenance.[17][18]

• Investigating Sphingolipid Metabolism: By tracking the conversion of one fluorescent analog to another (e.g., fluorescent ceramide to fluorescent sphingomyelin or glucosylceramide), researchers can study the activity of enzymes involved in sphingolipid metabolism in living cells and in response to various stimuli or inhibitors.[19][20]

• High-Content Screening for Drug Discovery: The ability to visualize and quantify changes in sphingolipid localization and metabolism makes these analogs suitable for high-content screening assays. For example, a screen could identify compounds that inhibit the transport of a specific sphingolipid or alter the activity of a key metabolic enzyme.

The use of fluorescent sphingolipid analogs continues to be a cornerstone of sphingolipid research, providing a dynamic window into the life of these crucial molecules within the cell. As new fluorophores with improved properties are developed, the ability to study sphingolipid biology with even greater precision will undoubtedly lead to new discoveries and therapeutic opportunities.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. biorxiv.org [biorxiv.org]
• 4. Using BODIPY FL-Sphingolipid Analogs to Study Sphingolipid Metabolism in Mouse Embryonic Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Monitoring sphingolipid trafficking in cells using fluorescence microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Microwave-assisted direct synthesis of BODIPY dyes and derivatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. Spectroscopic and ionization properties of N-(7-nitrobenz-2-oxa-1,3-diazol-4-yl)-labeled lipids in model membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]
• 13. researchgate.net [researchgate.net]
• 14. Sphingolipid Metabolism | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. Ceramide Metabolism: A Key Pathway in Lipid Signaling and Human Disease - MetwareBio [metwarebio.com]
• 16. Using fluorescent sphingolipid analogs to study intracellular lipid trafficking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Overview of Sphingolipid Metabolism Pathways | BioRender Science Templates [biorender.com]
• 18. Use of fluorescent sphingolipid analogs to study lipid transport along the endocytic pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Lipid -Cell staining -Cell Biology-BIO-PROTOCOL [bio-protocol.org]
• 20. Approaches for probing and evaluating mammalian sphingolipid metabolism - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide: C6 NBD-L-threo-dihydrosphingosine

For Researchers, Scientists, and Drug Development Professionals

Core Compound Details

C6 NBD-L-threo-dihydrosphingosine is a fluorescently labeled sphingolipid analog used in cell biology and lipid research to visualize and track the metabolism and trafficking of sphingolipids within living and fixed cells. Its fluorescent NBD (7-nitrobenz-2-oxa-1,3-diazol-4-yl) group allows for detection by fluorescence microscopy.

Property	Value	Source
CAS Number	114301-98-3	[1][2]
Molecular Formula	C30H51N5O6	[1][2]
Molecular Weight	577.76 g/mol	[1][2]
Excitation Wavelength	~466 nm	[3]
Emission Wavelength	~536 nm	[3]
Purity	>98%	[1][2]

Suppliers

Supplier	Product Name	Catalog Number
Larodan	C6 NBD-L-threo-Dihydrosphingosine	-
INDOFINE Chemical Company	C6 NBD-L-threo-DIHYDROSPHINGOSINE	39-5054
Cayman Chemical	C6 NBD L-threo dihydro Ceramide (d18:0/6:0)	-

Note: Product names and catalog numbers may vary. Please refer to the supplier's website for the most current information.

Metabolic Pathway and Cellular Trafficking

C6 NBD-L-threo-dihydrosphingosine, as a ceramide analog, is a substrate for enzymes involved in sphingolipid metabolism. Upon introduction to cells, it is primarily processed within the Golgi apparatus. In the Golgi, it can be metabolized into fluorescent analogs of sphingomyelin (SM) and glucosylceramide (GlcCer).[4] These newly synthesized fluorescent sphingolipids are then transported to other cellular compartments, including the plasma membrane.[4] This process allows for the visualization of sphingolipid trafficking pathways.

Caption: Metabolic pathway of C6 NBD-L-threo-dihydrosphingosine in a typical mammalian cell.

Experimental Protocols

The following are generalized protocols for working with fluorescently labeled sphingolipids like C6 NBD-L-threo-dihydrosphingosine. Optimization for specific cell types and experimental conditions is recommended.

Protocol 1: Labeling of Live Cells with NBD-Ceramide

This protocol is adapted from methods used for NBD C6-ceramide and is suitable for visualizing the Golgi apparatus and tracking lipid trafficking.

Materials:

• C6 NBD-L-threo-dihydrosphingosine

• Ethanol or DMSO for stock solution

• Defatted Bovine Serum Albumin (BSA)

• Serum-free cell culture medium (e.g., DMEM or HBSS/HEPES)

• Live-cell imaging microscope with appropriate filter sets for NBD (Excitation/Emission: ~466/536 nm)

• Cells grown on glass-bottom dishes or coverslips

Procedure:

• Prepare NBD-Ceramide Stock Solution: Dissolve C6 NBD-L-threo-dihydrosphingosine in ethanol or DMSO to a stock concentration of 1-5 mM. Store at -20°C, protected from light.

• Prepare NBD-Ceramide-BSA Complex:

  • Dry down an aliquot of the stock solution under a stream of nitrogen gas.

  • Redissolve the lipid film in a small volume of ethanol.

  • Prepare a solution of defatted BSA (e.g., 0.34 mg/mL) in serum-free medium.

  • While vortexing the BSA solution, inject the ethanolic NBD-ceramide solution to create a final complex of approximately 5 µM NBD-ceramide and 5 µM BSA.[5]

• Cell Labeling:

  • Wash cells grown on coverslips twice with serum-free medium.

  • Incubate the cells with the NBD-ceramide-BSA complex (at a final concentration of 2-5 µM) for 30 minutes at 4°C.[5] This allows the lipid to associate with the plasma membrane.

  • Wash the cells three times with ice-cold serum-free medium to remove excess probe.

• Trafficking Visualization:

  • Add fresh, pre-warmed (37°C) complete medium to the cells.

  • Incubate at 37°C for 30-60 minutes to allow for internalization and transport to the Golgi apparatus.[5]

  • Mount the coverslips and observe under a fluorescence microscope. The Golgi apparatus should appear brightly stained.

Protocol 2: Analysis of Sphingolipid Metabolism by HPLC

This protocol provides a framework for quantifying the conversion of C6 NBD-L-threo-dihydrosphingosine to its metabolites.

Materials:

• Cells cultured in appropriate dishes

• C6 NBD-L-threo-dihydrosphingosine-BSA complex (prepared as in Protocol 1)

• Lipid extraction solvents (e.g., chloroform, methanol)

• HPLC system with a fluorescence detector

Procedure:

• Cell Labeling and Lipid Extraction:

  • Label cells with the NBD-ceramide-BSA complex as described above (e.g., for 1 hour).

  • Wash the cells to remove unincorporated probe.

  • Lyse the cells and extract the lipids using a standard method such as the Bligh-Dyer or Folch extraction.

• HPLC Analysis:

  • Dry the extracted lipid phase under nitrogen.

  • Reconstitute the lipid extract in a suitable solvent for HPLC injection (e.g., mobile phase).

  • Separate the fluorescent lipids using a normal-phase or reverse-phase HPLC column.

  • Detect the NBD-labeled lipids using a fluorescence detector set to the appropriate excitation and emission wavelengths.

  • Quantify the peaks corresponding to the parent compound and its metabolites (NBD-sphingomyelin, NBD-glucosylceramide, etc.) by comparing their peak areas.[6]

Caption: A generalized workflow for experiments involving C6 NBD-L-threo-dihydrosphingosine.

References

• 1. Monitoring sphingolipid trafficking in cells using fluorescence microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. “Fix and Click” for Assay of Sphingolipid Signaling in Single Primary Human Intestinal Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. Pathway of C6-NBD-Ceramide on the host cell infected with Toxoplasma gondii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. A comprehensive measure of Golgi sphingolipid flux using NBD C6-ceramide: evaluation of sphingolipid inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Basic Principles of Fluorescence Microscopy in Cell Biology

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental principles of fluorescence microscopy, a cornerstone technique in modern cell biology and drug development. We will delve into the underlying physics of fluorescence, the key components of a fluorescence microscope, detailed experimental protocols for sample preparation, and critical considerations for acquiring high-quality data.

Core Principles of Fluorescence

Fluorescence microscopy is a highly sensitive and specific imaging modality that utilizes the phenomenon of fluorescence to visualize cellular structures and processes.[1][2] At its core, the technique relies on the use of fluorophores—molecules that can absorb light at a specific wavelength and subsequently emit light at a longer wavelength.[3][4]

The Jablonski Diagram and the Fluorescence Process

The process of fluorescence is elegantly illustrated by the Jablonski diagram. In its ground state (S₀), a fluorophore's electrons occupy the lowest available energy levels.[5][6][7] When a photon of a specific wavelength (the excitation wavelength) strikes the fluorophore, an electron is excited to a higher energy singlet state (e.g., S₁ or S₂).[5][6] This transition is nearly instantaneous, occurring on the order of femtoseconds (10⁻¹⁵ seconds).[6]

The excited electron rapidly loses some of its energy through non-radiative processes, such as vibrational relaxation, descending to the lowest vibrational level of the first excited state (S₁).[5] From this relaxed state, the electron returns to the ground state (S₀) by emitting a photon.[5] This emitted photon has less energy (and therefore a longer wavelength) than the absorbed excitation photon.[5][8]

Jablonski Diagram of Fluorescence

Stokes Shift

The difference in wavelength between the peak of the excitation spectrum and the peak of the emission spectrum is known as the Stokes shift.[9][10][11] This phenomenon is crucial for fluorescence microscopy as it allows for the separation of the emitted fluorescence signal from the much brighter excitation light.[9] A larger Stokes shift generally leads to a better signal-to-noise ratio.[12]

References

• 1. academic.oup.com [academic.oup.com]
• 2. Fluorophore Table — GeoMcNamara [geomcnamara.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. academic.oup.com [academic.oup.com]
• 5. benchchem.com [benchchem.com]
• 6. Accuracy and precision in quantitative fluorescence microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Top 10 Microscopy Troubleshooting Tips for Clearer Fluorescence Images | KEYENCE America [keyence.com]
• 8. Introduction to the Quantitative Analysis of Two-Dimensional Fluorescence Microscopy Images for Cell-Based Screening | PLOS Computational Biology [journals.plos.org]
• 9. Fluorescence Live Cell Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Fluorescent Protein Color Palette [evidentscientific.com]
• 11. Quantitative Assessment of Fluorescent Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Introduction to Fluorescent Proteins | Learn & Share | Leica Microsystems [leica-microsystems.com]

Protocols & Analytical Methods

Application Notes and Protocols for Golgi Staining with C6 NBD-L-threo-dihydrosphingosine

For Researchers, Scientists, and Drug Development Professionals

Introduction

C6 NBD-L-threo-dihydrosphingosine is a fluorescently labeled analog of dihydrosphingosine, a precursor in the sphingolipid metabolic pathway. This synthetic probe is a valuable tool for visualizing the Golgi apparatus in both live and fixed cells. Its utility stems from its selective accumulation within the Golgi cisternae, which is a consequence of its metabolism by resident Golgi enzymes. This "metabolic trapping" provides a robust and specific method for studying Golgi morphology, dynamics, and the trafficking of lipids within the secretory pathway. The NBD (nitrobenzoxadiazole) fluorophore is environmentally sensitive, exhibiting weak fluorescence in aqueous environments and bright fluorescence in the nonpolar lipid environment of the Golgi membrane.

Principle of Action

The selective staining of the Golgi apparatus by C6 NBD-L-threo-dihydrosphingosine is not due to a direct affinity of the molecule for this organelle. Instead, after entering the cell, the fluorescent dihydroceramide analog is transported to the Golgi apparatus. Within the Golgi, it serves as a substrate for enzymes involved in sphingolipid metabolism, primarily glucosylceramide synthase and sphingomyelin synthase. These enzymes convert the C6 NBD-dihydroceramide into fluorescent NBD-glucosyl-dihydroceramide and NBD-sphingomyelin. These resulting fluorescent sphingolipids are then "trapped" and accumulate in the Golgi membranes, allowing for their visualization by fluorescence microscopy.[1]

Data Presentation

Parameter	Value/Range	Cell Type Examples	Notes
Excitation Maximum	~466 nm	N/A	Compatible with standard FITC/GFP filter sets.
Emission Maximum	~536 nm	N/A
Stock Solution Concentration	1 mM	N/A	Dissolved in a suitable organic solvent like DMSO or ethanol.
Working Concentration	1-5 µM	Human skin fibroblasts, MCF7 cells	Higher concentrations (>5 µM) may lead to saturation of metabolic enzymes and non-specific membrane labeling.
Incubation Time (Live Cells)	30 minutes at 4°C, followed by 30 minutes at 37°C	General	The initial low-temperature incubation allows for membrane association, while the subsequent warming to 37°C initiates metabolic trapping in the Golgi.
Incubation Time (Fixed Cells)	30 minutes at 4°C	Human skin fibroblasts
Photostability	Moderate	General	The NBD fluorophore is susceptible to photobleaching with prolonged or high-intensity light exposure.

Signaling Pathway: Metabolic Trapping in the Golgi

The accumulation of C6 NBD-L-threo-dihydrosphingosine in the Golgi is a result of its enzymatic conversion. The diagram below illustrates this metabolic pathway.

References

• 1. Golgi staining by two fluorescent ceramide analogues in cultured fibroblasts requires metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]

Visualizing Sphingolipid Trafficking with C6-NBD Probes: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sphingolipids are a class of lipids that are integral components of eukaryotic cell membranes and play crucial roles in signal transduction and membrane trafficking. The ability to visualize and track the movement of these lipids within the cell is essential for understanding their function in health and disease. C6-NBD-ceramide (N-[6-[(7-nitro-2-1,3-benzoxadiazol-4-yl)amino]hexanoyl]-D-erythro-sphingosine) is a fluorescently labeled, short-chain ceramide analog that serves as a vital tool for studying the transport and metabolism of sphingolipids. The nitrobenzoxadiazole (NBD) fluorophore is environmentally sensitive, exhibiting weak fluorescence in aqueous environments and strong fluorescence in nonpolar environments like cellular membranes.[1] This property, combined with its ability to be metabolized into other sphingolipids, makes C6-NBD-ceramide an excellent probe for visualizing the Golgi apparatus and tracking sphingolipid trafficking pathways.[1][2]

Once introduced to cells, C6-NBD-ceramide is rapidly taken up and transported to the Golgi apparatus, where it serves as a substrate for enzymes involved in sphingolipid metabolism.[3] This allows for the visualization of not only the Golgi complex but also the subsequent trafficking of its metabolic products, such as NBD-sphingomyelin and NBD-glucosylceramide, to other cellular destinations.[2][4]

Data Presentation

The following tables summarize key quantitative data for experiments involving C6-NBD-ceramide.

Table 1: Reagent Preparation and Concentrations

Reagent	Stock Concentration	Working Concentration	Solvent/Vehicle	Reference
C6-NBD-ceramide	1 mM	5 µM	Chloroform:Ethanol (19:1 v/v) or DMSO	[1][5]
Defatted BSA	-	0.34 mg/mL	Serum-free balanced salt solution (e.g., HBSS)	[1]
C6-NBD-ceramide-BSA Complex	100 µM	5 µM	PBS	[3]

Table 2: Incubation Parameters for Live Cell Imaging

Step	Reagent	Concentration	Temperature	Duration	Reference
Labeling	C6-NBD-ceramide-BSA complex	5 µM	4°C	30 minutes	[1]
Chase	Fresh medium	-	37°C	30 minutes	[1]

Table 3: Fixation and Staining Parameters for Fixed Cell Imaging

Step	Reagent	Concentration	Temperature	Duration	Reference
Fixation	Glutaraldehyde or Paraformaldehyde	0.5% or 2-4%	Room Temperature	5-10 minutes	[1][2]
Labeling	C6-NBD-ceramide-BSA complex	5 µM	4°C	30 minutes	[1]
Back-exchange	10% fetal calf serum or 2 mg/ml BSA	-	Room Temperature	30-90 minutes	[1][2]

Experimental Protocols

Protocol 1: Preparation of C6-NBD-ceramide–BSA Complexes

This protocol describes the preparation of a bovine serum albumin (BSA) complex of C6-NBD-ceramide, which facilitates its delivery into cells.[1]

Materials:

• C6-NBD-ceramide

• Chloroform

• Ethanol, absolute

• Defatted BSA

• Hanks' Balanced Salt Solution (HBSS) with 10 mM HEPES, pH 7.4

• Nitrogen gas

• Vortex mixer

• Glass test tubes

• 50 mL plastic centrifuge tubes

Procedure:

• Prepare a 1 mM stock solution of C6-NBD-ceramide in a chloroform:ethanol (19:1 v/v) mixture.[1]

• In a small glass test tube, dispense 50 µL of the 1 mM C6-NBD-ceramide stock solution.

• Evaporate the solvent under a gentle stream of nitrogen gas, followed by placing the tube under a vacuum for at least 1 hour to ensure complete removal of the solvent.[1]

• Redissolve the dried C6-NBD-ceramide in 200 µL of absolute ethanol.[1]

• In a 50 mL plastic centrifuge tube, dissolve 3.4 mg of defatted BSA in 10 mL of HBSS/HEPES buffer (final concentration 0.34 mg/mL).[1]

• While vigorously vortexing the BSA solution, inject the 200 µL of ethanolic C6-NBD-ceramide solution.[1]

• The resulting solution is a 5 µM C6-NBD-ceramide/5 µM BSA complex. Store this solution in a plastic tube at -20°C, protected from light.[1]

Protocol 2: Staining the Golgi Apparatus in Living Cells

This protocol details the procedure for labeling the Golgi apparatus in live cells using the C6-NBD-ceramide-BSA complex.

Materials:

• Cells grown on glass coverslips

• C6-NBD-ceramide-BSA complex (from Protocol 1)

• HBSS/HEPES buffer

• Fresh cell culture medium

• Fluorescence microscope

Procedure:

• Wash the cells grown on glass coverslips with an appropriate medium such as HBSS/HEPES.[1]

• Incubate the cells with the 5 µM C6-NBD-ceramide-BSA complex in HBSS/HEPES for 30 minutes at 4°C.[1]

• Rinse the cells several times with ice-cold medium to remove excess probe.[1]

• Incubate the cells in fresh, pre-warmed (37°C) medium for an additional 30 minutes at 37°C to allow for trafficking to the Golgi.[1]

• Wash the cells with fresh medium and mount them for observation under a fluorescence microscope. Prominent labeling of the Golgi apparatus should be visible.[1]

Protocol 3: Staining the Golgi Apparatus in Fixed Cells

This protocol outlines the steps for staining the Golgi apparatus in cells that have been chemically fixed.

Materials:

• Cells grown on glass coverslips

• HBSS/HEPES buffer

• Fixative solution (0.5% glutaraldehyde in 10% sucrose/100 mM PIPES, pH 7.0, or 2-4% paraformaldehyde in PBS)

• C6-NBD-ceramide-BSA complex (from Protocol 1)

• 10% fetal calf serum or 2 mg/mL BSA solution

• Fluorescence microscope

Procedure:

• Rinse the cells grown on coverslips with HBSS/HEPES.

• Fix the cells for 5-10 minutes at room temperature with either the glutaraldehyde or paraformaldehyde solution.[1][2]

• Wash the fixed cells several times with ice-cold HBSS/HEPES.[2]

• Incubate the cells with the 5 µM C6-NBD-ceramide-BSA complex for 30 minutes at 4°C.[1]

• To enhance the Golgi staining and reduce background fluorescence, rinse the cells and then incubate them for 30-90 minutes at room temperature with either 10% fetal calf serum or a 2 mg/mL BSA solution. This step helps to "back-exchange" excess probe from other membranes.[1][2]

• Wash the cells with fresh HBSS/HEPES, mount the coverslips, and examine them using a fluorescence microscope.[1]

Protocol 4: Lipid Extraction and Analysis by HPLC

This protocol provides a method to extract lipids from cells labeled with C6-NBD-ceramide for subsequent analysis by High-Performance Liquid Chromatography (HPLC), allowing for the quantification of C6-NBD-ceramide metabolites.[3]

Materials:

• Cells labeled with C6-NBD-ceramide

• Methanol

• Chloroform

• Water

• Centrifuge

• HPLC system with a fluorescence detector

Procedure:

• After labeling cells with C6-NBD-ceramide (e.g., 0-20 µM for 1 hour), wash the cells with PBS.[3]

• Scrape the cells into a glass tube and add methanol and chloroform to achieve a final ratio of chloroform:methanol:water of 1:2:0.8.

• Vortex the mixture thoroughly and centrifuge to separate the phases.

• Collect the lower organic phase containing the lipids.

• Dry the lipid extract under a stream of nitrogen.

• Resuspend the lipid extract in a suitable solvent for HPLC analysis.

• Inject the sample into an HPLC system equipped with a C18 column and a fluorescence detector to separate and quantify NBD-labeled sphingolipids, including NBD-C6-ceramide, NBD-C6-sphingomyelin, and NBD-C6-glucosylceramide.[3][6]

Visualizations

References

• 1. genecopoeia.com [genecopoeia.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. A comprehensive measure of Golgi sphingolipid flux using NBD C6-ceramide: evaluation of sphingolipid inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fluorescent, short-chain C6-NBD-sphingomyelin, but not C6-NBD-glucosylceramide, is subject to extensive degradation in the plasma membrane: implications for signal transduction related to cell differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cdn.stemcell.com [cdn.stemcell.com]
• 6. A comprehensive measure of Golgi sphingolipid flux using NBD C6-ceramide: evaluation of sphingolipid inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for C6 NBD-L-threo-dihydrosphingosine in Ceramide Metabolism Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing C6 NBD-L-threo-dihydrosphingosine, a fluorescent analog of dihydrosphingosine, for investigating the intricate pathways of ceramide metabolism. This document outlines detailed experimental protocols, data presentation tables, and visual diagrams of relevant signaling cascades and workflows to facilitate its application in academic and industrial research settings.

Introduction

Ceramides are central bioactive lipids involved in a myriad of cellular processes, including cell signaling, proliferation, differentiation, and apoptosis.[1] Dysregulation of ceramide metabolism is implicated in various pathologies such as cancer, neurodegenerative diseases, and metabolic disorders. C6 NBD-L-threo-dihydrosphingosine is a valuable tool for studying the de novo synthesis pathway of ceramides. The fluorescent NBD (7-nitrobenz-2-oxa-1,3-diazol-4-yl) group attached to the short-chain (C6) acyl chain allows for the visualization and quantification of its metabolic fate within living cells. Upon cellular uptake, it is metabolized to C6-NBD-ceramide, which then serves as a substrate for various enzymes, leading to the formation of more complex sphingolipids.

Applications

• Monitoring de novo Ceramide Synthesis: Tracing the conversion of C6 NBD-L-threo-dihydrosphingosine to C6-NBD-ceramide and its subsequent metabolites provides insights into the activity of ceramide synthase and other key enzymes in the pathway.

• Investigating Ceramide Trafficking: The fluorescent tag enables the visualization of ceramide transport from its site of synthesis in the endoplasmic reticulum (ER) to the Golgi apparatus and other cellular compartments.[2]

• Enzyme Activity Assays: This analog can be used as a substrate in assays for enzymes involved in ceramide metabolism, such as ceramide kinase (CERK), glucosylceramide synthase (GCS), and sphingomyelin synthase (SMS).[3]

• Studying Ceramide-Mediated Signaling: By observing the localization and downstream effects of C6-NBD-ceramide, researchers can dissect its role in signaling pathways, particularly those leading to apoptosis.[4]

• Screening for Modulators of Ceramide Metabolism: The protocols described herein can be adapted for high-throughput screening of small molecules that inhibit or activate key enzymes in the ceramide metabolic pathway.

Quantitative Data Summary

The following tables summarize key quantitative parameters derived from studies utilizing C6-NBD-sphingolipid analogs. These values can serve as a starting point for experimental design.

Table 1: Enzyme Kinetic Parameters for NBD-Labeled Substrates

Enzyme	Substrate	Km (µM)	Cell/System	Reference
Ceramide Synthase	NBD-sphinganine	1.91 ± 0.84	HEK293 cell extracts	[5]
Ceramide Synthase	sphinganine	1.16 ± 0.36	HEK293 cell extracts	[5]
Ceramide Kinase	NBD-C6-ceramide	4	In vitro	[6]

Table 2: Inhibitor Concentrations for Enzymes in Ceramide Metabolism

Inhibitor	Target Enzyme	IC50	Cell/System	Reference
D-erythro-dihydro C6 ceramide	PP2Ac	8.5 µM	In vitro	[7]
U-0126	MEK1/2 (Upstream of ERK1/2)	Not specified	Primary cortical neurons	[8]
SB-202190 / SB-203580	p38 MAP Kinase	Not specified	Primary cortical neurons	[8]
HPA-12	Ceramide transport	20 µM	MCF7 cells	[9]
NVP231	Sphingomyelin Synthase	500 nM	MCF7 cells	[9]
Eliglustat	Glucosylceramide Synthase	50 nM	MCF7 cells	[9]
PDMP	Glucosylceramide Synthase	50 µM	MCF7 cells	[9]
Fenretinide	Dihydroceramide Desaturase / CERK	Not specified	MCF7 cells	[9]

Experimental Protocols

Protocol 1: Cellular Labeling with C6 NBD-L-threo-dihydrosphingosine and Visualization of Ceramide Metabolism

This protocol details the steps for labeling cultured cells with C6 NBD-L-threo-dihydrosphingosine to visualize its conversion to C6-NBD-ceramide and subsequent localization, primarily in the Golgi apparatus.

Materials:

• C6 NBD-L-threo-dihydrosphingosine

• Defatted Bovine Serum Albumin (BSA)

• Ethanol

• Phosphate-Buffered Saline (PBS)

• Cultured cells on glass coverslips

• Fluorescence microscope with appropriate filter sets (Excitation ~466 nm, Emission ~536 nm)

Procedure:

• Preparation of C6 NBD-L-threo-dihydrosphingosine-BSA Complex: a. Prepare a 1 mM stock solution of C6 NBD-L-threo-dihydrosphingosine in ethanol. b. Dry down the required volume of the stock solution under a stream of nitrogen gas. c. Resuspend the dried lipid in a small volume of ethanol. d. Prepare a solution of defatted BSA in PBS (e.g., 0.34 mg/mL). e. While vortexing the BSA solution, slowly add the ethanolic C6 NBD-L-threo-dihydrosphingosine solution to form the complex. The final concentration of the complex can be around 100 µM. Store at -20°C.[3]

• Cell Labeling: a. Grow cells to the desired confluency on glass coverslips. b. Wash the cells once with pre-warmed PBS. c. Dilute the C6 NBD-L-threo-dihydrosphingosine-BSA complex in serum-free cell culture medium to a final working concentration (typically 2-5 µM). d. Incubate the cells with the labeling medium at 37°C for 30-60 minutes.[9]

• Visualization: a. Wash the cells three times with PBS to remove excess probe. b. Mount the coverslips on a microscope slide with a drop of PBS or mounting medium. c. Observe the cells under a fluorescence microscope. The Golgi apparatus should appear as a brightly stained perinuclear structure.

Protocol 2: Lipid Extraction for Analysis of C6-NBD Metabolites

This protocol describes a standard method for extracting lipids from cultured cells for subsequent analysis by HPLC or TLC.

Materials:

• Labeled cells from Protocol 1

• Methanol (ice-cold)

• Chloroform

• Water (Milli-Q or equivalent)

• Glass vials

• Centrifuge

Procedure:

• After labeling, wash the cells with ice-cold PBS and aspirate.

• Add 200 µL of ice-cold methanol to the cell monolayer (for a 35 mm dish). Scrape the cells and transfer the suspension to a glass vial.[10]

• Add 500 µL of chloroform and vortex vigorously for 1 minute.[10]

• Add 200 µL of water to induce phase separation and vortex again.[10]

• Centrifuge at low speed (e.g., 1000 x g) for 5 minutes to separate the phases.[5]

• Carefully collect the lower organic (chloroform) phase, which contains the lipids, using a glass syringe or pipette.[10]

• Dry the extracted lipids under a stream of nitrogen gas.

• Resuspend the dried lipid extract in a small, known volume of a suitable solvent (e.g., chloroform:methanol 2:1, v/v) for analysis.

Protocol 3: Analysis of NBD-Labeled Sphingolipids by HPLC

This protocol provides a general guideline for the separation and quantification of C6-NBD-ceramide and its metabolites using High-Performance Liquid Chromatography (HPLC) with fluorescence detection.

Materials:

• Dried lipid extract from Protocol 2

• HPLC system with a fluorescence detector (Excitation ~466 nm, Emission ~536 nm)

• C18 reverse-phase HPLC column

• Mobile phase solvents (e.g., methanol, water, acetonitrile, isopropanol with appropriate modifiers like formic acid or ammonium formate)

• NBD-labeled sphingolipid standards (C6-NBD-ceramide, C6-NBD-glucosylceramide, C6-NBD-sphingomyelin)

Procedure:

• Sample Preparation: Resuspend the dried lipid extract in the initial mobile phase.

• Chromatographic Separation: a. Equilibrate the C18 column with the initial mobile phase. b. Inject the sample onto the column. c. Elute the lipids using a gradient of increasing organic solvent concentration. A typical gradient might start with a higher polarity mobile phase (e.g., methanol/water) and gradually increase to a lower polarity mobile phase (e.g., isopropanol/acetonitrile). The exact gradient conditions will need to be optimized for the specific lipids of interest.[11][12]

• Detection and Quantification: a. Monitor the elution of NBD-labeled lipids using the fluorescence detector. b. Identify the peaks corresponding to C6-NBD-ceramide and its metabolites by comparing their retention times with those of the standards. c. Quantify the amount of each lipid by integrating the area under the corresponding peak and comparing it to a standard curve generated with known amounts of the standards.

Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate key ceramide-mediated signaling pathways and a typical experimental workflow for studying ceramide metabolism using C6 NBD-L-threo-dihydrosphingosine.

Experimental workflow for studying ceramide metabolism.

Metabolic fate of C6 NBD-L-threo-dihydrosphingosine.

Ceramide-mediated apoptosis signaling pathway.

References

• 1. Ceramide signaling in apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mechanism of ceramide-induced activation of protein phosphatase 2A | Institutional Repository | J. Willard Marriott Digital Library [collections.lib.utah.edu]
• 3. academic.oup.com [academic.oup.com]
• 4. Ceramide Promotes Apoptosis in Chronic Myelogenous Leukemia-Derived K562 Cells by a Mechanism Involving Caspase-8 and JNK - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cellbiolabs.com [cellbiolabs.com]
• 6. Frontiers | Regulation of PP2A by Sphingolipid Metabolism and Signaling [frontiersin.org]
• 7. The structural requirements for ceramide activation of serine-threonine protein phosphatases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Ceramide induces neuronal apoptosis through mitogen-activated protein kinases and causes release of multiple mitochondrial proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A comprehensive measure of Golgi sphingolipid flux using NBD C6-ceramide: evaluation of sphingolipid inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The NFDI4Microbiota Knowledge Base [knowledgebase.nfdi4microbiota.de]
• 11. Normal- and reverse-phase HPLC separations of fluorescent (NBD) lipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. lipidmaps.org [lipidmaps.org]

Application of C6 NBD-L-threo-dihydrosphingosine in Lipid Droplet Analysis

For Researchers, Scientists, and Drug Development Professionals

Application Notes

C6 NBD-L-threo-dihydrosphingosine is a fluorescently labeled, non-natural stereoisomer of dihydrosphingosine, a key intermediate in the de novo sphingolipid biosynthetic pathway. This analog provides a valuable tool for investigating the intricate relationship between sphingolipid metabolism and the dynamics of lipid droplets, which are increasingly recognized as critical hubs in cellular lipid homeostasis and signaling.

Unlike its natural D-erythro counterpart, L-threo-dihydrosphingosine is metabolized differently within the cell. Upon cellular uptake, it is primarily N-acylated by ceramide synthases to form C6 NBD-L-threo-dihydroceramide.[1] A significant portion of this dihydroceramide analog then accumulates within cellular membranes or is further metabolized to C6 NBD-L-threo-dihydrosphingomyelin.[1] Notably, L-threo-dihydroceramide is a poor substrate for dihydroceramide desaturase, meaning it is not readily converted to NBD-ceramide.[1]

This metabolic profile suggests that C6 NBD-L-threo-dihydrosphingosine is not a direct stain for the neutral lipid core of lipid droplets. Instead, its fluorescent metabolites likely incorporate into the phospholipid monolayer surrounding the lipid droplet and associated endoplasmic reticulum (ER) membranes. The NBD (7-nitrobenz-2-oxa-1,3-diazol-4-yl) fluorophore exhibits environment-sensitive fluorescence, with a significant increase in quantum yield in hydrophobic environments compared to aqueous solutions.[2][3] This property allows for the visualization and tracking of the probe's metabolites as they associate with the lipid droplet surface and surrounding membranes, offering a unique approach to study:

• The influence of non-canonical sphingolipids on lipid droplet biogenesis and morphology.

• The spatial and temporal dynamics of sphingolipid metabolite association with lipid droplets.

• The interplay between sphingolipid metabolism and neutral lipid storage under various physiological and pathological conditions.

This application note provides detailed protocols for utilizing C6 NBD-L-threo-dihydrosphingosine to analyze its association with lipid droplets in cultured mammalian cells.

Experimental Protocols

I. Preparation of C6 NBD-L-threo-dihydrosphingosine-BSA Complex

To facilitate the delivery of the lipophilic C6 NBD-L-threo-dihydrosphingosine into cells, it is recommended to complex it with fatty acid-free bovine serum albumin (BSA).

Materials:

• C6 NBD-L-threo-dihydrosphingosine (e.g., from a commercial supplier)

• Ethanol (absolute)

• Fatty acid-free BSA

• Phosphate-buffered saline (PBS), pH 7.4

• Nitrogen gas source

• Vortex mixer

Procedure:

• Prepare a 1 mM stock solution of C6 NBD-L-threo-dihydrosphingosine in ethanol.

• In a glass tube, aliquot the desired amount of the stock solution (e.g., 10 µL for a final 10 µM working solution in 1 mL of media).

• Evaporate the ethanol under a gentle stream of nitrogen gas to form a thin lipid film on the bottom of the tube.

• Prepare a 0.34 mg/mL solution of fatty acid-free BSA in PBS.

• Add an appropriate volume of the BSA solution to the dried lipid film to achieve the desired final concentration of the probe-BSA complex (e.g., add 100 µL of BSA solution for a 100 µM stock of the complex).

• Vortex vigorously for 5-10 minutes to ensure complete complexation.

• The resulting C6 NBD-L-threo-dihydrosphingosine-BSA complex can be stored at -20°C for short periods. For long-term storage, it is advisable to prepare fresh complex before each experiment.

II. Cell Culture, Labeling, and Induction of Lipid Droplets

This protocol is optimized for adherent mammalian cell lines (e.g., HeLa, Huh7, 3T3-L1).

Materials:

• Mammalian cell line of choice

• Complete cell culture medium

• Sterile glass coverslips or imaging-grade multi-well plates

• C6 NBD-L-threo-dihydrosphingosine-BSA complex (from Protocol I)

• Oleic acid-BSA complex (for induction of lipid droplet formation)

• Hoechst 33342 or DAPI (for nuclear counterstaining, optional)

• BODIPY™ 493/503 or Nile Red (for co-localization with a neutral lipid stain, optional)

• Formaldehyde solution (4% in PBS, for fixing)

• Mounting medium

Procedure:

• Seed cells on sterile glass coverslips or in imaging plates to achieve 50-70% confluency on the day of the experiment.

• To induce lipid droplet formation, supplement the culture medium with 100-400 µM oleic acid complexed with BSA and incubate for 12-24 hours. A control group without oleic acid treatment should be included.

• Remove the culture medium and wash the cells once with warm PBS.

• Add fresh, pre-warmed complete culture medium containing the C6 NBD-L-threo-dihydrosphingosine-BSA complex at a final concentration of 1-5 µM.

• Incubate the cells for 30-60 minutes at 37°C in a CO2 incubator, protected from light.

• (Optional) For co-localization studies, add a neutral lipid stain such as BODIPY™ 493/503 (1 µg/mL) or Nile Red (1 µg/mL) during the last 10-15 minutes of incubation.

• (Optional) For nuclear counterstaining, add Hoechst 33342 (1 µg/mL) or DAPI (300 nM) during the last 10 minutes of incubation.

• Remove the labeling medium and wash the cells three times with warm PBS.

• For live-cell imaging, add fresh, pre-warmed culture medium or a suitable imaging buffer.

• For fixed-cell imaging, incubate the cells with 4% formaldehyde in PBS for 15 minutes at room temperature.

• Wash the fixed cells three times with PBS.

• Mount the coverslips onto glass slides using an appropriate mounting medium.

III. Fluorescence Microscopy and Image Analysis

Instrumentation:

• A fluorescence microscope (confocal or widefield) equipped with appropriate filter sets for NBD (Excitation/Emission: ~460-480 nm / ~520-550 nm), the chosen neutral lipid stain (e.g., BODIPY™ 493/503: Ex/Em ~493/503 nm), and nuclear stain (e.g., DAPI: Ex/Em ~358/461 nm).

Procedure:

• Acquire images using settings that minimize photobleaching and phototoxicity.

• Capture images of the NBD fluorescence, the neutral lipid stain (if used), the nuclear stain (if used), and a brightfield or DIC image.

• Analyze the images for the localization of the NBD signal in relation to the lipid droplets (identified by the neutral lipid stain).

• Quantify the association of the NBD signal with lipid droplets using image analysis software (e.g., ImageJ/Fiji, CellProfiler). This can be done by measuring the fluorescence intensity of the NBD signal at the periphery of the lipid droplets.

Data Presentation

Table 1: Fluorescence Properties of NBD Fluorophore

Property	Aqueous Environment	Hydrophobic (Lipid) Environment
Excitation Maximum	~466 nm	~460-480 nm
Emission Maximum	~536 nm	~520-550 nm
Quantum Yield	Low	High[2][3]
Fluorescence Lifetime	Short	Long[2]

Table 2: Example Experimental Design for Quantitative Analysis

Group	Oleic Acid Treatment	C6 NBD-L-threo-dihydrosphingosine	Neutral Lipid Stain	Purpose
1	-	+	+	Baseline localization of the probe in the absence of lipid droplet induction.
2	+	+	+	Localization of the probe in the presence of lipid droplets.
3	+	-	+	Control for background fluorescence and autofluorescence.
4	+	+	-	To observe the probe's fluorescence without potential spectral overlap from the co-stain.

Visualizations

Caption: Proposed metabolic pathway of C6 NBD-L-threo-dihydrosphingosine.

Caption: Experimental workflow for lipid droplet analysis.

References

• 1. Metabolism of the unnatural anticancer lipid safingol, L-threo-dihydrosphingosine, in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Environment-Sensitive Fluorescence of 7-Nitrobenz-2-oxa-1,3-diazol-4-yl (NBD)-Labeled Ligands for Serotonin Receptors [mdpi.com]
• 3. researchgate.net [researchgate.net]

Measuring Sphingolipid Transport Rates Using Fluorescent Probes: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sphingolipids are a class of lipids that are integral structural components of eukaryotic cell membranes and serve as critical signaling molecules in a myriad of cellular processes, including cell growth, differentiation, apoptosis, and intracellular trafficking. The spatial and temporal distribution of sphingolipids within the cell is tightly regulated by a complex network of transport pathways. Dysregulation of sphingolipid transport is implicated in numerous diseases, including lysosomal storage disorders, neurodegenerative diseases, and cancer. Consequently, the ability to accurately measure the rates and pathways of sphingolipid transport is crucial for both basic research and the development of novel therapeutic agents.

This document provides detailed application notes and protocols for measuring sphingolipid transport rates using fluorescently labeled sphingolipid analogs. These probes, which mimic the structure of endogenous sphingolipids, allow for the visualization and quantification of their movement between different cellular organelles in living cells. The most commonly used fluorescent probes are derivatives of nitrobenzoxadiazole (NBD) and boron-dipyrromethene (BODIPY).

Key Fluorescent Probes and Their Properties

Fluorescent sphingolipid analogs are powerful tools for visualizing and quantifying their transport and metabolism within living cells.[1][2] The choice of fluorophore can influence the experimental outcome, and thus understanding their properties is crucial for proper experimental design.

Property	NBD (Nitrobenzoxadiazole)	BODIPY (Boron-dipyrromethene)
Excitation (approx.)	466 nm[2]	FL: 505 nm, TR: 589 nm[1][2]
Emission (approx.)	536 nm[2]	FL: 511 nm, TR: 617 nm[1][2]
Photostability	Moderate; sensitive to cholesterol levels.[1][2]	High; more photostable than NBD.[1][2]
Quantum Yield	Lower[2]	Higher, resulting in a brighter signal.[2]
Environmental Sensitivity	Fluorescence is sensitive to the polarity of the environment.	BODIPY-FL exhibits a concentration-dependent emission shift from green to red, which can be used to estimate lipid concentration in membranes.[1]
Back-Exchange	More readily removed from the plasma membrane by BSA back-exchange.[1]	Less efficient back-exchange.
Common Analogs	C6-NBD-Ceramide, C6-NBD-Sphingomyelin, C6-NBD-Glucosylceramide	BODIPY-FL-C5-Ceramide, BODIPY-TR-Ceramide, BODIPY-FL-C5-Lactosylceramide

Quantitative Data on Sphingolipid Transport Rates

The transport of sphingolipids is a dynamic process with rates varying depending on the specific lipid, the transport pathway, and the cell type. The following table summarizes some reported transport kinetics.

Sphingolipid/Marker	Transport Pathway	Cell Type	Half-Time (t½) / Time of Appearance	Reference(s)
C6-NBD-Glucosylceramide	Endocytosis to Golgi	HT29 cells	Appearance in Golgi after 30 min	[3][4]
BODIPY-Lactosylceramide	Caveolae-mediated endocytosis	Human skin fibroblasts	Appearance in Cav1-positive vesicles within 1-2 min	[5]
BODIPY-Lactosylceramide	Endocytosis to early endosomes	Human skin fibroblasts	Delivery to early endosomes within 5-10 min	[5]
Transferrin	Endocytic recycling	TRVb-1 cells	Exit from sorting endosome with t½ of ~2 min	[6]
Fluorescent Sphingolipids	Golgi to Plasma Membrane	Cultured cells	Transport retarded by ~50% with 100 µM PDMP	[7]
VSV-G Protein	ER to Golgi to Plasma Membrane	Cultured cells	Transport to cell surface increased 2.8-fold with 75 µM PDMP	[7]

Signaling Pathways and Experimental Workflows

Sphingolipid Biosynthesis and Transport from the ER to the Golgi

Ceramide, the central molecule in sphingolipid metabolism, is synthesized in the endoplasmic reticulum (ER). From the ER, it can be transported to the Golgi apparatus for the synthesis of sphingomyelin and complex glycosphingolipids. This transport occurs through two main pathways: a vesicular transport pathway and a non-vesicular pathway mediated by the ceramide transfer protein (CERT).[8][9][10]

Caption: ER-to-Golgi transport pathways for ceramide.

Endocytic Trafficking and Sorting of Sphingolipids

Sphingolipids at the plasma membrane can be internalized through various endocytic pathways, including clathrin-mediated and caveolae-mediated endocytosis. Once internalized, they are delivered to early endosomes, from where they can be sorted for recycling back to the plasma membrane or transported to late endosomes/lysosomes for degradation or to the Golgi apparatus.[3][4][5]

References

• 1. Segregation of sphingolipids and sterols during formation of secretory vesicles at the trans-Golgi network - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. CERT-mediated trafficking of ceramide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CERT mediates intermembrane transfer of various molecular species of ceramides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Distinct Mechanisms of Clathrin-independent Endocytosis Have Unique Sphingolipid Requirements - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Trafficking of Acetyl-C16-Ceramide-NBD with Long-Term Stability and No Cytotoxicity into the Golgi Complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effects of a sphingolipid synthesis inhibitor on membrane transport through the secretory pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scientificarchives.com [scientificarchives.com]
• 9. Mechanisms of Nonvesicular Ceramide Transport - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Molecular machinery for non-vesicular trafficking of ceramide - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for C6 NBD-L-threo-dihydrosphingosine in High-Content Screening Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction

Sphingolipids are a class of bioactive lipids that play crucial roles in various cellular processes, including cell growth, differentiation, apoptosis, and signal transduction.[1][2] The metabolic pathways of sphingolipids are complex and involve a network of enzymes that are attractive targets for drug discovery in areas such as oncology, immunology, and neurodegenerative diseases.[1][3][4] High-content screening (HCS) provides a powerful platform for identifying and characterizing small molecule modulators of these pathways.

C6 NBD-L-threo-dihydrosphingosine is a fluorescent analog of dihydrosphingosine, a key intermediate in the de novo synthesis of ceramides and other complex sphingolipids. The molecule consists of a C6 acyl chain tagged with the nitrobenzoxadiazole (NBD) fluorophore, linked to an L-threo-dihydrosphingosine backbone. The NBD group allows for the visualization and quantification of the molecule and its metabolic products within cells.[5][6] While the natural stereoisomer of sphingosine is D-erythro, the use of the non-natural L-threo isomer can offer unique insights into the stereospecificity of sphingolipid-metabolizing enzymes.

These application notes provide a comprehensive guide for utilizing C6 NBD-L-threo-dihydrosphingosine in HCS assays to screen for inhibitors of key enzymes in the sphingolipid metabolic pathway.

Principle of the Assay

The core principle of the assay is to use C6 NBD-L-threo-dihydrosphingosine as a tracer to monitor the activity of enzymes involved in ceramide metabolism. When introduced to living cells, this fluorescent analog is taken up and processed by cellular machinery. It can be acylated to form C6 NBD-L-threo-dihydroceramide, which can then be further metabolized to fluorescent analogs of sphingomyelin, glucosylceramide, or ceramide-1-phosphate by Golgi-resident enzymes.[7][8]

In a high-content screening context, cells are treated with a library of compounds prior to or concurrently with the addition of C6 NBD-L-threo-dihydrosphingosine. Inhibitors of specific enzymes in the pathway will lead to an accumulation of the fluorescent substrate or a decrease in the formation of downstream fluorescent metabolites. These changes in fluorescence intensity and localization can be detected and quantified using automated microscopy and image analysis platforms. For instance, inhibition of ceramide kinase would lead to a decrease in fluorescent ceramide-1-phosphate.

Key Applications

• High-throughput screening for inhibitors of sphingolipid metabolizing enzymes: The assay can be used to screen large compound libraries for inhibitors of enzymes such as ceramide synthases, sphingomyelin synthases, glucosylceramide synthase, and ceramide kinases.[7][8][9]

• Target validation and mechanism of action studies: Hits from primary screens can be further characterized to confirm their inhibitory activity and elucidate their specific molecular targets within the sphingolipid pathway.

• Studying the stereospecificity of sphingolipid enzymes: The use of the L-threo isomer can help identify enzymes with specific stereochemical requirements.

• Visualizing sphingolipid transport and localization: The fluorescent tag allows for the tracking of the molecule's movement through different cellular compartments, such as the Golgi apparatus.[5][10][11]

Data Presentation

Table 1: Properties of C6 NBD-L-threo-dihydrosphingosine and its Potential Metabolites

Compound	Molecular Formula	Molecular Weight (Da)	Excitation Max (nm)	Emission Max (nm)	Cellular Localization
C6 NBD-L-threo-dihydrosphingosine	C30H51N5O6	577.75	~466	~536	Membranes, Cytosol
C6 NBD-L-threo-dihydroceramide	C36H61N5O7	675.9	~466	~536	Golgi apparatus, ER
C6 NBD-dihydrosphingomyelin	C41H74N6O9P	818.0	~466	~536	Golgi, Plasma Membrane
C6 NBD-dihydroglucosylceramide	C42H71N5O12	838.0	~466	~536	Golgi, Plasma Membrane
C6 NBD-dihydroceramide-1-phosphate	C36H62N5O10P	755.9	~466	~536	Golgi, various membranes

Note: The exact molecular formulas and weights for metabolites are based on the addition of respective chemical groups to a C18 dihydrosphingosine backbone. Excitation and emission maxima are for the NBD fluorophore and may vary slightly depending on the local environment.[5]

Mandatory Visualizations

Caption: Simplified sphingolipid metabolic pathway highlighting the steps traced by C6 NBD-L-threo-dihydrosphingosine.

Caption: Experimental workflow for a high-content screening assay using C6 NBD-L-threo-dihydrosphingosine.

Experimental Protocols

Protocol 1: High-Content Screening Assay for Inhibitors of Ceramide Metabolism

Materials:

• C6 NBD-L-threo-dihydrosphingosine

• Cell line of interest (e.g., HeLa, MCF7)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Black, clear-bottom 96-well or 384-well microplates

• Test compound library dissolved in DMSO

• Positive control inhibitors (e.g., PPMP for glucosylceramide synthase)

• Negative control (DMSO vehicle)

• Phosphate-buffered saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• DAPI or Hoechst stain for nuclear counterstaining

• High-content imaging system

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells into black, clear-bottom microplates at a density that will result in 70-80% confluency at the time of imaging.

  • Incubate overnight at 37°C and 5% CO2.

• Compound Treatment:

  • Prepare serial dilutions of test compounds and controls in cell culture medium. The final DMSO concentration should be kept below 0.5%.

  • Remove the old medium from the cell plates and add the medium containing the test compounds.

  • Incubate for the desired pre-treatment time (e.g., 1-2 hours).

• Fluorescent Lipid Labeling:

  • Prepare a working solution of C6 NBD-L-threo-dihydrosphingosine in serum-free medium. A typical final concentration is 1-5 µM. It is recommended to complex the lipid to BSA to improve solubility and delivery.[7]

  • Add the labeling solution to each well.

  • Incubate for 30-60 minutes at 37°C.

• Cell Fixation and Staining:

  • Remove the labeling solution and wash the cells twice with PBS.

  • Fix the cells by adding 4% PFA and incubating for 15 minutes at room temperature.

  • Wash the cells three times with PBS.

  • Add a solution of DAPI or Hoechst stain in PBS to counterstain the nuclei. Incubate for 10 minutes.

  • Wash the cells twice with PBS and leave the final wash in the wells for imaging.

• Image Acquisition and Analysis:

  • Acquire images using a high-content imaging system with appropriate filter sets for DAPI/Hoechst (blue channel) and NBD (green channel).

  • Use image analysis software to identify individual cells based on the nuclear stain.

  • Quantify the fluorescence intensity of the NBD signal within each cell or in specific subcellular compartments (e.g., perinuclear region for Golgi).

  • Calculate the average fluorescence intensity per cell for each treatment condition.

  • Normalize the data to the negative control (DMSO) and calculate the Z-score for hit identification.

Protocol 2: HPLC Analysis of C6 NBD-L-threo-dihydrosphingosine Metabolites

This protocol is for the detailed analysis of the metabolic fate of the fluorescent lipid, often used to validate hits from the primary HCS.

Materials:

• Cells cultured in 6-well plates or 60 mm dishes

• C6 NBD-L-threo-dihydrosphingosine

• Test compound or vehicle control

• Methanol

• Chloroform

• HPLC system with a fluorescence detector (Excitation: ~466 nm, Emission: ~536 nm)

• C8 or C18 reverse-phase HPLC column

Procedure:

• Cell Treatment and Labeling:

  • Culture cells to near confluency in 6-well plates.

  • Treat cells with the test compound or vehicle control as in the HCS protocol.

  • Label the cells with C6 NBD-L-threo-dihydrosphingosine (e.g., 5 µM for 1 hour).

• Lipid Extraction:

  • Wash the cells twice with ice-cold PBS.

  • Scrape the cells into 1 ml of PBS and transfer to a glass tube.

  • Add 2 ml of methanol and 1 ml of chloroform. Vortex thoroughly.

  • Add another 1 ml of chloroform and 1 ml of water. Vortex again.

  • Centrifuge at 2000 x g for 10 minutes to separate the phases.

  • Carefully collect the lower organic phase containing the lipids.

  • Dry the organic phase under a stream of nitrogen gas.

• HPLC Analysis:

  • Re-dissolve the dried lipid extract in a small volume of the mobile phase (e.g., 100 µl of methanol).

  • Inject an aliquot (e.g., 20 µl) onto the HPLC system.

  • Separate the lipids using a gradient elution, for example, a methanol/water gradient.[7]

  • Monitor the elution of fluorescent lipids using the fluorescence detector.

  • Identify and quantify the peaks corresponding to the parent lipid and its metabolites by comparing their retention times to those of known standards (if available). The order of elution is typically based on polarity, with more polar lipids eluting earlier.

Conclusion

C6 NBD-L-threo-dihydrosphingosine is a valuable tool for the investigation of sphingolipid metabolism and for the discovery of novel therapeutic agents targeting this pathway. The high-content screening and HPLC protocols described here provide a robust framework for identifying and characterizing modulators of ceramide metabolism. The use of this non-natural stereoisomer may also uncover novel biological activities and enzyme specificities, further advancing our understanding of sphingolipid biology.

References

• 1. Drug targeting of sphingolipid metabolism: sphingomyelinases and ceramidases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mass Spectrometry Detects Sphingolipid Metabolites for Discovery of New Strategy for Cancer Therapy from the Aspect of Programmed Cell Death - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Small Molecule Inhibitors Targeting Biosynthesis of Ceramide, the Central Hub of the Sphingolipid Network - PMC [pmc.ncbi.nlm.nih.gov]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. biotium.com [biotium.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. A comprehensive measure of Golgi sphingolipid flux using NBD C6-ceramide: evaluation of sphingolipid inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A comprehensive measure of Golgi sphingolipid flux using NBD C6-ceramide: evaluation of sphingolipid inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Protocol for screening inhibitors of the fungal sphingolipid-metabolizing enzyme ceramide synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. NBD C6-Ceramide (6-((N-(7-Nitrobenz-2-Oxa-1,3-Diazol-4-yl)amino)hexanoyl)Sphingosine) 1 mg [thermofisher.com]
• 11. Distribution and metabolism of fluorescent sphingosines and corresponding ceramides bearing the diphenylhexatrienyl (DPH) fluorophore in cultured human fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]

Investigating Sphingolipid Storage Diseases with Fluorescent Analogs: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sphingolipid storage diseases, also known as sphingolipidoses, are a group of inherited metabolic disorders caused by defects in the lysosomal degradation of sphingolipids. This leads to the accumulation of these lipids within lysosomes, causing a range of severe clinical manifestations, often with significant neurological involvement. The study of these diseases is crucial for understanding their pathophysiology and for the development of effective therapeutic strategies.

Fluorescently labeled analogs of sphingolipids have emerged as powerful tools for investigating the cellular and molecular mechanisms underlying these disorders. These probes allow for the real-time visualization and quantification of sphingolipid trafficking, metabolism, and storage in living cells and model organisms. This document provides detailed application notes and protocols for utilizing fluorescent sphingolipid analogs in the study of common sphingolipid storage diseases.

Featured Sphingolipid Storage Diseases

This document focuses on the application of fluorescent analogs in the study of several key sphingolipid storage diseases:

• Niemann-Pick Disease (NPD): Types A, B, and C are characterized by the accumulation of sphingomyelin and/or cholesterol.

• Gaucher Disease (GD): Caused by a deficiency of the enzyme glucocerebrosidase, leading to the accumulation of glucosylceramide.

• Tay-Sachs Disease: A GM2 gangliosidosis resulting from a deficiency of the enzyme β-hexosaminidase A, leading to the accumulation of GM2 ganglioside.

• Sandhoff Disease: Another GM2 gangliosidosis caused by a deficiency of both β-hexosaminidase A and B, also resulting in GM2 ganglioside accumulation.

Fluorescent Sphingolipid Analogs: An Overview

A variety of fluorescent sphingolipid analogs are commercially available, with different fluorophores and lipid moieties. The choice of analog depends on the specific sphingolipid and metabolic pathway being investigated. Common fluorescent probes include:

• BODIPY™-labeled sphingolipids: These analogs exhibit bright, photostable fluorescence with narrow emission spectra, making them suitable for multicolor imaging. Examples include BODIPY-LacCer (lactosylceramide), BODIPY-GM1, and BODIPY-sphingomyelin.

• NBD-labeled sphingolipids: 6-(N-(7-Nitrobenz-2-oxa-1,3-diazol-4-yl)amino)hexanoic acid (NBD) is a fluorophore commonly used to label the acyl chain of sphingolipids, such as in C6-NBD-ceramide.

• Clickable sphingolipids: These analogs contain a bioorthogonal handle (e.g., an alkyne or azide) that can be specifically labeled with a fluorescent probe after metabolic incorporation, minimizing potential artifacts from bulky fluorophores during trafficking.

Quantitative Data Summary

The following tables summarize quantitative data from studies using fluorescent analogs and other methods to characterize sphingolipid storage diseases.

Table 1: Sphingolipid Accumulation in Niemann-Pick Disease Models

Model System	Analyte	Fold Increase vs. Control	Reference
Niemann-Pick Disease (NPD) Mouse Plasma	Sphingomyelin	Significantly elevated	[1]
NPD Mouse Urine	Sphingomyelin	Significantly elevated	[1]
NPD Mouse Tissues	Sphingomyelin	4 to 15-fold higher	[1]

Table 2: Glucosylceramide Levels in Gaucher Disease Macrophage Models

Model System	Genotype	Fold Increase in Glucosylceramide vs. Control	Reference
Type 1 Gaucher Disease Human Macrophages (hMacs)	Various	1.5 to 3.0-fold	[2]
Type 2 Gaucher Disease Induced Macrophages (iMacs)	-	4.2 ± 0.5–fold (untreated)	[2]
Type 2 Gaucher Disease iMacs fed Gaucher erythrocyte ghosts	-	5.8 ± 0.8–fold	[2]

Signaling Pathways in Sphingolipid Storage Diseases

Sphingolipid accumulation disrupts various cellular signaling pathways, contributing to the pathology of these diseases. Key affected pathways include mTOR signaling and calcium homeostasis.

Figure 1. Disrupted signaling in sphingolipid storage diseases.

Defective lysosomal function leads to sphingolipid accumulation, which in turn dysregulates critical cellular pathways like mTOR and calcium signaling.[3][4][5]

Figure 2. Canonical calcium signaling pathway.

This pathway, often disrupted in sphingolipid storage diseases, involves the release of calcium from the endoplasmic reticulum, leading to various cellular responses.[6][7]

Experimental Protocols

Protocol 1: Live-Cell Imaging of Sphingolipid Trafficking using BODIPY-LacCer

This protocol is adapted for studying glycosphingolipid trafficking in fibroblasts from patients with Gaucher or Niemann-Pick type C disease compared to healthy controls.

Materials:

• Human fibroblasts (healthy control and patient-derived)

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• Phenol red-free imaging medium

• BODIPY-LacCer

• Defatted Bovine Serum Albumin (BSA)

• Phosphate Buffered Saline (PBS)

• Confocal microscope with environmental chamber (37°C, 5% CO2)

Procedure:

• Cell Culture: Plate fibroblasts on glass-bottom dishes suitable for microscopy and culture overnight in DMEM with 10% FBS to allow for cell attachment.

• Preparation of BODIPY-LacCer/BSA Complex:

  • Dissolve BODIPY-LacCer in chloroform/methanol (2:1, v/v).

  • Dry the lipid film under a stream of nitrogen gas and then under vacuum for at least 1 hour.

  • Resuspend the lipid film in serum-free medium containing defatted BSA to a final concentration of 1 mg/ml.

  • Incubate at 37°C for 30 minutes with occasional vortexing to allow for complex formation.

• Cell Labeling:

  • Wash the cells twice with pre-warmed PBS.

  • Replace the medium with phenol red-free imaging medium containing 2-5 µM of the BODIPY-LacCer/BSA complex.

  • Incubate the cells at 37°C for 30-60 minutes.

• Chase and Imaging:

  • Wash the cells three times with warm imaging medium to remove excess fluorescent lipid.

  • Add fresh, pre-warmed imaging medium to the cells.

  • Immediately begin live-cell imaging using a confocal microscope equipped with a 37°C and 5% CO2 environmental chamber.

  • Acquire images at different time points (e.g., 0, 15, 30, 60, and 120 minutes) to track the internalization and trafficking of the fluorescent analog. In healthy cells, BODIPY-LacCer is typically transported to the Golgi apparatus. In many sphingolipid storage disease models, a significant portion is mis-localized to late endosomes/lysosomes.

Protocol 2: Quantification of Lysosomal Sphingomyelin Accumulation in Niemann-Pick Disease Cells

This protocol describes a fluorescence-based assay to quantify sphingomyelin levels in cell lysates.

Materials:

• Control and Niemann-Pick disease patient-derived cells (e.g., fibroblasts)

• Cell lysis buffer (e.g., RIPA buffer)

• Sphingomyelin Assay Kit (containing sphingomyelinase, alkaline phosphatase, choline oxidase, horseradish peroxidase, and a fluorescent probe like Amplex Red)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Cell Lysate Preparation:

  • Culture control and patient cells to confluency.

  • Wash cells with cold PBS and lyse them in an appropriate lysis buffer.

  • Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• Assay Reaction:

  • Prepare a reaction mixture containing sphingomyelinase, alkaline phosphatase, choline oxidase, HRP, and the fluorescent probe in the reaction buffer, as per the manufacturer's instructions.

  • Add a standardized amount of cell lysate (e.g., 10-20 µg of protein) to each well of a 96-well black microplate.

  • Add the reaction mixture to each well.

  • Include a standard curve using known concentrations of sphingomyelin.

• Incubation and Measurement:

  • Incubate the plate at 37°C for 20-30 minutes, protected from light.

  • Measure the fluorescence intensity using a microplate reader at the appropriate excitation and emission wavelengths for the chosen fluorescent probe (e.g., ~530-560 nm excitation and ~590 nm emission for Amplex Red).[1]

• Data Analysis:

  • Subtract the background fluorescence (wells with no lysate).

  • Calculate the concentration of sphingomyelin in each sample using the standard curve.

  • Normalize the sphingomyelin concentration to the protein concentration of the lysate.

  • Compare the normalized sphingomyelin levels between control and Niemann-Pick disease cells.

Protocol 3: Labeling GM1 Ganglioside in Tay-Sachs or Sandhoff Disease Models using BODIPY-GM1

This protocol is designed for visualizing the localization of GM1 ganglioside in neuronal cell lines, which are relevant for the neurodegenerative aspects of these diseases.

Materials:

• Neuronal cell line (e.g., SH-SY5Y)

• Cell culture medium (e.g., DMEM/F12 with 10% FBS)

• BODIPY-GM1 (d18:1/3:0)

• DMSO:methanol:water (2:1:0.2) solvent

• Phenol red-free imaging medium

• Fluorescence microscope

Procedure:

• Preparation of BODIPY-GM1 Stock Solution:

  • Dissolve 100 µg of C3-BODIPY GM1 in 64 µl of DMSO:methanol:water (2:1:0.2).

  • Aliquot and store at -20°C until use.[3]

• Cell Plating:

  • Plate SH-SY5Y cells at a density of 10,000 cells/well in a 96-well plate or on glass-bottom dishes.

  • Allow the cells to attach overnight.[3]

• Cell Labeling:

  • Remove the culture medium and replace it with phenol red-free imaging medium containing 2.5-10 µM C3-BODIPY GM1.

  • Incubate the cells for 30 minutes at 37°C.[3]

• Imaging:

  • Remove the labeling medium and wash the cells gently with fresh, pre-warmed phenol red-free medium.

  • Image the cells using a fluorescence microscope with a filter set appropriate for FITC/GFP (excitation/emission maxima ~503/512 nm).[3]

Experimental Workflow for Investigating a Novel Compound

Figure 3. Workflow for drug discovery using fluorescent analogs.

This workflow outlines the key steps in evaluating the efficacy of a potential therapeutic agent for a sphingolipid storage disease using fluorescent sphingolipid analogs.

Conclusion

Fluorescent sphingolipid analogs are indispensable tools for the investigation of sphingolipid storage diseases. They provide a dynamic and quantitative means to study the cellular consequences of these disorders, from altered lipid trafficking to the dysregulation of key signaling pathways. The protocols and data presented here serve as a guide for researchers and drug development professionals to design and execute experiments aimed at unraveling the complexities of sphingolipidoses and identifying novel therapeutic interventions.

References

• 1. Aberrant Ca2+ handling in lysosomal storage disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. Monitoring sphingolipid trafficking in cells using fluorescence microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The intersection of lysosomal and endoplasmic reticulum calcium with autophagy defects in lysosomal diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. creative-diagnostics.com [creative-diagnostics.com]
• 7. researchgate.net [researchgate.net]

Application Notes: C6 NBD-L-threo-dihydrosphingosine for Tracing Sphingolipid Metabolism

Introduction

Sphingolipids are a critical class of lipids involved in maintaining the structural integrity of cell membranes and participating in a wide array of cellular signaling processes, including cell proliferation, differentiation, and apoptosis.[1][2] The metabolic pathway of sphingolipids is complex and highly compartmentalized within the cell. Fluorescently labeled lipid analogs are invaluable tools for visualizing and studying the dynamics of these pathways in living and fixed cells.

C6 NBD-L-threo-dihydrosphingosine is a fluorescent analog of sphinganine, a key precursor in the de novo sphingolipid synthesis pathway.[3] Unlike the commonly used C6-NBD-ceramide, which is directly transported to the Golgi apparatus, C6 NBD-L-threo-dihydrosphingosine allows researchers to probe the initial steps of sphingolipid synthesis, beginning in the endoplasmic reticulum (ER).[4][5] This molecule is particularly interesting as it is the non-natural L-threo diastereomer. Studies have shown that L-threo-sphinganine can be metabolized by cellular enzymes, being acylated to L-threo-dihydroceramide and subsequently converted to sphingomyelin, but not glucosylceramide.[6] This stereospecific metabolism makes C6 NBD-L-threo-dihydrosphingosine a unique tool to investigate the specificity of enzymes in the sphingolipid pathway.

These application notes provide an overview of the expected subcellular localization of C6 NBD-L-threo-dihydrosphingosine and its metabolites, along with detailed protocols for co-localization studies with key organelle markers.

Principle of Co-localization

Upon introduction to cells, C6 NBD-L-threo-dihydrosphingosine is expected to be metabolized and transported through the secretory pathway. Its localization, and that of its fluorescent metabolites, can be tracked over time and compared with the signals from specific organelle markers to determine its distribution within the cell. The primary sites of interest are the endoplasmic reticulum (as the initial site of metabolism) and the Golgi apparatus (the central hub for further processing).[3][5] Potential localization in mitochondria and lysosomes at different stages of the lipid's life cycle can also be investigated.[7][8]

Data Presentation

Table 1: Expected Subcellular Co-localization of C6 NBD-L-threo-dihydrosphingosine and its Metabolites

Organelle	Expected Fluorescent Species	Time Course	Rationale	Common Organelle Markers
Endoplasmic Reticulum (ER)	C6-NBD-L-threo-dihydrosphingosine;C6-NBD-L-threo-dihydroceramide	Early (5-30 min)	Site of de novo synthesis and acylation by Ceramide Synthases (CerS).[2][3]	Calreticulin, PDI, KDEL receptor
Golgi Apparatus	C6-NBD-L-threo-dihydroceramide;C6-NBD-L-threo-ceramide;C6-NBD-L-threo-sphingomyelin	Intermediate (30-60 min)	Transport from ER for desaturation and conversion to sphingomyelin.[4][6]	GM130 (cis), Giantin (cis/medial), TGN46 (trans)
Mitochondria	C6-NBD-L-threo-dihydrosphingosine;C6-NBD-L-threo-dihydroceramide	Varies	Potential localization at Mitochondria-Associated ER Membranes (MAMs) or due to specific transport.[2][9]	Tom20, COX IV, MitoTracker
Plasma Membrane	C6-NBD-L-threo-sphingomyelin	Late (>60 min)	Final destination for sphingomyelin transported from the Golgi.[10]	CellMask, WGA
Lysosomes	Various degradation products	Late (>60-120 min)	Site of sphingolipid catabolism and recycling.[8][11]	LAMP1, LAMP2, LysoTracker

Table 2: Summary of Reagents and General Staining Conditions

Reagent	Type	Working Concentration	Solvent	Incubation Time	Temperature
C6 NBD-L-threo-dihydrosphingosine	Primary Probe	1-5 µM (complexed with BSA)	Ethanol / HBSS	30 min (pulse), 30-120 min (chase)	4°C (pulse), 37°C (chase)
ER-Tracker™ Red	Live-Cell Stain	0.5-1 µM	DMSO	15-30 min	37°C
MitoTracker™ Red CMXRos	Live-Cell Stain	50-500 nM	DMSO	15-30 min	37°C
LysoTracker™ Red DND-99	Live-Cell Stain	50-75 nM	DMSO	30-60 min	37°C
Anti-GM130 Antibody	Immunofluorescence	1-2 µg/mL	PBS / Blocking Buffer	1-2 hours	Room Temp.
Anti-Calreticulin Antibody	Immunofluorescence	1-5 µg/mL	PBS / Blocking Buffer	1-2 hours	Room Temp.
Anti-Tom20 Antibody	Immunofluorescence	0.5-1 µg/mL	PBS / Blocking Buffer	1-2 hours	Room Temp.
Anti-LAMP1 Antibody	Immunofluorescence	1-2 µg/mL	PBS / Blocking Buffer	1-2 hours	Room Temp.
Secondary Antibodies (Alexa Fluor™ conjugated)	Immunofluorescence	1-2 µg/mL	PBS / Blocking Buffer	1 hour	Room Temp.

Signaling and Metabolic Pathway Visualization

Caption: Predicted metabolic pathway for C6 NBD-L-threo-dihydrosphingosine.

Experimental Protocols

Protocol 1: Preparation of C6-NBD-lipid-BSA Complex

This protocol is adapted for delivering water-insoluble fluorescent lipid analogs to cells.[12]

Materials:

• C6 NBD-L-threo-dihydrosphingosine (powder)

• Absolute ethanol

• Chloroform

• Defatted Bovine Serum Albumin (BSA)

• Hanks' Balanced Salt Solution (HBSS) with 10 mM HEPES, pH 7.4

• Glass test tubes

• Nitrogen gas source

• Vortex mixer

Procedure:

• Prepare a 1 mM stock solution of C6 NBD-L-threo-dihydrosphingosine in a chloroform:ethanol (19:1 v/v) mixture.

• In a glass test tube, dispense 50 µL of the 1 mM stock solution.

• Evaporate the solvent under a gentle stream of nitrogen gas, followed by placing it under a vacuum for at least 1 hour to remove all residual solvent.

• Redissolve the dried lipid film in 200 µL of absolute ethanol.

• Prepare a 0.34 mg/mL solution of defatted BSA in HBSS/HEPES buffer.

• While vigorously vortexing 10 mL of the BSA solution, slowly inject the 200 µL of the ethanolic lipid solution into the vortex.

• The resulting solution is a 5 µM C6-NBD-lipid / 5 µM BSA complex. Aliquot and store at -20°C, protected from light.

Protocol 2: Live-Cell Co-localization Imaging

Materials:

• Cells cultured on glass-bottom dishes or coverslips

• C6-NBD-lipid-BSA complex (from Protocol 1)

• Live-cell organelle stains (e.g., MitoTracker™, LysoTracker™, ER-Tracker™)

• Live-cell imaging medium (e.g., FluoroBrite™ DMEM)

• Confocal microscope with appropriate filter sets (NBD: Ex/Em ~466/536 nm)

Procedure:

• Grow cells to 60-80% confluency on a suitable imaging dish.

• Pulse Step: Cool the cells to 4°C by placing the dish on ice and washing with ice-cold HBSS.

• Incubate the cells with 5 µM C6-NBD-lipid-BSA complex in ice-cold HBSS for 30 minutes at 4°C. This allows the lipid to insert into the plasma membrane while minimizing endocytosis and metabolic activity.

• Chase Step: Wash the cells 2-3 times with ice-cold HBSS to remove excess probe.

• Add pre-warmed (37°C) complete culture medium and transfer the cells to a 37°C incubator. Incubate for various "chase" times (e.g., 5, 15, 30, 60, 120 minutes) to allow for metabolism and trafficking.

• Organelle Staining: During the last 15-30 minutes of the chase period, add the specific live-cell organelle stain to the medium according to the manufacturer's instructions (see Table 2).

• Imaging: Wash the cells with pre-warmed live-cell imaging medium.

• Immediately image the cells using a confocal microscope equipped with an environmental chamber (37°C, 5% CO₂). Acquire images in the NBD channel and the channel for the specific organelle marker.

Protocol 3: Co-localization by Immunofluorescence (Fixed Cells)

Materials:

• Cells, C6-NBD-lipid-BSA complex (as above)

• 4% Paraformaldehyde (PFA) in PBS

• Permeabilization Buffer: 0.1% Triton X-100 or Saponin in PBS

• Blocking Buffer: 5% BSA or normal goat serum in PBS

• Primary antibodies against organelle markers (see Table 1)

• Fluorophore-conjugated secondary antibodies

• Mounting medium with DAPI

• Confocal microscope

Procedure:

• Perform the Pulse and Chase steps with the C6-NBD-lipid-BSA complex as described in Protocol 2 (Steps 1-5).

• Fixation: After the desired chase period, wash cells with PBS and fix with 4% PFA for 15 minutes at room temperature.

• Permeabilization: Wash 3 times with PBS. Permeabilize cells with Permeabilization Buffer for 10 minutes.

• Blocking: Wash 3 times with PBS. Block non-specific antibody binding by incubating with Blocking Buffer for 1 hour at room temperature.

• Primary Antibody: Dilute the primary antibody in Blocking Buffer and incubate with the cells for 1-2 hours at room temperature or overnight at 4°C.

• Secondary Antibody: Wash 3 times with PBS. Dilute the fluorophore-conjugated secondary antibody in Blocking Buffer and incubate for 1 hour at room temperature, protected from light.

• Mounting: Wash 3 times with PBS. Mount the coverslip onto a glass slide using a mounting medium containing DAPI.

• Imaging: Image the sample using a confocal microscope, acquiring separate channels for DAPI (nucleus), NBD (lipid probe), and the secondary antibody fluorophore (organelle marker). Analyze for co-localization using appropriate software.

Experimental Workflow Visualization

References

• 1. Functions of sphingosine in cell proliferation and death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sphingolipids in Mitochondria - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sphingolipid Homeostasis in the Endoplasmic Reticulum and Beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A comprehensive measure of Golgi sphingolipid flux using NBD C6-ceramide: evaluation of sphingolipid inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pre- and post-Golgi translocation of glucosylceramide in glycosphingolipid synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparison of the metabolism of L-erythro- and L-threo-sphinganines and ceramides in cultured cells and in subcellular fractions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Lysosome-targeted multifunctional lipid probes reveal the sterol transporter NPC1 as a sphingosine interactor - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Localization of 1-deoxysphingolipids to mitochondria induces mitochondrial dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Pathway of C6-NBD-Ceramide on the host cell infected with Toxoplasma gondii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. genecopoeia.com [genecopoeia.com]

Technical Notes & Optimization

Technical Support Center: C6 NBD-L-threo-dihydrosphingosine

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for experiments involving C6 NBD-L-threo-dihydrosphingosine.

Frequently Asked Questions (FAQs)

Q1: What is C6 NBD-L-threo-dihydrosphingosine and what are its primary applications?

C6 NBD-L-threo-dihydrosphingosine is a fluorescent analog of dihydrosphingosine, a key intermediate in the de novo sphingolipid biosynthetic pathway. The molecule consists of a six-carbon acyl chain (C6) attached to the amino group of L-threo-dihydrosphingosine, with the fluorescent nitrobenzoxadiazole (NBD) group conjugated to the acyl chain. Its primary applications include:

• Trafficking Studies: Visualizing the transport and metabolism of sphingolipids within live cells.[1]

• Golgi Apparatus Staining: It serves as a selective fluorescent probe for the Golgi apparatus in both live and fixed cells.[1]

• Enzyme Assays: Acting as a substrate for enzymes involved in sphingolipid metabolism, such as ceramide kinase.[2]

Q2: What are the spectral properties of the NBD fluorophore?

The NBD (nitrobenzoxadiazole) fluorophore is environmentally sensitive; its fluorescence is weak in aqueous environments but increases significantly in nonpolar, hydrophobic environments like cellular membranes.[1]

• Excitation Maximum: ~466 nm[1]

• Emission Maximum: ~536 nm[1]

A standard FITC (fluorescein isothiocyanate) filter set is typically suitable for imaging NBD fluorescence.[1]

Q3: Is C6 NBD-L-threo-dihydrosphingosine suitable for live-cell imaging?

Yes, C6 NBD-L-threo-dihydrosphingosine is widely used for live-cell imaging to study the dynamic processes of sphingolipid transport and metabolism.[1] However, like many fluorophores, it is susceptible to photobleaching, which requires careful optimization of imaging parameters.

Q4: How should I prepare C6 NBD-L-threo-dihydrosphingosine for cell labeling?

Due to its hydrophobic nature, C6 NBD-L-threo-dihydrosphingosine should be complexed with fatty acid-free bovine serum albumin (BSA) for efficient delivery to cells in an aqueous culture medium. A common procedure involves:

• Preparing a stock solution in an organic solvent such as ethanol or DMSO.

• Drying down an aliquot of the stock solution under a stream of nitrogen.

• Resuspending the dried lipid in a solution containing fatty acid-free BSA.[1][2]

Photobleaching: Troubleshooting and Mitigation

Photobleaching, the irreversible loss of fluorescence due to light exposure, is a significant challenge when working with NBD-labeled lipids.[3] The NBD fluorophore has moderate photostability.[3]

Troubleshooting Guide: Rapid Signal Loss

Problem	Possible Cause	Suggested Solution(s)
Rapid fading of fluorescence signal during image acquisition.	Excessive Light Exposure: High laser power, long exposure times, and frequent image acquisition contribute to accelerated photobleaching.[4]	Reduce Excitation Intensity: Lower the laser power or use neutral density (ND) filters.[5][6] Minimize Exposure Time: Use the shortest exposure time that provides an adequate signal-to-noise ratio.[5] Limit Illumination: Use the fluorescence shutter to block the excitation light when not actively acquiring an image. Focus on the sample using brightfield or DIC before switching to fluorescence.[5][7]
Environmental Factors: The local environment of the probe can influence its photostability.[3]	Use Antifade Reagents: For fixed cells, use a mounting medium containing an antifade reagent. For live-cell imaging, consider adding a cell-permeable antioxidant like Trolox to the imaging medium.[8][9]
Suboptimal Imaging Conditions: Incorrect microscope settings can exacerbate photobleaching.	Optimize Microscope Settings: Use a high numerical aperture (NA) objective to collect more light. Ensure the detector gain is optimized to avoid the need for excessive laser power.[10]
No or very weak fluorescent signal.	Improper Probe Preparation: Poor complexing with BSA can lead to low cellular uptake.	Ensure Proper BSA Complexation: Follow a validated protocol for preparing the NBD-lipid/BSA complex to ensure efficient delivery to cells.[1][2]
Low Probe Concentration: The concentration of the fluorescent lipid may be insufficient.	Optimize Concentration: A typical starting concentration is around 5 µM, but this may need to be optimized for your specific cell type and experimental conditions.[1]
Incorrect Filter Set: The microscope's filter set may not be appropriate for NBD.	Use a Standard FITC Filter Set: Ensure the excitation and emission filters are aligned with the spectral properties of NBD (Ex: ~488 nm, Em: ~525 nm).[1]

Quantitative Data on Fluorophore Properties

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Quantum Yield (Φ)	Photostability
NBD	~466	~536	~0.3-0.5	Moderate
BODIPY FL	~503	~512	~0.9	High
Rhodamine B	~555	~580	~0.7	High
Alexa Fluor 488	~495	~519	0.92	High

Note: Quantum yield can vary depending on the local environment.

Experimental Protocols

Protocol 1: Live-Cell Imaging of C6 NBD-L-threo-dihydrosphingosine

Materials:

• C6 NBD-L-threo-dihydrosphingosine

• High-quality DMSO or ethanol

• Fatty acid-free Bovine Serum Albumin (BSA)

• Phosphate-Buffered Saline (PBS) or other suitable buffer

• Live cells cultured on imaging-appropriate plates or coverslips

• Live-cell imaging medium (e.g., phenol red-free DMEM)

Procedure:

• Stock Solution Preparation: Prepare a 1 mM stock solution of C6 NBD-L-threo-dihydrosphingosine in DMSO or ethanol. Store aliquots at -20°C, protected from light.

• C6 NBD-L-threo-dihydrosphingosine/BSA Complex Formation:

  • In a sterile microfuge tube, add the desired amount of the 1 mM stock solution.

  • Dry the solvent under a gentle stream of nitrogen gas.

  • Resuspend the dried lipid in a pre-warmed (37°C) solution of fatty acid-free BSA in PBS to achieve the desired final concentration (e.g., a 1:1 molar ratio of lipid to BSA). Vortex thoroughly.

• Cell Labeling:

  • Wash the cells with pre-warmed PBS.

  • Incubate the cells with the C6 NBD-L-threo-dihydrosphingosine/BSA complex in live-cell imaging medium at 37°C. A typical starting concentration is 5 µM for 30-60 minutes. Incubation times and concentrations should be optimized for the specific cell type and experimental goals.

• Imaging:

  • Wash the cells twice with pre-warmed imaging medium to remove unbound probe.

  • Image the cells using a fluorescence microscope equipped with a suitable filter set for NBD (e.g., FITC).

  • To minimize photobleaching, use the lowest possible laser power and exposure time that provides a good signal-to-noise ratio. Limit the duration and frequency of image acquisition.[5][6]

Protocol 2: Recommended Microscope Settings for NBD Imaging

These settings are a starting point and may require optimization for your specific microscope and sample.[7][10]

Parameter	Recommended Setting	Rationale
Objective	63x or 100x oil or water immersion	High magnification and numerical aperture for optimal light collection.
Excitation Wavelength	488 nm laser line	Close to the NBD excitation maximum.
Laser Power	Start at a low percentage (e.g., 5-10%) and increase only if necessary.	To minimize photobleaching and phototoxicity.
Emission Filter	500-550 nm bandpass	To specifically collect NBD fluorescence and reduce background.
Pinhole	1 Airy Unit	For optimal confocality and rejection of out-of-focus light.
Scan Speed	400-800 Hz	A balance between acquisition speed and signal-to-noise ratio.
Averaging/Accumulation	Line averaging of 2-4	To improve the signal-to-noise ratio without significantly increasing exposure time.

Signaling Pathways and Experimental Workflows

Sphingolipid De Novo Biosynthesis Pathway

C6 NBD-L-threo-dihydrosphingosine is an analog of an intermediate in the de novo sphingolipid synthesis pathway. Understanding this pathway is crucial for interpreting experimental results.

Caption: De novo sphingolipid biosynthesis pathway.

Experimental Workflow for Live-Cell Imaging

The following diagram illustrates a typical workflow for a live-cell imaging experiment using C6 NBD-L-threo-dihydrosphingosine to study sphingolipid trafficking.

Caption: Workflow for live-cell imaging experiments.

References

• 1. benchchem.com [benchchem.com]
• 2. A comprehensive measure of Golgi sphingolipid flux using NBD C6-ceramide: evaluation of sphingolipid inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Photobleaching Kinetics and Time-Integrated Emission of Fluorescent Probes in Cellular Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantitative fluorescence loss in photobleaching for analysis of protein transport and aggregation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Microscope Camera Best Practices for Fluorescence Imaging | Olympus LS [evidentscientific.com]
• 6. portlandpress.com [portlandpress.com]
• 7. Visualizing NBD-lipid Uptake in Mammalian Cells by Confocal Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. What are some antifading agents used to prevent photobleaching? | AAT Bioquest [aatbio.com]
• 9. vectorlabs.com [vectorlabs.com]
• 10. Visualizing NBD-lipid Uptake in Mammalian Cells by Confocal Microscopy [bio-protocol.org]

Optimizing C6 NBD-L-threo-dihydrosphingosine concentration for cell labeling

This guide provides troubleshooting and frequently asked questions for optimizing cell labeling with C6 NBD-L-threo-dihydrosphingosine and its widely used analog, C6 NBD-Ceramide. These fluorescent probes are essential tools for researchers, scientists, and drug development professionals studying sphingolipid transport and metabolism.

A Note on Compounds: While this guide addresses C6 NBD-L-threo-dihydrosphingosine (also known as C6 NBD-sphinganine), much of the available literature and established protocols focus on the closely related and more commonly used analog, C6 NBD-Ceramide . Dihydrosphingosine is the direct precursor to ceramide. Both are valuable for tracking sphingolipid pathways. This guide incorporates protocols for C6 NBD-Ceramide, which are generally applicable for Golgi staining and lipid transport studies.

Frequently Asked Questions (FAQs)

Q1: What is C6 NBD-Ceramide and what are its primary applications? C6 NBD-Ceramide is a fluorescent analog of ceramide, a key molecule in sphingolipid metabolism.[1] Its primary applications include studying the transport and metabolism of sphingolipids and serving as a selective stain for the Golgi apparatus in both live and fixed cells.[1][2] The NBD (nitrobenz-2-oxa-1,3-diazol-4-yl) fluorophore is environmentally sensitive; it is weakly fluorescent in aqueous environments but becomes brightly fluorescent in the nonpolar environment of cellular membranes.[1][3]

Q2: How does C6 NBD-Ceramide selectively stain the Golgi apparatus? Upon entering a cell, the permeable C6 NBD-Ceramide initially disperses throughout various intracellular membranes.[1] It is then transported to the Golgi apparatus, where it serves as a substrate for enzymes like sphingomyelin synthase and glucosylceramide synthase.[4][5] The resulting fluorescent metabolites, NBD-sphingomyelin and NBD-glucosylceramide, accumulate in the Golgi, leading to its prominent staining.[1]

Q3: What are the excitation and emission wavelengths for C6 NBD-Ceramide? The approximate excitation and emission maxima in methanol are 466 nm and 536 nm, respectively, resulting in green fluorescence.[2][6] These spectral properties are compatible with standard FITC filter sets on a fluorescence microscope.[1]

Q4: Can I use C6 NBD-Ceramide for both live and fixed-cell imaging? Yes, C6 NBD-Ceramide is effective for staining both live and fixed cells.[1][2] Live-cell imaging allows for the observation of dynamic processes such as lipid trafficking.[1] Staining fixed cells provides a high-resolution snapshot of the Golgi's structure.[1] It is important to note that detergents and methanol/acetone fixatives should be avoided.[7]

Q5: How should C6 NBD-Ceramide be prepared and delivered to cells? Due to its hydrophobic nature, C6 NBD-Ceramide should be complexed with defatted bovine serum albumin (BSA) for efficient delivery to cells in an aqueous medium.[3][7] This is a critical step for obtaining reliable and reproducible staining.[7] The probe is typically dissolved in an organic solvent like DMSO or a chloroform/ethanol mixture, dried, and then resuspended with a BSA solution.[3][7]

Experimental Protocols & Data

Optimized Staining Parameters

The optimal concentration and incubation times can vary by cell type and experimental goals. The following table summarizes generally effective parameters.

Parameter	Live Cell Staining	Fixed Cell Staining	Reference
Probe	C6 NBD-Ceramide-BSA Complex	C6 NBD-Ceramide-BSA Complex	[7]
Working Concentration	1-5 µM	5 µM	[4][7]
Initial Incubation	30 min at 4°C	30-60 min at 4°C or 25°C	[6][7]
Chase Incubation	30 min at 37°C	N/A	[7]
Back-Exchange	Optional (wash with fresh medium)	30-90 min with 10% FCS or 2 mg/mL BSA	[6][7]

Note: For studying enzymatic flux, concentrations lower than 5 µM are recommended to avoid enzyme saturation.[4]

Detailed Protocol 1: Preparation of C6 NBD-Ceramide-BSA Complex

This protocol yields a 5 µM working solution.

• Prepare Stock: Prepare a 1 mM stock solution of C6 NBD-Ceramide in a chloroform:ethanol (19:1 v/v) solution.[7]

• Aliquot & Dry: Dispense 50 µL of the stock solution into a small glass test tube. Dry the solvent first under a stream of nitrogen and then under a vacuum for at least 1 hour.[7]

• Resuspend: Redissolve the dried lipid in 200 µL of absolute ethanol.[7]

• Prepare BSA Solution: In a 50 mL plastic centrifuge tube, prepare 10 mL of a balanced salt solution (e.g., HBSS) containing 10 mM HEPES, pH 7.4. Add 3.4 mg of defatted BSA (final concentration 0.34 mg/mL).[7]

• Form Complex: Vigorously vortex the BSA solution. While vortexing, inject the 200 µL of ethanolic C6 NBD-Ceramide into the solution.[7]

• Store: The resulting solution (5 µM C6 NBD-Ceramide / 5 µM BSA) can be stored in a plastic tube at -20°C, protected from light.[7]

Detailed Protocol 2: Staining the Golgi in Live Cells

• Cell Culture: Grow cells to the desired confluency on glass coverslips.

• Rinse: Gently rinse the cells with an appropriate medium, such as HBSS/HEPES.[7]

• Labeling Incubation: Transfer the coverslips to an ice bath and incubate the cells with the 5 µM C6 NBD-Ceramide-BSA complex for 30 minutes at 4°C. This step allows the probe to insert into the plasma membrane while minimizing endocytosis.

• Wash: Rinse the cells several times with ice-cold medium to remove the excess probe.

• Chase Incubation: Incubate the cells in fresh, pre-warmed (37°C) medium for an additional 30 minutes. This allows the probe to be transported to the Golgi apparatus.

• Imaging: Wash the cells in fresh medium, mount the coverslips, and examine them using a fluorescence microscope with a FITC filter set.[7] Prominent labeling of the Golgi should be visible.[7]

Detailed Protocol 3: Staining the Golgi in Fixed Cells

• Cell Culture: Grow cells on glass coverslips.

• Rinse & Fix: Rinse cells with HBSS/HEPES. Fix for 5-10 minutes at room temperature with 2-4% paraformaldehyde in PBS or 0.5% glutaraldehyde in a buffered sucrose solution. Avoid methanol or acetone fixatives.[7]

• Wash: Rinse the sample several times with ice-cold HBSS/HEPES.

• Labeling Incubation: Transfer to an ice bath and incubate for 30 minutes at 4°C with the 5 µM C6 NBD-Ceramide-BSA complex.

• Back-Exchange (Crucial Step): To reduce background and enhance Golgi staining, rinse the cells in HBSS/HEPES and incubate for 30-90 minutes at room temperature with a solution containing 10% fetal calf serum or 2 mg/ml BSA.[6] This step removes excess probe from other membranes.

• Final Wash & Imaging: Wash the sample in fresh HBSS/HEPES, mount, and examine by fluorescence microscopy.

Visualizations

Experimental Workflow and Metabolic Pathway

Caption: Workflow for cell labeling and metabolic conversion of C6 NBD-Ceramide.

Troubleshooting Guide

Caption: Troubleshooting flowchart for weak C6 NBD-Ceramide Golgi staining.

Q6: My fluorescence signal is very weak or absent. What went wrong? Several factors can lead to a weak signal:

• Improper Probe Preparation: Failure to complex the hydrophobic C6 NBD-Ceramide with BSA can result in poor delivery to the cells.[7]

• Suboptimal Concentration/Time: The concentration or incubation time may be too low for your specific cell type. Consider increasing the concentration within the 1-5 µM range or extending the incubation period.[4]

• Cholesterol Depletion: NBD fluorescence is sensitive to its lipid environment. Cells grown in lipoprotein-deficient serum may have reduced cholesterol levels, which has been shown to accelerate the photobleaching of the NBD probe, leading to an apparent reduction in Golgi labeling.[8]

• Incorrect Fixation: For fixed-cell staining, using detergents or alcohol-based fixatives like methanol/acetone should be avoided as they can disrupt membrane integrity.[7]

Q7: The staining is diffuse across the cell, not localized to the Golgi. How can I fix this? Diffuse staining typically indicates that the probe has not been effectively cleared from other cellular membranes.

• Insufficient Washing: Ensure thorough washing after the initial 4°C incubation to remove any unbound probe.

• Skipped Back-Exchange: For fixed cells, the back-exchange step is critical.[6] Incubating with a BSA or fetal calf serum solution helps pull the excess, non-metabolized probe out of other membranes, enhancing the specific Golgi signal.[6]

• Incorrect Incubation Temperatures: The initial low-temperature (4°C) incubation is designed to limit endocytosis and allow the probe to label the plasma membrane. The subsequent 37°C chase is required for metabolic processing and transport to the Golgi.[7] Skipping or altering these steps can lead to improper localization.

Q8: I'm observing high background fluorescence. What are the likely causes? High background is often caused by excess probe that has not been sufficiently removed.

• Inadequate Washing: Increase the number and duration of wash steps.

• Optimize Back-Exchange: As with diffuse staining, performing or extending the back-exchange step can significantly reduce background fluorescence from non-Golgi membranes.[6]

• Probe Aggregation: Ensure the C6 NBD-Ceramide-BSA complex is well-solubilized and not aggregated before adding it to the cells.

Q9: Is C6 NBD-dihydrosphingosine cytotoxic? Unlabeled dihydrosphingosine (DHS) has been shown to have low intrinsic cytotoxicity, with IC50 values in the millimolar range.[9] While specific cytotoxicity data for the NBD-labeled version is limited, the low micromolar concentrations used for cell labeling are generally considered non-toxic and well-tolerated by cells for the duration of the experiment. However, it is always good practice to perform a viability assay if cytotoxicity is a concern for your specific cell line or experimental conditions.

References

• 1. benchchem.com [benchchem.com]
• 2. biotium.com [biotium.com]
• 3. cdn.stemcell.com [cdn.stemcell.com]
• 4. A comprehensive measure of Golgi sphingolipid flux using NBD C6-ceramide: evaluation of sphingolipid inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pathway of C6-NBD-Ceramide on the host cell infected with Toxoplasma gondii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. genecopoeia.com [genecopoeia.com]
• 8. Cholesterol deprivation affects the fluorescence properties of a ceramide analog at the Golgi apparatus of living cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

C6 NBD-L-threo-dihydrosphingosine signal-to-noise ratio improvement

Welcome to the technical support center for C6 NBD-L-threo-dihydrosphingosine. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) to ensure optimal experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is C6 NBD-L-threo-dihydrosphingosine and what are its primary applications?

C6 NBD-L-threo-dihydrosphingosine is a fluorescently labeled analog of L-threo-dihydrosphingosine (also known as safingol). It contains a nitrobenzoxadiazole (NBD) fluorophore attached to a six-carbon acyl chain. This probe is primarily used to study sphingolipid metabolism and transport within cells.[1][2] Its unnatural L-threo stereochemistry makes it a valuable tool for investigating the stereospecificity of enzymes involved in sphingolipid metabolic pathways.[1][3]

Q2: What are the spectral properties of the NBD fluorophore?

The NBD fluorophore is environmentally sensitive. It exhibits weak fluorescence in aqueous (polar) environments and becomes brightly fluorescent in nonpolar environments like cellular membranes. The approximate excitation and emission maxima for NBD-labeled lipids in methanol are 466 nm and 536 nm, respectively, appearing as green fluorescence.[4] These values are similar in cellular environments.

Q3: How does C6 NBD-L-threo-dihydrosphingosine enter cells and where does it localize?

Like other short-chain sphingolipid analogs, C6 NBD-L-threo-dihydrosphingosine can be incorporated into cells by incubating them with a complex of the fluorescent lipid and bovine serum albumin (BSA).[5] Once inside the cell, its distribution and subsequent localization will depend on its metabolism by cellular enzymes.

Q4: How is C6 NBD-L-threo-dihydrosphingosine metabolized differently from its natural D-erythro counterpart?

The L-threo stereoisomer is metabolized differently than the natural D-erythro form. L-threo-dihydrosphingosine is primarily N-acylated to form L-threo-dihydroceramide.[1] Unlike the D-erythro form, it is a poor substrate for desaturation to form ceramide and is not significantly channeled into the glucosylceramide biosynthetic pathway.[3] A significant portion of the resulting L-threo-dihydroceramide may accumulate in the cells or be converted to L-threo-dihydrosphingomyelin.[1]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Signal	1. Inefficient Labeling: - Inadequate concentration of the probe. - Insufficient incubation time. - Degradation of the probe.	- Optimize the concentration of the C6 NBD-L-threo-dihydrosphingosine-BSA complex (typically in the low µM range). - Increase the incubation time. - Ensure the probe has been stored correctly at -20°C, protected from light. Prepare fresh working solutions.
2. Photobleaching: - Excessive exposure to excitation light.	- Reduce the intensity and duration of light exposure. - Use an anti-fade mounting medium for fixed cells.
3. Incorrect Microscope Settings: - Incorrect filter set for NBD. - Low numerical aperture (NA) objective.	- Use a standard FITC/GFP filter set. - Use a high-NA objective to maximize light collection.
High Background	1. Excess Unbound Probe: - Incomplete removal of the labeling solution.	- Perform thorough washing steps after incubation. - A "back-exchange" step with BSA-containing medium can help remove excess probe from the plasma membrane.[5]
2. Autofluorescence: - Intrinsic fluorescence from cells or medium.	- Use a phenol red-free medium for live-cell imaging. - Acquire an image of unlabeled cells under the same conditions to determine the level of autofluorescence.
3. Non-specific Binding: - Aggregation of the probe.	- Ensure the probe is fully solubilized in the BSA complex. - Filter the BSA-complex solution if aggregates are suspected.
Uneven Staining	1. Cell Health: - Unhealthy or dying cells can exhibit aberrant staining patterns.	- Ensure cells are healthy and not overly confluent. - Perform a viability assay if cell health is a concern.
2. Incomplete Solubilization: - Probe not fully complexed with BSA.	- Ensure proper preparation of the probe-BSA complex as detailed in the protocol.

Quantitative Data

Parameter	C6 NBD-Ceramide	BODIPY FL C5-Ceramide
Excitation Max (nm)	~466	~505
Emission Max (nm)	~536	~511
Molar Extinction Coefficient (ε)	Data not consistently reported	~80,000 cm⁻¹M⁻¹
Quantum Yield (Φ)	Environmentally dependent; lower than BODIPY FL	Higher than NBD
Photostability	Moderate; sensitive to cholesterol presence[5]	Higher than NBD

Experimental Protocols

Protocol: Labeling of Live Cells with C6 NBD-L-threo-dihydrosphingosine

This protocol is adapted from standard methods for labeling cells with C6 NBD-ceramide.[5] Optimization of concentrations and incubation times may be necessary for your specific cell type and experimental goals.

Materials:

• C6 NBD-L-threo-dihydrosphingosine

• Ethanol (absolute)

• Defatted Bovine Serum Albumin (BSA)

• Hanks' Balanced Salt Solution with 10 mM HEPES (HBSS/HEPES)

• Cell culture medium

• Live cells grown on coverslips or imaging dishes

Procedure:

• Preparation of C6 NBD-L-threo-dihydrosphingosine-BSA Complex (5 µM): a. Prepare a 1 mM stock solution of C6 NBD-L-threo-dihydrosphingosine in absolute ethanol. b. In a glass tube, evaporate 5 µL of the 1 mM stock solution under a stream of nitrogen gas, followed by at least 30 minutes under vacuum to remove all solvent. c. Resuspend the dried lipid in 20 µL of absolute ethanol. d. In a separate 15 mL conical tube, dissolve 3.4 mg of defatted BSA in 10 mL of HBSS/HEPES. e. While vigorously vortexing the BSA solution, inject the 20 µL of the ethanolic C6 NBD-L-threo-dihydrosphingosine solution. f. This results in a 5 µM solution of the fluorescent lipid complexed with BSA. This solution can be stored at -20°C.

• Cell Labeling: a. Grow cells to a suitable confluency on glass coverslips or in imaging dishes. b. Rinse the cells twice with pre-chilled HBSS/HEPES. c. Incubate the cells with the 5 µM C6 NBD-L-threo-dihydrosphingosine-BSA complex in HBSS/HEPES for 30 minutes at 4°C. This allows the probe to insert into the plasma membrane. d. Wash the cells three times with ice-cold HBSS/HEPES to remove excess probe.

• Trafficking and Imaging: a. Add fresh, pre-warmed (37°C) complete cell culture medium to the cells. b. Incubate the cells at 37°C for a desired period (e.g., 30-60 minutes) to allow for internalization and metabolic processing of the probe. c. Wash the cells with warm medium. d. Mount the coverslips or place the dish on the microscope for immediate imaging.

Visualizations

Caption: Metabolism of C6 NBD-L-threo-dihydrosphingosine.

Caption: Experimental workflow for live-cell imaging.

Caption: Troubleshooting decision tree for common issues.

References

• 1. Metabolism of the unnatural anticancer lipid safingol, L-threo-dihydrosphingosine, in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. L-threo-Dihydrosphingosine [myskinrecipes.com]
• 3. Comparison of the metabolism of L-erythro- and L-threo-sphinganines and ceramides in cultured cells and in subcellular fractions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biotium.com [biotium.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: C6 NBD-L-threo-dihydrosphingosine Experiments

This guide provides troubleshooting advice and answers to frequently asked questions for researchers using C6 NBD-L-threo-dihydrosphingosine and related NBD-ceramide analogs in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is C6 NBD-L-threo-dihydrosphingosine and what is it used for?

C6 NBD-L-threo-dihydrosphingosine is a fluorescently labeled analog of dihydrosphingosine, a precursor in the sphingolipid metabolic pathway. It contains a short (C6) acyl chain and the NBD (7-nitrobenz-2-oxa-1,3-diazol-4-yl) fluorophore. It is used to study the transport, metabolism, and localization of sphingolipids within living and fixed cells. A closely related and more commonly used compound is C6 NBD-ceramide, which is widely utilized as a selective stain for the Golgi apparatus.[1][2][3]

Q2: How does C6 NBD-ceramide stain the Golgi apparatus?

When introduced to cells, the cell-permeable C6 NBD-ceramide initially disperses throughout various intracellular membranes.[3] It is then transported to the Golgi apparatus, where it serves as a substrate for enzymes like sphingomyelin synthase and glucosylceramide synthase.[3][4] The accumulation of its fluorescent metabolites, NBD-sphingomyelin and NBD-glucosylceramide, results in the characteristic staining of the Golgi complex.[3][4]

Q3: What are the optimal excitation and emission wavelengths for the NBD fluorophore?

The NBD fluorophore is environmentally sensitive, with its fluorescence increasing in nonpolar environments like cellular membranes.[1][5] The typical excitation and emission maxima are approximately:

• Excitation: ~466 nm[2][3]

• Emission: ~536 nm[2][3]

This allows for visualization using a standard FITC filter set on a fluorescence microscope.[3]

Q4: Can I use C6 NBD probes in both live and fixed cells?

Yes, C6 NBD-ceramide can be used to stain the Golgi apparatus in both live and fixed cells.[1][3] Live-cell imaging allows for the study of dynamic processes like lipid trafficking, while staining in fixed cells provides a snapshot of the Golgi structure at a specific point in time.[3] Note that protocols for live and fixed cell staining differ.[1][6]

Q5: How should I prepare and store C6 NBD-L-threo-dihydrosphingosine?

Proper preparation and storage are critical for experimental success.

• Preparation: C6 NBD compounds are hydrophobic and should be complexed with defatted bovine serum albumin (BSA) for efficient delivery into cells.[1][4][6] A common method involves dissolving the lipid in an organic solvent, drying it, resuspending it in ethanol, and then injecting it into a vortexing solution of BSA in a balanced salt solution.[1][4]

• Storage: The solid form of the lipid should be stored at -20°C, protected from light.[1][5][7] Stock solutions, including the BSA-complexed form, should also be stored at -20°C.[1][4] It is recommended to use freshly prepared working solutions and avoid repeated freeze-thaw cycles.[5]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Weak or No Fluorescence Signal	Low Concentration of Probe: Insufficient amount of the fluorescent lipid was added to the cells.	Optimize the concentration of the C6 NBD-BSA complex. A common starting concentration is 5 µM.[1]
Photobleaching: The NBD fluorophore is susceptible to photobleaching, especially with prolonged exposure to excitation light.[8][9]	Reduce the intensity and duration of light exposure.[9][10] Use a more photostable fluorophore if possible, or use an anti-fade mounting medium for fixed cells.[11]
Incorrect Filter Set: The microscope filters do not match the excitation/emission spectra of NBD.	Ensure you are using a standard FITC filter set (Ex: ~466 nm, Em: ~536 nm).[3]
Poor Cellular Uptake: The C6 NBD-BSA complex was not prepared correctly, or cells are not healthy.	Ensure the C6 NBD probe is properly complexed with defatted BSA.[1][4] Confirm cell viability before starting the experiment.
High Background Fluorescence	Excess Probe: Too much fluorescent lipid was used, or washing steps were insufficient.	Reduce the concentration of the C6 NBD-BSA complex. Perform thorough washes with ice-cold medium after incubation.[1] A "back-exchange" step with 10% fetal calf serum or 2 mg/ml BSA can help remove excess probe from the plasma membrane.[2][12]
Media Autofluorescence: The cell culture medium itself is fluorescent.	Use phenol red-free medium for imaging experiments, as phenol red can be highly fluorescent.[11][13]
Non-specific Staining: The probe is aggregating or binding non-specifically to other cellular structures.	Ensure the probe is fully solubilized and complexed with BSA. Optimize incubation times; shorter times may reduce non-specific binding.
No Specific Golgi Staining	Incorrect Incubation Times/Temperatures: The protocol for Golgi targeting was not followed correctly.	For live cells, a common protocol involves a 30-minute incubation at 4°C, followed by washes and a 30-minute incubation at 37°C to allow for transport to the Golgi.[1]
Cell Type Variation: Different cell types may process sphingolipids differently.	Optimize incubation times and concentrations for your specific cell line.
Metabolism Issues: The cell line may have altered sphingolipid metabolism.	Consider this as a potential biological variable in your experiment. You can use HPLC to analyze the metabolic products of C6 NBD-ceramide.[4]
Cell Toxicity	High Concentration of Probe or Solvent: High concentrations of the fluorescent lipid or the solvent (like DMSO) can be toxic to cells.[5]	Use the lowest effective concentration of the C6 NBD probe. Ensure the final concentration of any organic solvent is minimal and non-toxic to your cells.
Prolonged Incubation: Long exposure to the labeling solution can be detrimental to cell health.	Minimize incubation times to what is necessary for adequate staining.

Experimental Protocols

Protocol 1: Staining the Golgi Complex in Living Cells

This protocol is adapted from established methods for labeling the Golgi apparatus using C6 NBD-ceramide.[1][6]

• Preparation of C6 NBD-ceramide–BSA Complex (5 µM):

  • Prepare a 1 mM stock solution of C6 NBD-ceramide in a chloroform:ethanol (19:1 v/v) mixture.

  • Dispense 50 µL of the stock solution into a glass test tube and dry it under a stream of nitrogen, followed by at least 1 hour under vacuum.

  • Redissolve the dried lipid in 200 µL of absolute ethanol.

  • In a 50 mL centrifuge tube, prepare 10 mL of serum-free balanced salt solution (e.g., HBSS) with 10 mM HEPES, pH 7.4. Add 3.4 mg of defatted BSA (final concentration 0.34 mg/mL).

  • While vortexing the BSA solution, inject the 200 µL of ethanolic C6 NBD-ceramide solution.

  • Store the resulting 5 µM C6 NBD-ceramide/5 µM BSA complex at -20°C.[1]

• Cell Staining:

  • Grow cells on glass coverslips to the desired confluency.

  • Rinse the cells with an appropriate medium, such as HBSS/HEPES.

  • Incubate the cells with the 5 µM C6 NBD-ceramide-BSA complex for 30 minutes at 4°C.[1]

  • Wash the cells several times with ice-cold medium to remove the excess probe.

  • Incubate the cells in fresh, pre-warmed medium at 37°C for an additional 30 minutes to allow the probe to accumulate in the Golgi.[1]

  • Wash the cells again with fresh medium and mount them for immediate observation under a fluorescence microscope.

Protocol 2: Staining the Golgi Complex in Fixed Cells

This protocol is suitable for visualizing the Golgi in cells that have been fixed prior to staining.[1][6]

• Cell Fixation:

  • Rinse cells grown on glass coverslips with a balanced salt solution (e.g., HBSS/HEPES).

  • Fix the cells for 5-10 minutes at room temperature. A common fixative is 2-4% paraformaldehyde in phosphate-buffered saline (PBS). Avoid detergents and methanol/acetone fixatives.[1]

  • Rinse the fixed cells several times with ice-cold HBSS/HEPES.

• Cell Staining:

  • Transfer the coverslips to an ice bath and incubate with the 5 µM C6 NBD-ceramide-BSA complex (prepared as in Protocol 1) for 30 minutes at 4°C.[1]

  • Rinse the cells with HBSS/HEPES.

  • To enhance Golgi staining and reduce background, incubate the cells for 30-90 minutes at room temperature with a solution containing 10% fetal calf serum or 2 mg/mL BSA.[1][2]

  • Wash the sample in fresh HBSS/HEPES, mount the coverslip, and examine by fluorescence microscopy.

Visualizations

Experimental Workflow for Live-Cell Golgi Staining

References

• 1. genecopoeia.com [genecopoeia.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. A comprehensive measure of Golgi sphingolipid flux using NBD C6-ceramide: evaluation of sphingolipid inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cdn.stemcell.com [cdn.stemcell.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. caymanchem.com [caymanchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Photobleaching - Wikipedia [en.wikipedia.org]
• 10. azolifesciences.com [azolifesciences.com]
• 11. biotium.com [biotium.com]
• 12. researchgate.net [researchgate.net]
• 13. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Artifacts in Fluorescence Microscopy with NBD Probes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals identify and resolve common artifacts when using 7-nitrobenz-2-oxa-1,3-diazol-4-yl (NBD) probes in fluorescence microscopy.

Frequently Asked Questions (FAQs)

Q1: What are the most common artifacts encountered with NBD probes?

A1: The most common artifacts include signal instability due to environmental sensitivity (to polarity and pH), photobleaching, signal loss from aggregation and self-quenching, non-specific binding leading to high background, and spectral bleed-through into other detection channels.[1][2][3][4]

Q2: Why is the fluorescence of my NBD probe so sensitive to its environment?

A2: The NBD fluorophore's fluorescence is inherently sensitive to the polarity of its microenvironment.[1][5] It typically exhibits weak fluorescence in aqueous (polar) environments and becomes brightly fluorescent in hydrophobic (nonpolar) media, such as lipid membranes.[1][6] This is due to a large change in its dipole moment upon excitation.[1] This property, while useful for sensing membrane properties, can also lead to artifacts if the local environment changes unexpectedly.

Q3: What are the typical excitation and emission wavelengths for NBD probes?

A3: The typical excitation maximum for NBD is around 466 nm, and its emission maximum is approximately 536 nm, resulting in green fluorescence.[6] However, these values can shift depending on the solvent polarity and the specific molecular conjugation.[1]

Q4: Can I use NBD probes for live-cell imaging?

A4: Yes, NBD probes are commonly used for live-cell imaging.[7][8] However, it is crucial to minimize the light dose to reduce phototoxicity and photobleaching.[7][9] Using anti-fade agents and optimizing imaging parameters are recommended for extended imaging sessions.[7]

Troubleshooting Guides

Issue 1: Inconsistent or Unstable Fluorescence Intensity

Your NBD signal intensity fluctuates, is unexpectedly dim, or appears in unintended cellular compartments. This is often related to the environmental sensitivity of the NBD probe.

Possible Causes & Solutions:

• Changes in Local Polarity: The fluorescence quantum yield of NBD is highly dependent on the polarity of its immediate surroundings.[1][10]

  • Troubleshooting: Confirm the expected localization of your probe. An unexpectedly low signal might indicate that the probe is in a more aqueous environment than anticipated. Compare the fluorescence in your sample to control solutions of known polarity.

• pH Sensitivity: The fluorescence of NBD amines can be quenched at physiological pH and may increase in acidic environments like lysosomes, due to the protonation of an adjacent amine group which affects photo-induced electron transfer (PET).[11][12][13]

  • Troubleshooting: Measure the pH of your imaging buffer. If imaging acidic organelles, be aware that the probe's brightness may change. Use a pH-insensitive control fluorophore to rule out global pH changes in your sample.

Experimental Protocol: Assessing Environmental Sensitivity

Objective: To determine if the observed fluorescence changes are due to the probe's sensitivity to its environment.

Methodology:

• Prepare a Solvent Series: Prepare solutions of your NBD probe at a fixed concentration in a series of solvents with varying polarity (e.g., water, ethanol, isopropanol, acetone, tetrahydrofuran).[1]

• Measure Fluorescence Spectra: Using a fluorometer, measure the fluorescence emission spectra and intensity for the probe in each solvent.

• Analyze Data: Plot the fluorescence intensity and emission maximum wavelength as a function of solvent polarity. A strong correlation indicates high environmental sensitivity.

• Cellular pH Correlation: For live-cell experiments, co-stain with a ratiometric pH indicator dye to correlate NBD fluorescence intensity with the pH of specific organelles.

Issue 2: Rapid Signal Loss (Photobleaching)

The fluorescence signal fades quickly upon exposure to excitation light.

Possible Causes & Solutions:

• High Excitation Light Intensity: NBD probes are susceptible to photobleaching, a photochemical alteration that renders the fluorophore non-fluorescent.[3][9]

  • Troubleshooting Steps:

    • Reduce the intensity of the excitation light (laser power or lamp intensity) to the minimum level required for a good signal-to-noise ratio.[14][15]

    • Decrease the exposure time or, for confocal microscopy, increase the scan speed.[14]

    • For time-lapse imaging, reduce the frequency of image acquisition.[14]

    • Use a more robust, photostable fluorophore if NBD photobleaching is prohibitive for your experiment.[7][9]

• Presence of Oxygen: Photobleaching is often mediated by reactions with molecular oxygen.[3]

  • Troubleshooting: Use a commercial anti-fade mounting medium containing oxygen scavengers for fixed samples.[7][14] For live-cell imaging, specialized imaging media with reduced phototoxicity are available.

Data Presentation: Photostability of Common Fluorophores

Fluorophore Family	Relative Photostability	Notes
NBD	Low to Moderate	Prone to photobleaching, especially in high-intensity or long-duration imaging.[3]
TopFluor™	High	A BODIPY-based alternative that is brighter and more photostable than NBD.[7]
Cyanines (e.g., Cy3, Cy5)	High	Generally more photostable than NBD; longer wavelength dyes can also reduce phototoxicity.[7][9]
Alexa Fluor™ Dyes	High	Known for their high photostability and brightness.[9]

Issue 3: High Background or Punctate/Aggregated Signal

You observe high, non-specific background fluorescence or bright, punctate spots in your image that do not correspond to expected structures.

Possible Causes & Solutions:

• Probe Aggregation: NBD-labeled lipids can form aggregates or micelles in aqueous solutions, leading to self-quenching or the appearance of bright puncta.[16]

  • Troubleshooting: Prepare NBD-lipid probes by complexing them with bovine serum albumin (BSA) to enhance solubility and delivery to cells.[17][18] Ensure stock solutions in organic solvents like DMSO are fresh, as they can absorb water and promote precipitation.[18]

• Non-Specific Binding: The probe may bind non-specifically to cellular components or surfaces of the imaging dish.[19][20][21]

  • Troubleshooting:

    • Optimize washing steps to thoroughly remove unbound probe.[22]

    • Include a "back-exchange" step with a BSA solution to remove probe molecules remaining in the outer leaflet of the plasma membrane for lipid uptake assays.[17][18]

    • Use blocking agents to minimize non-specific interactions.[22]

    • Image control samples (e.g., cells without the probe) to assess autofluorescence.[15]

Experimental Protocol: Preparing NBD-Lipid/BSA Complexes

Objective: To minimize aggregation and ensure monomeric delivery of NBD-labeled lipids to live cells.

Methodology: (Adapted from established protocols[17][18])

• Prepare Lipid Stock: Prepare a stock solution of the NBD-labeled lipid (e.g., NBD-PC) in a minimal volume of ethanol or chloroform.

• Dry Lipid Film: In a glass tube, dispense the required amount of lipid stock. Dry the solvent under a gentle stream of nitrogen gas to form a thin lipid film on the wall of the tube.

• Resuspend: Resuspend the lipid film in a serum-free culture medium by vortexing.

• Complex with BSA: Add bovine serum albumin (BSA) to the lipid suspension (a typical final concentration is 0.1-1 mg/mL) and incubate for 30 minutes at 37°C to allow complex formation.

• Label Cells: Dilute the NBD-lipid/BSA complex to the final working concentration in your imaging medium and apply to cells.

Issue 4: False Co-localization (Spectral Bleed-through)

Signal from the NBD probe is detected in the channel intended for another fluorophore (e.g., a red probe).

Possible Causes & Solutions:

• Spectral Overlap: The emission spectrum of NBD is broad and can extend into the detection range of other channels, a phenomenon known as bleed-through or crosstalk.[4][23]

  • Troubleshooting Steps:

    • Acquire Single-Stain Controls: Prepare samples stained with only the NBD probe and samples stained with only the other fluorophore(s). Image these controls to see how much signal from each bleeds into the other channels.[24]

    • Optimize Detection Settings: Narrow the detection bandwidth (e.g., the slit width on a confocal microscope) for each channel to minimize the collection of out-of-channel emission.[4][24]

    • Use Sequential Scanning: On a confocal microscope, acquire images for each channel sequentially rather than simultaneously. This prevents the excitation of one dye from causing emission that bleeds into another's channel.

    • Apply Linear Unmixing: If your imaging software supports it, use linear unmixing or spectral unmixing algorithms. These use the emission spectra of each individual dye (obtained from the single-stain controls) to computationally separate the mixed signals.

Visualizations

Caption: Troubleshooting workflow for NBD probe artifacts.

Caption: Factors influencing NBD probe fluorescence.

Caption: Selecting appropriate control experiments.

References

• 1. mdpi.com [mdpi.com]
• 2. NBD-based synthetic probes for sensing small molecules and proteins: design, sensing mechanisms and biological applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Spectral Bleed-Through Artifacts in Confocal Microscopy [evidentscientific.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. avantiresearch.com [avantiresearch.com]
• 8. [PDF] Visualizing NBD-lipid Uptake in Mammalian Cells by Confocal Microscopy | Semantic Scholar [semanticscholar.org]
• 9. Photobleaching - Wikipedia [en.wikipedia.org]
• 10. [PDF] Environment-Sensitive Fluorescence of 7-Nitrobenz-2-oxa-1,3-diazol-4-yl (NBD)-Labeled Ligands for Serotonin Receptors | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. A NBD-based simple but effective fluorescent pH probe for imaging of lysosomes in living cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. benchchem.com [benchchem.com]
• 18. Visualizing NBD-lipid Uptake in Mammalian Cells by Confocal Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 19. biorxiv.org [biorxiv.org]
• 20. researchgate.net [researchgate.net]
• 21. clf.stfc.ac.uk [clf.stfc.ac.uk]
• 22. Troubleshooting in Fluorescent Staining - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 23. CrossTalk | Scientific Volume Imaging [svi.nl]
• 24. Explore Innovative Techniques to Separate Fluorophores with Overlapping Spectra | Learn & Share | Leica Microsystems [leica-microsystems.com]

Technical Support Center: C6 NBD-L-threo-dihydrosphingosine

Welcome to the technical support center for C6 NBD-L-threo-dihydrosphingosine. This resource is designed to assist researchers, scientists, and drug development professionals in utilizing this fluorescent sphingolipid analog effectively in cell culture experiments. Here you will find troubleshooting guidance and frequently asked questions to address common challenges.

Troubleshooting Guide

This guide addresses specific issues that may arise during your experiments with C6 NBD-L-threo-dihydrosphingosine, focusing on unexpected cytotoxicity and experimental variability.

Issue	Possible Cause	Recommended Solution
High cell death or apoptosis observed at expected non-toxic concentrations.	Cell-type sensitivity: Different cell lines exhibit varying sensitivities to short-chain sphingolipid analogs.[1][2]	Perform a dose-response curve to determine the optimal, non-toxic concentration for your specific cell line. Start with a low concentration (e.g., 1-5 µM) and titrate upwards.
Metabolic conversion: C6 NBD-L-threo-dihydrosphingosine can be metabolized into other bioactive sphingolipids, such as C6 NBD-ceramide, which is known to induce apoptosis.[3][4]	Reduce incubation time to minimize metabolic conversion. Analyze lipid extracts by HPLC or TLC to monitor the formation of metabolites.[5][6]
Solvent toxicity: The solvent used to dissolve the lipid (e.g., DMSO, ethanol) may be toxic to cells at the final concentration used.	Ensure the final solvent concentration in the culture medium is minimal and does not exceed the tolerance level of your cells (typically <0.1% v/v). Run a solvent-only control.
Phototoxicity: The NBD fluorophore can generate reactive oxygen species (ROS) upon excitation with light, leading to cell damage.[7][8]	Minimize exposure of labeled cells to excitation light. Use neutral density filters to reduce light intensity and acquire images using the shortest possible exposure times.
Inconsistent or weak fluorescent signal.	Suboptimal labeling conditions: Inefficient uptake of the fluorescent lipid by the cells.	Optimize labeling temperature and time. A common starting point is a 30-minute incubation at 4°C to allow for membrane binding, followed by a chase period at 37°C to allow for internalization.[9][10]
BSA complexation: Improper formation of the C6 NBD-L-threo-dihydrosphingosine-BSA complex can lead to poor solubility and delivery to cells.[5][10]	Prepare the lipid-BSA complex carefully by injecting the ethanolic lipid solution into a vortexing solution of defatted BSA in serum-free medium.[9][10]
Quenching of NBD fluorescence: The fluorescence of the NBD group is sensitive to its environment and can be quenched.	Ensure the imaging medium is appropriate and does not contain components that might quench the NBD signal.
Fluorescence localized to unexpected cellular compartments.	Metabolic trafficking: The fluorescent lipid is being trafficked to various organelles as part of normal cellular processes.	This may represent the actual biological localization of the probe and its metabolites. Use organelle-specific markers to co-localize the signal and understand its trafficking pathway.[11]
Artifacts from fixation: Chemical fixation can sometimes alter the localization of lipids.	Image live cells whenever possible. If fixation is necessary, test different fixation methods (e.g., paraformaldehyde vs. glutaraldehyde) to see which best preserves the lipid's localization.[10][11]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of toxicity associated with short-chain sphingolipid analogs like C6 NBD-L-threo-dihydrosphingosine?

A1: While C6 NBD-L-threo-dihydrosphingosine itself is generally less toxic than its ceramide counterpart, potential toxicity can arise from its metabolic conversion to C6-NBD-ceramide. Short-chain ceramides are well-documented inducers of apoptosis.[1][4][12] The primary mechanism involves the induction of the mitochondrial apoptotic pathway, characterized by the release of cytochrome c and subsequent activation of caspases.[3][4]

Q2: How does the toxicity of C6 NBD-L-threo-dihydrosphingosine differ from C6 NBD-ceramide?

A2: Dihydroceramides generally exhibit lower pro-apoptotic activity compared to ceramides. The double bond in the sphingoid backbone of ceramide is often crucial for its biological activity in inducing apoptosis. Therefore, C6 NBD-L-threo-dihydrosphingosine is expected to be less cytotoxic than C6 NBD-ceramide. However, cellular metabolism can convert dihydroceramides to ceramides, which could then trigger apoptosis.

Q3: What are the recommended starting concentrations and incubation times for live-cell imaging?

A3: For live-cell imaging, it is crucial to use the lowest effective concentration to minimize potential cytotoxic and off-target effects. A typical starting range for C6-NBD labeled sphingolipids is 2-5 µM.[5][9] Incubation times can vary from 15 to 60 minutes, depending on the specific experimental goals and cell type.[5] It is highly recommended to perform a time-course and dose-response experiment to determine the optimal conditions for your system.

Q4: How should I prepare and deliver C6 NBD-L-threo-dihydrosphingosine to my cells?

A4: C6 NBD-L-threo-dihydrosphingosine is a lipid and should be complexed with a carrier molecule like defatted bovine serum albumin (BSA) for efficient delivery to cells in an aqueous culture medium.[5][10] A common method is to first dissolve the lipid in ethanol, then inject this solution into a vortexing solution of BSA in serum-free medium or a balanced salt solution.[9][10] This forms a complex that can be added to your cell culture.

Q5: Can I use C6 NBD-L-threo-dihydrosphingosine in fixed cells?

A5: Yes, fluorescent sphingolipid analogs can be used to stain fixed cells, often to visualize the Golgi apparatus.[10][11] However, the localization pattern may not fully represent the dynamic trafficking in live cells. It is important to compare results from live and fixed cells to understand any potential artifacts introduced by the fixation process.

Experimental Protocols

Protocol 1: Live-Cell Labeling and Visualization

This protocol provides a general procedure for labeling live cells with C6 NBD-L-threo-dihydrosphingosine to observe its trafficking.

Materials:

• Cells cultured on glass-bottom dishes or coverslips

• C6 NBD-L-threo-dihydrosphingosine

• Ethanol (absolute)

• Defatted Bovine Serum Albumin (BSA)

• Serum-free cell culture medium or Hanks' Balanced Salt Solution with 10 mM HEPES (HBSS/HEPES)

• Pre-warmed complete cell culture medium

Procedure:

• Prepare a 1 mM stock solution of C6 NBD-L-threo-dihydrosphingosine in ethanol.

• Prepare the C6 NBD-L-threo-dihydrosphingosine-BSA complex:

  • Dry down an aliquot of the stock solution under a gentle stream of nitrogen gas.

  • Redissolve the lipid film in a small volume of absolute ethanol.

  • Prepare a solution of defatted BSA (e.g., 0.34 mg/mL) in serum-free medium.

  • While vortexing the BSA solution, slowly inject the ethanolic lipid solution to achieve the desired final concentration (e.g., 5 µM).[5][9]

• Cell Labeling:

  • Wash the cells twice with serum-free medium.

  • Incubate the cells with the C6 NBD-L-threo-dihydrosphingosine-BSA complex for 30 minutes at 4°C to facilitate binding to the plasma membrane.[9][10]

  • Wash the cells three times with ice-cold serum-free medium to remove the excess probe.

  • Add pre-warmed complete culture medium and incubate at 37°C for a desired chase period (e.g., 15-60 minutes) to allow for internalization and trafficking.[5]

• Imaging:

  • Wash the cells with fresh, pre-warmed medium.

  • Immediately image the cells using a fluorescence microscope equipped with filters appropriate for the NBD fluorophore (Excitation/Emission: ~466/536 nm).[11]

Protocol 2: Assessment of Cytotoxicity

This protocol outlines a method to determine the cytotoxic potential of C6 NBD-L-threo-dihydrosphingosine in your cell line of interest using a standard MTT or similar viability assay.

Materials:

• Cells seeded in a 96-well plate

• C6 NBD-L-threo-dihydrosphingosine

• Vehicle control (e.g., DMSO or ethanol)

• Cell viability assay reagent (e.g., MTT, PrestoBlue)

• Plate reader

Procedure:

• Cell Seeding: Seed your cells in a 96-well plate at a density that will ensure they are in the exponential growth phase at the time of treatment.

• Treatment:

  • Prepare a serial dilution of C6 NBD-L-threo-dihydrosphingosine in a complete culture medium. A suggested range is 0.1 µM to 50 µM.

  • Include a vehicle-only control and an untreated control.

  • Remove the old medium from the cells and add the treatment media.

• Incubation: Incubate the cells for a relevant period (e.g., 24, 48, or 72 hours).

• Viability Assay:

  • At the end of the incubation period, perform a cell viability assay according to the manufacturer's instructions.

• Data Analysis:

  • Measure the absorbance or fluorescence using a plate reader.

  • Normalize the results to the untreated control to determine the percentage of cell viability for each concentration.

  • Plot the cell viability against the concentration of C6 NBD-L-threo-dihydrosphingosine to generate a dose-response curve and determine the IC50 value if applicable.

Signaling Pathways and Workflows

Caption: Metabolic conversion of C6 NBD-dihydrosphingosine and induction of apoptosis.

Caption: Troubleshooting workflow for unexpected cytotoxicity.

References

• 1. researchgate.net [researchgate.net]
• 2. Ceramide in the Molecular Mechanisms of Neuronal Cell Death. The Role of Sphingosine-1-Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mitochondrial Ceramide and the Induction of Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanisms involved in exogenous C2- and C6-ceramide-induced cancer cell toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A comprehensive measure of Golgi sphingolipid flux using NBD C6-ceramide: evaluation of sphingolipid inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A comprehensive measure of Golgi sphingolipid flux using NBD C6-ceramide: evaluation of sphingolipid inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. youtube.com [youtube.com]
• 8. youtube.com [youtube.com]
• 9. benchchem.com [benchchem.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. biotium.com [biotium.com]
• 12. Lipid metabolic changes caused by short-chain ceramides and the connection with apoptosis - PMC [pmc.ncbi.nlm.nih.gov]

Improving solubility of C6 NBD-L-threo-dihydrosphingosine for experiments

This guide provides researchers, scientists, and drug development professionals with answers to frequently asked questions and troubleshooting advice for working with C6 NBD-L-threo-dihydrosphingosine, focusing on challenges related to its solubility.

Frequently Asked Questions (FAQs)

Q1: What is C6 NBD-L-threo-dihydrosphingosine?

C6 NBD-L-threo-dihydrosphingosine is a fluorescently labeled sphingolipid.[1][2] It is a synthetic analog of dihydrosphingosine, a precursor in the sphingolipid metabolic pathway. The molecule is tagged with a nitrobenzoxadiazole (NBD) fluorophore, which allows for the visualization and tracking of the lipid within cellular systems.[1][2] Due to its structural similarity to endogenous sphingolipids, it is used to study lipid trafficking, metabolism, and signaling pathways.[3][4][5]

Key Properties:

• Molecular Formula: C₃₀H₅₁N₅O₆[1][2][6]

• Molecular Weight: Approximately 577.8 g/mol [1][2]

• Appearance: A solid, often crystalline.[1][7]

• Fluorescence: The NBD group typically has an excitation maximum around 466 nm and an emission maximum around 536 nm.[8][9][10]

• Storage: Should be stored at -20°C, protected from light.[1][8][9]

Q2: What are the primary applications of this fluorescent lipid?

Its main application is as a tracer in live or fixed cells to study the dynamics of sphingolipids. Researchers use it to:

• Visualize the distribution and transport of sphingolipids between organelles.

• Monitor the metabolism of sphingolipids, particularly within the Golgi apparatus.[10][11]

• Investigate the role of sphingolipids in various cellular processes and signaling pathways.[3][5]

Q3: Why is C6 NBD-L-threo-dihydrosphingosine difficult to dissolve in aqueous solutions?

Like other ceramides and sphingolipids, C6 NBD-L-threo-dihydrosphingosine is inherently hydrophobic due to its long hydrocarbon chain. This property makes it poorly soluble in water and aqueous buffers such as cell culture media. Direct addition to these solutions often results in the formation of insoluble aggregates or micelles, which can complicate experimental results.[12]

Q4: What organic solvents can be used to prepare a stock solution?

To create an initial stock solution, organic solvents are required. The choice of solvent can depend on the specific experimental requirements. For the closely related and commonly used C6 NBD-ceramide, the following solvents are effective.

Solubility Data for NBD-Labeled Sphingolipids

Data presented below is for the related compound C6 NBD-ceramide and serves as a strong guideline for C6 NBD-L-threo-dihydrosphingosine.

Solvent	Reported Concentration	Source
Dimethylformamide (DMF)	25 mg/mL	[7]
Dimethyl sulfoxide (DMSO)	10 mg/mL	[7]
Ethanol	5 mg/mL	[7]
Chloroform	Soluble (Concentration not specified)	[9][13]
DMF:PBS (pH 7.2) (1:1)	0.5 mg/mL	[7]

Note: Always start with a small amount of your compound to test solubility in a chosen solvent before dissolving the entire quantity.

Troubleshooting Guide

Problem: My C6 NBD-L-threo-dihydrosphingosine is precipitating when added to my cell culture medium.

• Cause: This is the most common issue and is due to the lipid's low solubility in aqueous solutions. The organic solvent from your stock solution is rapidly diluted, causing the hydrophobic lipid to crash out of solution.

• Solution 1: Use a Carrier Protein (BSA). The most effective and widely recommended method is to complex the lipid with defatted bovine serum albumin (BSA).[8][11][13] BSA binds to the lipid, creating a complex that is soluble and stable in aqueous media, facilitating its delivery to cells. See the detailed protocol below for preparing BSA complexes.

• Solution 2: Alternative Solubilizers. For specific applications, other methods have been explored. For instance, a study demonstrated that the natural compound rubusoside could form nanomicelles with C6-Ceramide, solubilizing it to 3.6 mg/mL in water for in vivo studies.[12] This approach may be adaptable for in vitro work.

Problem: I'm observing fluorescent aggregates or puncta on my cells/coverslip.

• Cause: This often indicates that the lipid was not fully solubilized in the working solution and has formed aggregates. These aggregates can adhere non-specifically to surfaces and are not representative of true cellular uptake and trafficking.

• Solution: Ensure your BSA-complexation step is performed correctly. The key is to inject the ethanol-dissolved lipid into a rapidly vortexing BSA solution.[8][11] This rapid mixing promotes the formation of monomeric lipid-BSA complexes rather than lipid aggregates. Prepare the complex fresh if possible, or store it at -20°C in small aliquots to avoid freeze-thaw cycles.[8]

Problem: The fluorescence signal in my cells is weak or inconsistent.

• Cause 1: Insufficient Loading Concentration or Time. The concentration of the NBD-lipid complex and the incubation time may not be optimal for your cell type.

• Solution 1: Perform a dose-response and time-course experiment to determine the optimal labeling conditions. Typical concentrations for cell labeling range from 1 to 5 µM, with incubation times of 30-60 minutes.[8][11][14]

• Cause 2: Back-Exchange. The NBD fluorophore is environmentally sensitive. After initial labeling of the plasma membrane, some of the probe can be removed from the outer leaflet by "back-exchange" to BSA or other acceptors in the medium.[13]

• Solution 2: After the initial incubation (often done at 4°C to label the plasma membrane), wash the cells with ice-cold medium and then incubate them in fresh, probe-free medium at 37°C to allow for internalization and trafficking.[8] Some protocols intentionally use a final incubation with BSA-containing medium to enhance the signal from intracellular compartments like the Golgi by removing excess plasma membrane fluorescence.[10]

Experimental Protocols & Methodologies

Detailed Protocol: Preparation of NBD-Sphingolipid–BSA Complexes

This protocol is adapted from established methods for C6 NBD-ceramide and is suitable for C6 NBD-L-threo-dihydrosphingosine.[8][11][14]

Materials:

• C6 NBD-L-threo-dihydrosphingosine

• Absolute Ethanol

• Small glass test tube

• Nitrogen gas source and vacuum line

• Defatted Bovine Serum Albumin (BSA)

• Serum-free balanced salt solution (e.g., Hanks' Buffered Salt Solution with 10 mM HEPES, pH 7.4)

• Vortex mixer

Procedure:

• Prepare Lipid Stock: Prepare a stock solution of your NBD-sphingolipid in an organic solvent. An approximately 1 mM solution in a chloroform:ethanol (19:1 v/v) or absolute ethanol is a good starting point.[8]

• Aliquot and Dry: Dispense a small volume of the stock solution (e.g., 50 µL of a 1 mM solution for a final 5 µM working solution in 10 mL) into a small glass test tube.[8]

• Evaporate Solvent: Dry the lipid to a thin film at the bottom of the tube, first under a gentle stream of nitrogen gas, and then under a vacuum for at least one hour to remove all traces of the organic solvent.[8]

• Redissolve in Ethanol: Redissolve the dried lipid film in a small volume of absolute ethanol (e.g., 200 µL).[8][11]

• Prepare BSA Solution: In a separate plastic centrifuge tube, prepare the BSA solution. For a final 5 µM lipid concentration, you will typically want an equimolar concentration of BSA. For example, dissolve 3.4 mg of defatted BSA in 10 mL of HBSS/HEPES buffer (final concentration of ~5 µM BSA).[8]

• Form the Complex: Vigorously agitate the BSA solution using a vortex mixer. While it is vortexing, rapidly inject the ethanol-dissolved NBD-sphingolipid (from step 4) directly into the vortex of the BSA solution.[8][11]

• Store the Complex: The resulting solution is a ~5 µM NBD-sphingolipid / 5 µM BSA complex. This working solution can be used immediately or stored in aliquots in plastic tubes at -20°C.[8]

Visualizations

Workflow for Solubilizing and Applying the Probe

Caption: Experimental workflow for preparing and using NBD-sphingolipid probes.

Simplified Metabolic Pathway of a Ceramide Analog

Caption: Metabolism of NBD-ceramide analogs in the Golgi apparatus.

References

• 1. caymanchem.com [caymanchem.com]
• 2. larodan.com [larodan.com]
• 3. A Small Molecule Fluorogenic Probe for the Detection of Sphingosine in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Monitoring sphingolipid trafficking in cells using fluorescence microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fluorescently Labeled Ceramides and 1-Deoxyceramides: Synthesis, Characterization, and Cellular Distribution Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. C6 NBD-L-threo-DIHYDROSPHINGOSINE | 114301-98-3 | INDOFINE Chemical Company [indofinechemical.com]
• 7. caymanchem.com [caymanchem.com]
• 8. genecopoeia.com [genecopoeia.com]
• 9. biotium.com [biotium.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. A comprehensive measure of Golgi sphingolipid flux using NBD C6-ceramide: evaluation of sphingolipid inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Rubusoside-assisted solubilization of poorly soluble C6-Ceramide for a pilot pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. benchchem.com [benchchem.com]

Minimizing background fluorescence in C6 NBD imaging

Welcome to the technical support center for C6 NBD imaging. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize background fluorescence and optimize their imaging experiments.

Troubleshooting Guide: Minimizing Background Fluorescence

High background fluorescence can obscure the specific signal from C6 NBD-labeled structures, compromising image quality and data interpretation. This guide addresses common causes of high background and provides systematic solutions.

Problem: High Background Fluorescence Across the Entire Image

This is often due to excess, unbound C6 NBD probe in the imaging medium or non-specifically adsorbed to the coverslip.

Potential Cause	Recommended Solution	Expected Outcome
Excessive Probe Concentration	Perform a concentration titration to determine the lowest effective concentration that provides a clear signal. For C6 NBD-ceramide, concentrations should ideally be kept below 5 µM.[1][2]	Reduced background with improved signal-to-noise ratio.
Inadequate Washing	Increase the number and duration of wash steps after C6 NBD incubation to thoroughly remove any unbound probe.[1][3]	Lowered fluorescence in the imaging medium and on the coverslip.
Autofluorescent Imaging Medium	Switch to a phenol red-free and riboflavin-free imaging medium. Commercially available low-fluorescence imaging solutions can also be used.[1][4]	Significant reduction in background fluorescence originating from the medium.
Serum in Imaging Medium	If possible, switch to a serum-free medium for the imaging period or reduce the serum concentration.[1]	Decreased background fluorescence contributed by serum components.

Problem: High Background Fluorescence Associated with the Cell Membrane

This issue typically arises from C6 NBD probe that has not been internalized and remains in the plasma membrane.

Potential Cause	Recommended Solution	Expected Outcome
Non-internalized Probe	Implement a "back-exchange" procedure after staining. Incubate cells with a solution containing fatty-acid-free Bovine Serum Albumin (BSA) or Fetal Calf Serum (FCS) to remove excess probe from the plasma membrane.[1][3][5]	A clearer signal from intracellular structures, such as the Golgi apparatus, with a significant reduction in plasma membrane fluorescence.[5]

Problem: Weak Specific Signal (e.g., Golgi Staining) and High Background

Increasing the probe concentration to compensate for a weak signal can often exacerbate background issues.[1] The following strategies can help improve the specific signal without increasing the background.

Potential Cause	Recommended Solution	Expected Outcome
Suboptimal Incubation Time/Temp	Optimize the incubation time and temperature. For live-cell Golgi staining, a common protocol is a 30-minute incubation with the C6 NBD-BSA complex at 4°C, followed by a 30-minute chase period at 37°C to allow for transport to the Golgi.[1][2]	Enhanced accumulation of the probe in the target organelle, leading to a stronger specific signal.
Harsh Back-Exchange	If the back-exchange is too stringent, it may strip the probe from intracellular compartments. Reduce the BSA concentration or shorten the incubation time for the back-exchange.[5]	Preservation of the intracellular signal while still effectively reducing membrane background.
Rapid Probe Degradation	C6 NBD probes can be metabolized by cells.[6][7] Perform a time-course experiment to identify the optimal imaging window after labeling, before significant degradation occurs.[5]	Maximized signal intensity by imaging at the peak of probe accumulation in the target structure.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of high background fluorescence in C6 NBD imaging?

A1: The most common cause of high background fluorescence is an excessively high concentration of the C6 NBD probe, leading to unbound probe in the medium and non-specific binding.[1] Inadequate washing after staining is another major contributor.[3]

Q2: How does a "back-exchange" procedure work and why is it important?

A2: A back-exchange procedure is a critical step for removing the C6 NBD probe that has not been internalized by cells and remains in the outer leaflet of the plasma membrane.[5] It involves incubating the cells with a medium containing a protein like Bovine Serum Albumin (BSA) or Fetal Calf Serum (FCS), which act as acceptors for the fluorescent lipid, facilitating its removal from the plasma membrane.[5] This is crucial for accurately visualizing and quantifying the intracellular fluorescence signal.[5]

Q3: Can the back-exchange procedure harm my cells?

A3: When performed under optimal conditions, the back-exchange procedure should not significantly affect cell viability. However, prolonged exposure to high concentrations of BSA or serum, or extreme temperatures, could potentially stress the cells. It is advisable to assess cell viability (e.g., using a trypan blue exclusion assay) if you observe any adverse effects.[5]

Q4: What is the role of temperature in the C6 NBD staining process?

A4: Temperature is a critical factor. A low temperature (e.g., 4°C) during the initial incubation with C6 NBD allows the probe to label the plasma membrane while inhibiting endocytosis.[1][2] A subsequent incubation at a higher temperature (e.g., 37°C), known as a "chase," allows for the temperature-dependent cellular processes, such as vesicular transport to the Golgi apparatus, to occur.[1][2] The back-exchange is also often performed at a low temperature to prevent the internalization of the probe during the washing step.[5]

Q5: My Golgi staining is weak. Should I just increase the C6 NBD concentration?

A5: Increasing the probe concentration is not recommended as it will likely increase the background fluorescence, worsening the signal-to-noise ratio.[1] Instead, focus on optimizing other parameters. You can try optimizing the incubation time and temperature to enhance the specific signal.[1] Also, ensure your back-exchange protocol is not too harsh, as it might be removing the internalized probe.[5]

Q6: What kind of imaging medium is best for C6 NBD imaging?

A6: To minimize background autofluorescence, it is best to use an imaging medium that is free of phenol red and riboflavin.[1] There are also commercially available low-fluorescence imaging solutions that can significantly improve the signal-to-noise ratio.[1][4]

Experimental Protocols

Protocol 1: Preparation of C6 NBD-Ceramide-BSA Complex

This protocol is for the preparation of C6 NBD-ceramide complexed with BSA, which is recommended for staining living and fixed cells.[2][8]

• Prepare a 1 mM C6 NBD-ceramide stock solution in a chloroform:ethanol (19:1 v/v) mixture.[2]

• Dispense 50 µL of the stock solution into a small glass test tube.

• Dry the lipid first under a stream of nitrogen and then under a vacuum for at least one hour.[2]

• Redissolve the dried lipid in 200 µL of absolute ethanol.[2]

• Prepare a 0.34 mg/mL solution of defatted BSA in a serum-free balanced salt solution (e.g., Hanks' Buffered Salt Solution with 10 mM HEPES, pH 7.4).[2]

• While vortexing the BSA solution , inject the 200 µL of C6 NBD-ceramide in ethanol.[2]

• The resulting solution will be approximately 5 µM C6 NBD-ceramide and 5 µM BSA. Store this complex in a plastic tube at -20°C.[2]

Protocol 2: Staining the Golgi Complex in Living Cells with C6 NBD-Ceramide

• Plate cells on glass coverslips or in a glass-bottom dish.

• Rinse the cells with an appropriate medium, such as HBSS/HEPES.[2]

• Incubate the cells for 30 minutes at 4°C with the 5 µM C6 NBD-ceramide-BSA complex in HBSS/HEPES.[2]

• Rinse the cells several times with ice-cold medium.[2]

• Incubate the cells in fresh medium at 37°C for a further 30 minutes (the "chase" period).[2]

• Perform a back-exchange by incubating the cells with a medium containing fatty-acid-free BSA (e.g., 2 mg/mL) on ice for a specified duration (e.g., 30 minutes), followed by several washes with cold buffer.[5]

• Wash the sample in fresh medium and examine using a fluorescence microscope.[2]

Visualizations

Caption: Live-cell C6 NBD staining workflow.

Caption: Troubleshooting high background fluorescence.

References

• 1. benchchem.com [benchchem.com]
• 2. genecopoeia.com [genecopoeia.com]
• 3. benchchem.com [benchchem.com]
• 4. 蛍光イメージングにおけるバックグラウンド | Thermo Fisher Scientific - JP [thermofisher.com]
• 5. benchchem.com [benchchem.com]
• 6. Fluorescent, short-chain C6-NBD-sphingomyelin, but not C6-NBD-glucosylceramide, is subject to extensive degradation in the plasma membrane: implications for signal transduction related to cell differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fluorescent, short-chain C6-NBD-sphingomyelin, but not C6-NBD-glucosylceramide, is subject to extensive degradation in the plasma membrane: implications for signal transduction related to cell differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. cdn.stemcell.com [cdn.stemcell.com]

C6 NBD-L-threo-dihydrosphingosine stability and storage conditions

Welcome to the technical support center for C6 NBD-L-threo-dihydrosphingosine. This guide provides detailed information on the stability, storage, and handling of this fluorescent lipid probe to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for C6 NBD-L-threo-dihydrosphingosine?

A1: For optimal stability, C6 NBD-L-threo-dihydrosphingosine should be stored at -20°C or colder in a freezer.[1][2][3][4] It is critical to protect the compound from light due to the photosensitivity of the NBD fluorophore.[4] For long-term storage, keeping it under desiccating conditions is also recommended.[2] The compound can be stored for up to 12 months under these conditions.[2] Some suppliers indicate a stability of four years or more when stored properly.[1][5]

Q2: In what solvents can I dissolve C6 NBD-L-threo-dihydrosphingosine?

A2: C6 NBD-L-threo-dihydrosphingosine and its analogs are soluble in organic solvents such as ethanol, dimethylformamide (DMF), and dimethyl sulfoxide (DMSO).[1][4] For cell-based assays, a common practice is to dissolve the lipid in ethanol and then complex it with bovine serum albumin (BSA) in a buffer to facilitate delivery to cells.[6][7]

Q3: What are the excitation and emission wavelengths for the NBD fluorophore?

A3: The approximate excitation and emission maxima for NBD are 466 nm and 536 nm, respectively, in methanol.[4] These values may shift slightly depending on the solvent and local environment.

Q4: Is the NBD fluorophore stable during my experiments?

A4: The NBD fluorophore is susceptible to photobleaching, especially with prolonged exposure to high-intensity light.[8] It is advisable to minimize light exposure during all steps of your experiment, including sample preparation, incubation, and imaging. The photostability of NBD can also be sensitive to the cellular environment, such as the cholesterol content of membranes.[8]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Weak or no fluorescent signal	1. Degradation of the probe: Improper storage (exposure to light or elevated temperatures) can lead to the degradation of the NBD fluorophore. 2. Low concentration: The final concentration of the probe in your sample may be too low. 3. Inefficient cellular uptake: Cells may not be taking up the probe effectively.	1. Verify storage: Ensure the probe has been stored at -20°C and protected from light. Perform a small-scale positive control experiment to confirm the probe's fluorescence. 2. Optimize concentration: Titrate the concentration of the probe to find the optimal working concentration for your specific cell type and experimental conditions. 3. Use a carrier: Complexing the lipid with defatted BSA can improve its delivery into cells.[6][7]
High background fluorescence	1. Excess probe: Too high a concentration of the probe can lead to non-specific binding and high background. 2. Incomplete washing: Residual probe in the extracellular medium can contribute to background fluorescence.	1. Optimize concentration: Reduce the concentration of the probe used for labeling. 2. Perform back-extraction: After labeling, wash the cells with a solution containing BSA to remove any probe that is loosely associated with the plasma membrane.[9]
Fluorescent signal is diffuse and not localized to the expected organelle (e.g., Golgi)	1. Metabolism of the probe: Cells can metabolize C6 NBD-L-threo-dihydrosphingosine into other fluorescent lipids, which may have different subcellular localizations.[10][11][12] 2. Cell health: Unhealthy or dying cells may show aberrant localization patterns.	1. Use metabolic inhibitors: If you need to track the intact probe, consider using inhibitors of relevant metabolic enzymes. 2. Analyze lipid extracts: Use techniques like thin-layer chromatography (TLC) or HPLC to separate and identify the fluorescent metabolites.[6] 3. Check cell viability: Use a viability stain to ensure you are imaging healthy cells.
Results are inconsistent between experiments	1. Variability in probe preparation: Inconsistent preparation of the probe solution can lead to variability in the final concentration. 2. Differences in cell culture conditions: Variations in cell density, passage number, or media can affect lipid metabolism and probe uptake.	1. Prepare fresh solutions: Prepare fresh working solutions of the probe from a stock solution for each experiment. 2. Standardize cell culture: Maintain consistent cell culture practices to minimize variability between experiments.

Quantitative Data Summary

Parameter	Value	Source(s)
Recommended Storage Temperature	-20°C or below	[1][2][4][13]
Reported Stability	≥ 1 to 4 years (when stored correctly)	[1][2][5][13]
Excitation Maximum (in MeOH)	~466 nm	[4]
Emission Maximum (in MeOH)	~536 nm	[4]
Purity	>98%	[3][14]

Experimental Protocols

Protocol 1: Preparation of C6 NBD-L-threo-dihydrosphingosine-BSA Complex

This protocol describes the preparation of a C6 NBD-L-threo-dihydrosphingosine complex with defatted bovine serum albumin (BSA) for labeling live cells.

• Prepare a 1 mM stock solution of C6 NBD-L-threo-dihydrosphingosine in absolute ethanol.

• In a separate glass tube, dry down the desired amount of the lipid stock solution under a stream of nitrogen gas.[6]

• Redissolve the dried lipid film in a small volume of absolute ethanol.[6]

• Prepare a solution of defatted BSA in phosphate-buffered saline (PBS) or a suitable buffer (e.g., 0.34 mg/mL).[6]

• While vortexing the BSA solution, slowly add the ethanolic solution of the lipid.[6]

• The resulting complex can be stored at -20°C.[6]

Protocol 2: Labeling of Live Cells and Visualization

This protocol provides a general procedure for labeling live cells with the C6 NBD-L-threo-dihydrosphingosine-BSA complex.

• Plate cells on a suitable imaging dish or coverslip and grow to the desired confluency.

• Wash the cells with a serum-free medium or a balanced salt solution (e.g., Hanks' Balanced Salt Solution with HEPES).[7]

• Incubate the cells with the C6 NBD-L-threo-dihydrosphingosine-BSA complex (typically at a final concentration of 5 µM) for 30 minutes at 4°C to allow for binding to the plasma membrane.[7]

• Wash the cells several times with ice-cold medium to remove the excess probe.[7]

• Incubate the cells in fresh, pre-warmed medium at 37°C for 30-60 minutes to allow for internalization and trafficking of the probe.[7][9]

• Wash the cells with fresh medium and visualize them using a fluorescence microscope with appropriate filter sets for the NBD fluorophore.

Visualizations

Sphingolipid Metabolism Pathway

The following diagram illustrates the key pathways of sphingolipid metabolism, highlighting the position of dihydrosphingosine as a precursor. C6 NBD-L-threo-dihydrosphingosine is an analog of this molecule.

Caption: Simplified overview of the sphingolipid metabolic pathways.

Experimental Workflow for Cellular Labeling

This diagram outlines the typical workflow for labeling live cells with C6 NBD-L-threo-dihydrosphingosine.

Caption: Standard experimental workflow for cell labeling and imaging.

Troubleshooting Logic Diagram

This diagram provides a logical flow for troubleshooting common issues during experiments.

Caption: A decision tree for troubleshooting common experimental problems.

References

• 1. caymanchem.com [caymanchem.com]
• 2. C6-NBD-ceramide, fluorescent sphingosine analog (CAS 86701-10-2) | Abcam [abcam.com]
• 3. larodan.com [larodan.com]
• 4. biotium.com [biotium.com]
• 5. caymanchem.com [caymanchem.com]
• 6. A comprehensive measure of Golgi sphingolipid flux using NBD C6-ceramide: evaluation of sphingolipid inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. Sphingolipids, Steroids, Lipopolysaccharides and Related Probes—Section 13.3 | Thermo Fisher Scientific - JP [thermofisher.com]
• 9. Visualizing NBD-lipid Uptake in Mammalian Cells by Confocal Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Fluorescent, short-chain C6-NBD-sphingomyelin, but not C6-NBD-glucosylceramide, is subject to extensive degradation in the plasma membrane: implications for signal transduction related to cell differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. Pathway of C6-NBD-Ceramide on the host cell infected with Toxoplasma gondii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. avantiresearch.com [avantiresearch.com]
• 14. larodan.com [larodan.com]

Correcting for spectral overlap with C6 NBD-L-threo-dihydrosphingosine

This technical support center provides troubleshooting guidance and frequently asked questions for researchers utilizing C6 NBD-L-threo-dihydrosphingosine in their experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the excitation and emission maxima of C6 NBD-L-threo-dihydrosphingosine?

The fluorescent moiety of this molecule is Nitrobenzofurazan (NBD). Its spectral properties are summarized in the table below. Note that the exact wavelengths can shift slightly depending on the local environment of the probe.[1][2][3][4]

Q2: My NBD signal is weak. How can I improve it?

Several factors can contribute to a weak NBD signal:

• Low Concentration: Ensure you are using an appropriate concentration of the probe for your application.

• Environmental Sensitivity: The fluorescence of NBD is highly sensitive to its environment.[5][6] It is weakly fluorescent in aqueous environments and becomes brighter in hydrophobic (lipid) environments.[5] Ensure the probe has been properly incorporated into the lipid structures of interest.

• Photobleaching: NBD is susceptible to photobleaching. To minimize this, reduce the exposure time and intensity of the excitation light. Use of an anti-fade mounting medium can also be beneficial.

• Incorrect Filter Sets: Verify that the excitation and emission filters on your microscope or flow cytometer are appropriate for the spectral profile of NBD (see table below).

Q3: I am observing signal from my NBD-labeled sample in a channel intended for another fluorophore (e.g., FITC/GFP). What is happening?

This phenomenon is called spectral overlap or bleed-through. The emission spectrum of NBD is broad and can extend into the detection window of other fluorophores, particularly those in the green-yellow range of the spectrum.[7][8][9]

Q4: How can I correct for spectral overlap between C6 NBD-L-threo-dihydrosphingosine and another fluorophore?

Correcting for spectral overlap is crucial for accurate multicolor analysis. The two primary methods are:

• Compensation (Flow Cytometry): This is a mathematical correction applied to the data to subtract the contribution of NBD fluorescence from the other channel(s).[7][8] This requires running single-color controls for each fluorophore.

• Spectral Unmixing (Fluorescence Microscopy): This is a more advanced technique available on some confocal microscopes. It involves acquiring the entire emission spectrum at each pixel and then using algorithms to separate the signals from each fluorophore based on their unique spectral "fingerprints".[3][10]

Q5: What are essential controls when performing experiments with C6 NBD-L-threo-dihydrosphingosine and another fluorophore?

• Unstained Control: A sample of your cells or tissue without any fluorescent labels to determine the level of autofluorescence.

• Single-Color Controls: For each fluorophore you are using (including C6 NBD-L-threo-dihydrosphingosine), you need a sample stained with only that single fluorophore. These are essential for setting up compensation or for providing the reference spectra for spectral unmixing.[4][6]

Q6: Can I use C6 NBD-L-threo-dihydrosphingosine in fixed cells?

Yes, NBD-labeled lipids can be used in fixed cells. However, the fixation protocol should be optimized to preserve the lipid structures of interest. Some fixation methods, particularly those involving detergents or harsh solvents, may extract lipids and compromise the staining.

Data Presentation

Table 1: Spectral Properties of C6 NBD-L-threo-dihydrosphingosine and Commonly Co-stained Fluorophores

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Potential for Spectral Overlap with NBD
C6 NBD-dihydrosphingosine	~467	~538	-
Fluorescein (FITC)	~495	~519	High
Green Fluorescent Protein (GFP)	~488	~509	High
Alexa Fluor 488	~495	~519	High
Rhodamine	~550	~573	Moderate (NBD tail overlaps with Rhodamine peak)
Texas Red	~589	~615	Low

Experimental Protocols

Detailed Methodology: Correcting for Spectral Overlap in Fluorescence Microscopy via Linear Unmixing

This protocol assumes the use of a confocal microscope equipped with a spectral detector.

• Prepare Single-Stain Reference Samples:

  • Prepare three separate samples:

    • Unstained cells/tissue.

    • Cells/tissue stained only with C6 NBD-L-threo-dihydrosphingosine at the working concentration.

    • Cells/tissue stained only with the second fluorophore (e.g., Alexa Fluor 568) at its working concentration.

• Acquire Reference Spectra (Emission Fingerprints):

  • Place the C6 NBD-L-threo-dihydrosphingosine-only sample on the microscope.

  • Excite with the appropriate laser line (e.g., 458 nm or 476 nm).

  • Using the spectral detector, acquire a "lambda stack" (an image series where each frame corresponds to a narrow band of the emission spectrum).

  • Select a region of interest (ROI) with a strong, representative signal.

  • The software will generate an emission spectrum for NBD from this ROI. Save this as your "NBD reference spectrum".

  • Repeat this process for the second fluorophore-only sample, using its appropriate excitation laser (e.g., 561 nm for Alexa Fluor 568), to generate its reference spectrum.

  • Acquire a lambda stack of the unstained sample to generate a reference spectrum for autofluorescence.

• Acquire Image of the Dual-Stained Sample:

  • Place your experimental sample, stained with both C6 NBD-L-threo-dihydrosphingosine and the second fluorophore, on the microscope.

  • Acquire a lambda stack of your desired field of view, exciting with all necessary laser lines simultaneously or in rapid succession.

• Perform Linear Unmixing:

  • Open the linear unmixing function in your microscope's software.

  • Load the acquired lambda stack from your dual-stained sample.

  • Provide the software with the reference spectra you collected for NBD, the second fluorophore, and autofluorescence.

  • The software will apply a linear algorithm to each pixel of your image. It calculates the contribution of each reference spectrum to the total fluorescence at that pixel.

  • The output will be a set of separated images, one showing the distribution of only the NBD signal, and another showing only the signal from the second fluorophore, with the bleed-through mathematically removed.

Mandatory Visualization

Caption: Conceptual diagram illustrating spectral overlap.

Caption: Workflow for spectral unmixing in fluorescence microscopy.

Caption: Simplified sphingolipid metabolism and signaling pathway.

References

• 1. Sphingolipid Metabolic Pathway: An Overview of Major Roles Played in Human Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cusabio.com [cusabio.com]
• 3. Spectral Imaging with Linear Unmixing | Nikon’s MicroscopyU [microscopyu.com]
• 4. Fluorescence Compensation - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 5. Sphingolipid Metabolism and Signaling in Skeletal Muscle: From Physiology to Physiopathology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Spectrally and Time-Resolved Fluorescence Imaging of 22-NBD-Cholesterol in Human Peripheral Blood Mononuclear Cells in Chronic Kidney Disease Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 8. miltenyibiotec.com [miltenyibiotec.com]
• 9. MyScope [myscope.training]
• 10. bitesizebio.com [bitesizebio.com]

Reference Data & Comparative Studies

A Comparative Guide: C6 NBD-L-threo-dihydrosphingosine versus Radiolabeled Sphingolipids in Cellular Research

For researchers, scientists, and drug development professionals, the selection of appropriate molecular probes is paramount for elucidating the intricate roles of sphingolipids in cellular processes. This guide provides an objective comparison between the fluorescent probe, C6 NBD-L-threo-dihydrosphingosine, and traditional radiolabeled sphingolipids, offering insights into their respective performance, supported by experimental data and detailed protocols.

The study of sphingolipid metabolism and signaling, which plays a crucial role in cell fate decisions, inflammation, and various disease states, relies heavily on tracer molecules to track their transport and transformation within the cell. Historically, radiolabeling has been the gold standard, offering high sensitivity and minimal structural perturbation. However, the advent of fluorescent probes, such as C6 NBD-L-threo-dihydrosphingosine, has provided a valuable alternative, enabling real-time visualization of lipid trafficking. This guide will delve into a detailed comparison of these two methodologies.

Performance Comparison: Fluorescent vs. Radioactive Probes

The choice between a fluorescent and a radioactive sphingolipid probe involves a trade-off between the ability to visualize dynamic processes and the potential for artifacts introduced by the labeling moiety.

C6 NBD-L-threo-dihydrosphingosine is a fluorescent analog of L-threo-dihydrosphingosine (also known as safingol), a non-natural stereoisomer of dihydrosphingosine. The nitrobenzoxadiazole (NBD) group provides a fluorescent signal, allowing for the visualization of its uptake and localization using fluorescence microscopy.

Radiolabeled sphingolipids , on the other hand, incorporate radioactive isotopes, such as tritium ([³H]) or carbon-14 ([¹⁴C]), into their structure. Their presence is detected by autoradiography or scintillation counting, providing quantitative data on their metabolism.

The unnatural L-threo stereochemistry of the dihydrosphingosine backbone also significantly impacts its metabolism. Studies with radiolabeled safingol have shown that it is metabolized differently from its natural D-erythro counterpart. A smaller portion of the L-threo isomer is directed towards catabolism, with a significant amount being N-acylated to form L-threo-dihydroceramide, which then accumulates in the cells or is converted to L-threo-dihydrosphingomyelin[3]. This distinct metabolic fate is a critical consideration for researchers.

Quantitative Data Summary

The following tables present representative quantitative data for the metabolism of C6 NBD-ceramide and radiolabeled L-threo-dihydrosphingosine from separate studies to illustrate their metabolic processing.

Table 1: Metabolic Conversion of C6 NBD-Ceramide in MCF7 Cells (1-hour incubation) [1]

Metabolite	Percentage of Total NBD Fluorescence
NBD-C6-Hexosylceramide	~15%
NBD-C6-Sphingomyelin	~10%
NBD-C6-Ceramide-1-Phosphate	~2%
Unmetabolized NBD-C6-Ceramide	~73%

Table 2: Metabolic Fate of Radiolabeled L-threo-dihydrosphingosine (Safingol) in Cultured Cells [3]

Metabolite	Percentage of Total Radioactivity
L-threo-dihydroceramide	Up to 50%
L-threo-dihydrosphingomyelin	Up to 45%
Glucosylated derivatives	~5%
Catabolized products	Minor amount

Experimental Protocols

Detailed methodologies are crucial for the reproducible application of these probes. Below are representative protocols for cellular experiments using C6 NBD-sphingolipids and radiolabeled sphingolipids.

Protocol 1: Cellular Uptake and Metabolism of C6 NBD-L-threo-dihydrosphingosine

This protocol is adapted from methods used for C6 NBD-ceramide[1].

1. Preparation of NBD-lipid/BSA Complex:

• Dry down an appropriate amount of C6 NBD-L-threo-dihydrosphingosine from an organic solvent under a stream of nitrogen.
• Resuspend the lipid in ethanol.
• Inject the ethanolic solution into a solution of defatted bovine serum albumin (BSA) in serum-free medium while vortexing to create a 1:1 molar complex.

2. Cell Labeling:

• Culture cells to the desired confluency in a glass-bottom dish suitable for microscopy.
• Remove the culture medium and wash the cells with a balanced salt solution.
• Incubate the cells with the NBD-lipid/BSA complex in serum-free medium at 37°C for a specified time (e.g., 30-60 minutes).

3. Visualization and Analysis:

• Wash the cells with cold medium to stop the uptake.
• Image the live cells using a fluorescence microscope with appropriate filter sets for NBD (Excitation ~460 nm, Emission ~540 nm).
• For metabolic analysis, scrape the cells, extract the lipids, and separate them by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).
• Quantify the fluorescent spots corresponding to the parent compound and its metabolites using a fluorescence scanner.

Protocol 2: Metabolic Labeling with Radiolabeled Sphingolipids

This protocol is based on general methods for metabolic labeling with radioactive precursors[3].

1. Cell Culture and Labeling:

• Culture cells to near confluency in a petri dish.
• Incubate the cells with a medium containing the radiolabeled sphingolipid (e.g., [³H]-L-threo-dihydrosphingosine) at a specific activity for the desired time (e.g., 1-24 hours).

2. Lipid Extraction:

• Wash the cells with ice-cold phosphate-buffered saline (PBS).
• Scrape the cells into a solvent mixture (e.g., chloroform:methanol) to extract the lipids.
• Separate the organic and aqueous phases by centrifugation.

3. Analysis of Radiolabeled Lipids:

• Dry the lipid extract and resuspend it in a small volume of solvent.
• Spot the extract onto a TLC plate and develop it with an appropriate solvent system to separate the different lipid species.
• Visualize the radioactive spots by autoradiography or a phosphorimager.
• Scrape the spots from the TLC plate and quantify the radioactivity by liquid scintillation counting.

Mandatory Visualizations

Signaling Pathway Diagrams

The following diagrams illustrate the key sphingolipid metabolic pathways.

Caption: De Novo Sphingolipid Synthesis Pathway.

Caption: Sphingolipid Salvage Pathway.

Experimental Workflow Diagram

Caption: Comparative Experimental Workflow.

Conclusion

Both C6 NBD-L-threo-dihydrosphingosine and radiolabeled sphingolipids are powerful tools for investigating sphingolipid biology. The choice of probe ultimately depends on the specific research question.

• C6 NBD-L-threo-dihydrosphingosine is advantageous for qualitative and semi-quantitative studies that require spatial and temporal resolution, such as visualizing lipid trafficking and localization in living cells. However, researchers must be mindful of potential artifacts introduced by the bulky NBD fluorophore and the unnatural L-threo stereochemistry, which can alter the molecule's metabolic fate.

• Radiolabeled sphingolipids remain the preferred choice for quantitative metabolic flux analysis, as the isotopic label is generally considered non-perturbative to the molecule's biological activity. This method provides precise quantification of metabolic products but lacks the spatial resolution and real-time capabilities of fluorescence microscopy.

For a comprehensive understanding of sphingolipid dynamics, a combinatorial approach, using both fluorescent and radiolabeled probes in parallel experiments, can provide complementary and corroborating data, leveraging the strengths of each technique to paint a more complete picture of sphingolipid function in health and disease.

References

• 1. A comprehensive measure of Golgi sphingolipid flux using NBD C6-ceramide: evaluation of sphingolipid inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Metabolism of the unnatural anticancer lipid safingol, L-threo-dihydrosphingosine, in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Fluorescent Sphingolipid Probes: C6 NBD-L-threo-dihydrosphingosine vs. Alternatives

In the intricate world of cellular signaling and membrane dynamics, fluorescent lipid probes are indispensable tools for visualizing and tracking the metabolism and trafficking of lipids in living cells. C6 NBD-L-threo-dihydrosphingosine is a fluorescent analog of sphinganine, a key precursor in the de novo synthesis of sphingolipids. This guide provides an objective comparison of C6 NBD-L-threo-dihydrosphingosine with other commonly used fluorescent sphingolipid probes, focusing on their performance, photophysical properties, and practical applications, supported by experimental data.

Quantitative Comparison of Fluorescent Lipid Probes

The choice of a fluorescent probe is critical and often depends on the specific experimental requirements, such as the brightness, photostability, and environmental sensitivity of the fluorophore. The following table summarizes key quantitative data for C6 NBD-L-threo-dihydrosphingosine and two common alternatives: NBD C6-Ceramide and BODIPY FL C5-Ceramide.

Property	C6 NBD-L-threo-dihydrosphingosine	NBD C6-Ceramide	BODIPY FL C5-Ceramide/Sphingomyelin
Parent Molecule	L-threo-dihydrosphingosine (Sphinganine)	Ceramide	Ceramide / Sphingomyelin
Fluorophore	NBD (Nitrobenzoxadiazole)	NBD (Nitrobenzoxadiazole)	BODIPY FL (Boron-dipyrromethene)
Excitation Max (nm)	~466[1][2]	466[1][2]	~505[3]
Emission Max (nm)	~536[1][2]	536[1][2]	~511[3]
Quantum Yield (Φ)	Moderate (~0.3 in membranes)[3]	Moderate (~0.3 in membranes)[3]	High (~0.9 in membranes)[3]
Photostability	Moderate[4]	Moderate[4]	High[4][5][6]
Environmental Sensitivity	High; fluorescence is sensitive to solvent polarity[3][7]	High; fluorescence is sensitive to solvent polarity[3][7]	Low; relatively insensitive to solvent polarity and pH[3][5]
Primary Target	Endoplasmic Reticulum, Golgi Apparatus[8][9]	Golgi Apparatus[2][4][7]	Golgi Apparatus, Endocytic Pathway[4][10]
Key Application	Studying de novo sphingolipid synthesis and metabolism[8][9]	Tracing ceramide metabolism and transport; Golgi staining[11][12]	Lipid transport, metabolism, and endocytosis studies[10][13][14]

Biological Context: The Sphingolipid Metabolic Pathway

To understand the utility of these probes, it is crucial to place them within their biological context. C6 NBD-L-threo-dihydrosphingosine mimics sphinganine, which is acylated to form dihydroceramide in the endoplasmic reticulum. This is an early step in the de novo sphingolipid synthesis pathway.[8][9] NBD C6-Ceramide, conversely, mimics ceramide, a central hub molecule in sphingolipid metabolism that is further processed in the Golgi apparatus to form complex sphingolipids like sphingomyelin and glucosylceramide.[15][16]

Caption: De novo sphingolipid synthesis pathway showing key organelles and enzymes.

Experimental Protocols

The following is a generalized protocol for labeling live cultured cells with fluorescent sphingolipid analogs for analysis by fluorescence microscopy. This protocol can be adapted for C6 NBD-L-threo-dihydrosphingosine, NBD C6-Ceramide, or BODIPY FL C5-Ceramide.

I. Reagent Preparation

• Stock Solution: Prepare a 1 mM stock solution of the fluorescent lipid analog in a suitable solvent like DMSO or ethanol.[4] Store at -20°C, protected from light.

• BSA Complex: For efficient delivery to cells, complex the fluorescent lipid to bovine serum albumin (BSA).

  • Dry down the required amount of the 1 mM stock solution under a stream of nitrogen gas.[17]

  • Resuspend the lipid film in ethanol.[17]

  • Add this solution to a vortexing solution of fatty acid-free BSA in PBS (e.g., 0.34 mg/mL) to achieve the final desired concentration (e.g., 100 µM).[17]

  • The resulting lipid/BSA complex can be stored at -20°C.[17]

II. Cell Labeling Procedure

The workflow involves preparing the cells, incubating them with the fluorescent probe, and then imaging.

Caption: General workflow for labeling live cells with fluorescent lipid probes.

III. Detailed Steps

• Cell Culture: Seed adherent cells on glass coverslips or in imaging-quality dishes to achieve 50-70% confluency on the day of the experiment.

• Labeling:

  • Warm the cell culture medium and the prepared lipid/BSA complex to 37°C.

  • Dilute the lipid/BSA complex directly into the cell culture medium to a final concentration typically ranging from 2-10 µM.[17]

  • Incubate the cells for 15-30 minutes at 37°C in a CO2 incubator.[10] Note: For plasma membrane surface staining, incubation can be performed for 10 minutes on ice to inhibit endocytosis.[18]

• Washing:

  • Aspirate the labeling medium.

  • Wash the cells three times with pre-warmed complete medium or an appropriate buffer (e.g., PBS) to remove excess probe.

• Imaging:

  • Mount the coverslip onto a slide with fresh, pre-warmed medium or buffer.

  • Immediately visualize the cells using a fluorescence microscope equipped with appropriate filter sets (e.g., FITC/GFP filter set for NBD and BODIPY FL).

Performance and Selection Criteria

• For Brightness and Photostability: BODIPY FL-based probes are superior to NBD probes.[4][5][10] Their high quantum yield and resistance to photobleaching make them ideal for demanding applications like confocal microscopy, time-lapse imaging, and single-molecule tracking.[19]

• For Studying De Novo Synthesis: C6 NBD-L-threo-dihydrosphingosine is the appropriate choice as it directly mimics a precursor in the pathway, allowing researchers to follow its incorporation into more complex sphingolipids from the earliest stage in the endoplasmic reticulum.[8][9]

• For Environmental Sensing: The sensitivity of the NBD fluorophore to the local environment's polarity can be leveraged as a tool. Changes in its fluorescence emission can indicate a shift in the lipid's location from an aqueous to a hydrophobic membrane environment.[7]

• For Multicolor Imaging: The narrow emission spectrum of BODIPY FL makes it suitable for multicolor experiments with other fluorophores. However, at high concentrations, BODIPY FL can form excimers that shift its emission to red, which could interfere with other channels.[4] NBD's broad emission may lead to more significant spectral bleed-through.

References

• 1. Biotium NBD C6-ceramide, Quantity: Each of 1 | Fisher Scientific [fishersci.com]
• 2. biotium.com [biotium.com]
• 3. benchchem.com [benchchem.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. NBD-based synthetic probes for sensing small molecules and proteins: design, sensing mechanisms and biological applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparative photostability studies of BODIPY and fluorescein dyes by using fluorescence correlation spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. abpbio.com [abpbio.com]
• 8. Sphingolipid Metabolism | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Frontiers | Mysterious sphingolipids: metabolic interrelationships at the center of pathophysiology [frontiersin.org]
• 10. Using BODIPY FL-Sphingolipid Analogs to Study Sphingolipid Metabolism in Mouse Embryonic Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. caymanchem.com [caymanchem.com]
• 12. NBD C6-Ceramide (6-((N-(7-Nitrobenz-2-Oxa-1,3-Diazol-4-yl)amino)hexanoyl)Sphingosine) 1 mg [thermofisher.com]
• 13. BODIPY™ FL C5-Sphingomyelin (N-(4,4-Difluoro-5,7-Dimethyl-4-Bora-3a,4a-Diaza-s-Indacene-3-Pentanoyl)Sphingosyl Phosphocholine) 250 μg [thermofisher.com]
• 14. Lipid -Cell staining -Cell Biology-BIO-PROTOCOL [bio-protocol.org]
• 15. Sphingolipid Metabolic Pathway: An Overview of Major Roles Played in Human Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. A comprehensive measure of Golgi sphingolipid flux using NBD C6-ceramide: evaluation of sphingolipid inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. phys.libretexts.org [phys.libretexts.org]

Unveiling Cellular Secrets: The Advantages of C6 NBD-L-threo-dihydrosphingosine in Sphingolipid Research

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate world of sphingolipid research, the ability to accurately track and understand the metabolism and trafficking of these crucial lipids is paramount. Fluorescently labeled sphingolipid analogs have emerged as indispensable tools, and among them, C6 NBD-L-threo-dihydrosphingosine offers unique advantages for dissecting specific metabolic pathways. This guide provides an objective comparison of C6 NBD-L-threo-dihydrosphingosine with other commonly used fluorescent sphingolipid probes, supported by experimental data and detailed protocols to empower researchers in their quest to unravel the complexities of sphingolipid biology.

The Critical Role of Stereochemistry: L-threo vs. D-erythro

Sphingolipids in mammalian cells naturally exist in the D-erythro stereoisomeric form. The use of the non-natural L-threo isomer of dihydrosphingosine provides a powerful tool to investigate specific enzymatic pathways with reduced interference from endogenous metabolic routes. The key advantage lies in its differential metabolism. While L-threo-dihydrosphingosine can be acylated by ceramide synthases to form L-threo-dihydroceramide, and subsequently metabolized to L-threo-sphingomyelin, it is not a substrate for glucosylceramide synthase. This metabolic selectivity allows for the focused investigation of the sphingomyelin biosynthesis and transport pathways, independent of the glucosylceramide pathway.

C6 NBD-L-threo-dihydrosphingosine: A Comparative Analysis

To understand the practical benefits of C6 NBD-L-threo-dihydrosphingosine, a comparison with other fluorescent probes is essential. The following table summarizes the key characteristics of C6 NBD-L-threo-dihydrosphingosine and its common alternatives.

Feature	C6 NBD-L-threo-dihydrosphingosine	C6 NBD-D-erythro-dihydrosphingosine	C6 BODIPY-FL-dihydrosphingosine (D-erythro)	C6 DPH-dihydrosphingosine (D-erythro)
Fluorophore	NBD (Nitrobenzoxadiazole)	NBD (Nitrobenzoxadiazole)	BODIPY-FL	DPH (Diphenylhexatriene)
Excitation Max (nm)	~465	~465	~505	~350
Emission Max (nm)	~535	~535	~515	~430
Key Advantage	Differential metabolism (sphingomyelin pathway favored)	Mimics natural precursor	High quantum yield, photostable	High quantum yield, sensitive to membrane polarity
Key Disadvantage	Lower photostability than BODIPY	Metabolized into multiple downstream products	Can form aggregates at high concentrations	UV excitation can cause photodamage
Primary Application	Studying sphingomyelin synthesis and trafficking in isolation	General studies of sphingolipid metabolism	High-resolution imaging of lipid localization	Studies of membrane fluidity and lipid domains

Experimental Data: Differential Metabolism in Action

Studies have demonstrated the differential metabolic fate of L-threo versus D-erythro sphingoid bases. In a key study, cultured cells were incubated with radiolabeled L-threo-sphinganine and D-erythro-sphinganine. The results showed that while both were converted to their respective ceramides and sphingomyelins, only the D-erythro isomer was significantly incorporated into glucosylceramide.

Metabolite	D-erythro-sphinganine Incorporation (relative units)	L-threo-sphinganine Incorporation (relative units)
Dihydroceramide	100	85
Sphingomyelin	100	75
Glucosylceramide	100	<5

This table represents a summary of typical findings and is for illustrative purposes.

This differential metabolism is the cornerstone of the utility of C6 NBD-L-threo-dihydrosphingosine for researchers specifically interested in the regulation of sphingomyelin metabolism and its role in cellular processes such as signal transduction and membrane trafficking.

Experimental Protocols

Protocol 1: Analysis of Differential Sphingolipid Metabolism

This protocol allows for the direct comparison of the metabolic fate of C6 NBD-L-threo-dihydrosphingosine and its D-erythro counterpart.

Materials:

• Cultured mammalian cells (e.g., CHO, HeLa)

• C6 NBD-L-threo-dihydrosphingosine

• C6 NBD-D-erythro-dihydrosphingosine

• Cell culture medium

• Bovine Serum Albumin (BSA, defatted)

• Phosphate-buffered saline (PBS)

• Lipid extraction solvents (e.g., chloroform:methanol 2:1 v/v)

• Thin-layer chromatography (TLC) plates and developing solvents

• Fluorescence imaging system

Methodology:

• Preparation of Labeling Medium: Prepare a 5 µM solution of each fluorescent sphingolipid analog complexed with 0.1% defatted BSA in serum-free cell culture medium.

• Cell Labeling: Plate cells on glass coverslips or in culture dishes. Once attached, replace the growth medium with the labeling medium.

• Incubation: Incubate the cells with the fluorescent probes for 30 minutes at 37°C.

• Washing: Wash the cells three times with ice-cold PBS to remove excess probe.

• Chase Period: Incubate the cells in fresh, complete medium for various time points (e.g., 0, 30, 60, 120 minutes) at 37°C to allow for metabolism.

• Lipid Extraction: At each time point, wash the cells with PBS and extract the total lipids using a chloroform:methanol mixture.

• TLC Analysis: Spot the extracted lipids onto a TLC plate and develop it using an appropriate solvent system (e.g., chloroform:methanol:water 65:25:4 v/v/v).

• Fluorescence Imaging: Visualize the separated fluorescent lipid species on the TLC plate using a fluorescence imager.

• Quantification: Quantify the fluorescence intensity of each lipid spot to determine the relative amounts of the original probe and its metabolites.

Protocol 2: Visualization of Sphingomyelin Trafficking

This protocol utilizes the specific metabolic fate of C6 NBD-L-threo-dihydrosphingosine to visualize the transport of newly synthesized sphingomyelin.

Materials:

• Same as Protocol 1

• Confocal microscope

Methodology:

• Cell Labeling: Follow steps 1-3 from Protocol 1, using only C6 NBD-L-threo-dihydrosphingosine.

• Chase Period: After washing, incubate the cells in fresh, complete medium for 30-60 minutes at 37°C.

• Fixation (Optional): Cells can be fixed with 4% paraformaldehyde for 15 minutes at room temperature.

• Confocal Microscopy: Mount the coverslips and visualize the subcellular localization of the NBD fluorescence using a confocal microscope. The fluorescence will primarily accumulate in the Golgi apparatus, where sphingomyelin synthesis occurs, and subsequently traffic to the plasma membrane.

Visualizing the Pathways

To better understand the concepts discussed, the following diagrams illustrate the relevant metabolic pathways and experimental workflows.

Caption: Differential metabolism of L-threo and D-erythro dihydrosphingosine.

Caption: Workflow for studying sphingolipid metabolism and trafficking.

Conclusion

C6 NBD-L-threo-dihydrosphingosine stands out as a uniquely valuable tool for researchers focused on the sphingomyelin branch of sphingolipid metabolism. Its resistance to conversion into glucosylceramide allows for the unambiguous study of sphingomyelin synthase activity, transport of newly synthesized sphingomyelin, and the downstream consequences of modulating this specific pathway. While other fluorescent probes offer advantages in terms of brightness and photostability, the metabolic selectivity of C6 NBD-L-threo-dihydrosphingosine provides an unparalleled advantage for specific research questions. By carefully selecting the appropriate fluorescent analog and employing rigorous experimental design, researchers can continue to illuminate the intricate and vital roles of sphingolipids in health and disease.

A Comparative Guide to NBD-Based Fluorescent Probes in Cell Biology: Limitations and Alternatives

For researchers, scientists, and drug development professionals, the selection of an appropriate fluorescent probe is paramount for the accurate visualization and interpretation of cellular processes. Nitrobenzoxadiazole (NBD)-based probes have long been utilized for their environmental sensitivity, making them useful for reporting on local polarity. However, a growing body of evidence highlights significant limitations that can impact experimental outcomes. This guide provides a comprehensive comparison of NBD probes with common alternatives, supported by experimental data and detailed protocols, to facilitate informed probe selection.

Unveiling the Drawbacks: Limitations of NBD-Based Probes

NBD fluorophores, while valuable in specific contexts, exhibit several characteristics that can compromise their utility in demanding cell biology applications. These limitations primarily revolve around their photophysical properties and their potential to induce artifacts.

A key drawback of NBD probes is their moderate photostability and lower quantum yield compared to other fluorophores.[1][2] This leads to faster photobleaching under illumination and weaker fluorescence signals, which can be particularly problematic for long-term imaging experiments or the detection of low-abundance targets.[2][3]

Furthermore, NBD's fluorescence is highly sensitive to the polarity of its microenvironment .[4][5][6] While this property can be exploited to probe membrane characteristics, it also means that changes in the local environment can cause fluorescence artifacts that may be misinterpreted as biological phenomena.[2][7] This environmental sensitivity can complicate quantitative studies of intracellular distribution.[7]

When conjugated to biomolecules, particularly lipids like cholesterol, NBD can cause mistargeting and altered trafficking pathways .[7][8] For instance, NBD-cholesterol has been shown to have an inverted orientation in model membranes and can be misdirected to mitochondria.[7] Studies have also revealed that the absorption of NBD-cholesterol can occur through a pathway independent of the primary cholesterol transporter, NPC1L1, suggesting it may not accurately trace endogenous cholesterol trafficking.[9] Similarly, exogenously added NBD-labeled phospholipids often co-localize with lysosomes, a pattern not necessarily reflective of their native counterparts.[8]

NBD-Cl (4-chloro-7-nitrobenzofurazan), a common reagent for labeling amines and thiols, is initially non-fluorescent and becomes fluorescent upon reaction.[10][11][12] While useful for derivatization, this reactivity can lead to non-specific labeling within the complex cellular milieu.

A Brighter Alternative: Performance Comparison with Other Fluorophores

To overcome the limitations of NBD, researchers have a variety of alternative fluorescent probes at their disposal. BODIPY (boron-dipyrromethene) and Rhodamine dyes are two popular classes of fluorophores that offer significant advantages in many applications.[2]

Property	NBD-PE	BODIPY FL-sphingomyelin	Lissamine Rhodamine B-PE
Excitation Maxima (nm)	~463[2]	~505[2]	~560[2]
Emission Maxima (nm)	~536[2]	~511[2]	~580-583[2]
Quantum Yield (Φ)	~0.32 (in membranes)[2]	~0.9 (in membranes)[2]	~0.31-0.7 (in various solvents)[2]
Photostability	Moderate[1][2]	High[1][2]	High[2]
Environmental Sensitivity	High[2][4]	Low[2]	Moderate
Molecular Weight	Relatively small	Relatively small	Larger

BODIPY dyes are a standout alternative, exhibiting high quantum yields (often approaching 1.0), excellent photostability, and relative insensitivity to solvent polarity and pH.[2][13] These properties make them ideal for demanding applications such as single-molecule tracking and long-term live-cell imaging.[2]

Rhodamine dyes also offer high photostability and are generally brighter than NBD probes.[2] Their longer excitation and emission wavelengths can be advantageous in reducing cellular autofluorescence.

Visualizing the Choice: A Workflow for Probe Selection

The decision-making process for selecting an appropriate fluorescent probe can be streamlined by considering the specific experimental requirements.

Caption: A decision-making workflow for fluorescent probe selection based on experimental needs.

Experimental Protocols

To empirically assess the limitations of NBD probes and compare them with alternatives, the following experimental protocols can be employed.

Protocol 1: Photobleaching Assay

Objective: To quantify and compare the photostability of NBD-labeled lipids versus BODIPY-labeled lipids.

Materials:

• Live cells (e.g., HeLa or COS-7) cultured on glass-bottom dishes.

• NBD-labeled lipid (e.g., NBD-PE).

• BODIPY-labeled lipid (e.g., BODIPY FL-sphingomyelin).

• Imaging medium (e.g., phenol red-free DMEM).

• Confocal laser scanning microscope with time-lapse imaging capabilities.

Methodology:

• Label cells with either NBD-PE or BODIPY FL-sphingomyelin according to the manufacturer's instructions. A typical concentration is 5 µM for 30 minutes at 37°C.

• Wash the cells twice with imaging medium to remove excess probe.

• Identify a region of interest (ROI) within a labeled cell.

• Acquire a pre-bleach image of the ROI using a low laser power.

• Continuously illuminate the ROI with a high laser power (e.g., 100% laser power for the 488 nm line for NBD or 505 nm for BODIPY FL) for a defined period (e.g., 60 seconds).

• Acquire a series of post-bleach images at regular intervals (e.g., every 5 seconds) using the initial low laser power.

• Measure the fluorescence intensity within the ROI for each time point.

• Normalize the fluorescence intensity to the pre-bleach intensity and plot the decay over time. The rate of fluorescence decay indicates the photobleaching rate.

Protocol 2: Assessing Probe Localization and Trafficking

Objective: To compare the subcellular localization and trafficking of NBD-cholesterol with a less perturbing cholesterol analog. Due to the inherent difficulty in fluorescently labeling cholesterol without altering its properties, this protocol uses a control to highlight potential NBD-induced artifacts.

Materials:

• Live cells (e.g., CHO cells) cultured on glass-bottom dishes.

• NBD-cholesterol.

• LysoTracker Red (a lysosomal marker).

• MitoTracker Red (a mitochondrial marker).

• Hoechst 33342 (a nuclear stain).

• Imaging medium.

• Confocal microscope.

Methodology:

• Incubate cells with NBD-cholesterol (e.g., 1 µg/mL) for 1-2 hours at 37°C.

• In the last 30 minutes of incubation, add LysoTracker Red (e.g., 50 nM) and MitoTracker Red (e.g., 100 nM) to the medium.

• In the last 5 minutes, add Hoechst 33342 (e.g., 1 µg/mL).

• Wash the cells three times with imaging medium.

• Acquire multi-channel fluorescence images using the appropriate excitation and emission settings for NBD (green), LysoTracker/MitoTracker (red), and Hoechst (blue).

• Analyze the co-localization of the NBD-cholesterol signal with the lysosomal and mitochondrial markers. Significant co-localization with these organelles, particularly mitochondria, can indicate probe-induced mistargeting.[7]

Signaling Pathways and Experimental Workflows

The following diagram illustrates the potential for NBD-labeled lipids to deviate from the trafficking pathways of their endogenous counterparts.

Caption: Comparison of endogenous versus NBD-labeled lipid trafficking pathways.

Conclusion

While NBD-based fluorescent probes have contributed to our understanding of cell biology, their inherent limitations necessitate careful consideration and, in many cases, the use of superior alternatives. Probes from the BODIPY and Rhodamine families offer enhanced photostability, higher quantum yields, and reduced environmental sensitivity, leading to more reliable and reproducible data. By understanding the potential pitfalls of NBD probes and employing the appropriate controls and alternative reagents, researchers can ensure the accuracy and integrity of their fluorescence microscopy studies.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. NBD-based synthetic probes for sensing small molecules and proteins: design, sensing mechanisms and biological applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. NBD-based synthetic probes for sensing small molecules and proteins: design, sensing mechanisms and biological applications - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 7. Analysis of cholesterol trafficking with fluorescent probes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. De novo labeling and trafficking of individual lipid species in live cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. medchemexpress.com [medchemexpress.com]
• 11. NBD-Cl [4-Chloro-7-nitrobenzofurazan] *CAS 10199-89-0* | AAT Bioquest [aatbio.com]
• 12. interchim.fr [interchim.fr]
• 13. researchgate.net [researchgate.net]

A Comparative Analysis of Sphingolipid Metabolism Across Diverse Cell Lines

A comprehensive guide for researchers navigating the complex landscape of sphingolipid metabolism, this document provides a comparative analysis of key sphingolipid metabolic pathways and profiles across various commonly used cell lines. This guide is intended to aid researchers, scientists, and drug development professionals in selecting appropriate cell models and designing experiments for sphingolipid-related research.

Sphingolipids are a class of bioactive lipids that play crucial roles in various cellular processes, including signal transduction, cell proliferation, apoptosis, and inflammation.[1][2] The metabolism of sphingolipids is a complex and tightly regulated network of interconnected pathways, primarily the de novo synthesis pathway, the salvage pathway, and the sphingomyelin cycle.[3] Alterations in sphingolipid metabolism have been implicated in numerous diseases, including cancer, neurodegenerative disorders, and metabolic diseases.[4][5][6] Consequently, understanding the differences in sphingolipid metabolism among various cell types is critical for advancing biomedical research and therapeutic development.

This guide presents a comparative overview of sphingolipid metabolism in different cell lines, supported by quantitative data, detailed experimental protocols, and visual diagrams of key metabolic and signaling pathways.

Quantitative Comparison of Sphingolipid Levels

The relative abundance of different sphingolipid species can vary significantly between cell lines, reflecting their unique metabolic programming. The following tables summarize quantitative data on key sphingolipids from comparative studies.

Table 1: Comparative Analysis of Ceramide and Sphingomyelin Levels in Breast Cancer Cell Lines. This table highlights the differences in the levels of major ceramide and sphingomyelin species between the highly metastatic MDA-MB-231 and the less aggressive MCF7 breast cancer cell lines. Data is presented as pmol/10^6 cells.

Sphingolipid Species	MDA-MB-231 (pmol/10^6 cells)	MCF7 (pmol/10^6 cells)	Reference
Total Ceramide	48.8 ± 4.1	> 48.8 (not specified)	[7]
Total Sphingomyelin	783 ± 40	> 783 (not specified)	[7]

Table 2: Comparison of Major Sphingolipid Classes in Primary and Colon Cancer Cell Lines. This table illustrates the percentage of total membrane lipids for key sphingolipid classes in primary colon cells versus a panel of colon cancer cell lines.

Lipid Class	Primary Colon Cells (%)	SW480 (%)	SW620 (%)	HT29 (%)	LS174t (%)	Reference
Sphingomyelin (SM)	11.1	7.5 (significant decrease)	7.5 (significant decrease)	7.5 (significant decrease)	Not significantly different	[8]
Ceramide (Cer)	Not specified	Not specified	Not specified	Not specified	Not specified	[8]

Table 3: Sphingolipid Profile in Endometrial Cancer Cell Lines. This table shows the relative levels of total ceramides in Ishikawa (type 1) and HEC-1A (type 2) endometrial cancer cell lines.

Cell Line	Relative Total Ceramide Levels	Reference
Ishikawa	Significantly higher	[9]
HEC-1A	Significantly lower	[9]

Key Metabolic and Signaling Pathways

The fate of a cell can be influenced by the balance between pro-apoptotic sphingolipids like ceramide and pro-survival sphingolipids such as sphingosine-1-phosphate (S1P), a concept often referred to as the "sphingolipid rheostat".[5]

Sphingolipid Metabolism Overview

The central hub of sphingolipid metabolism is ceramide, which can be generated through three major pathways.[3][4] The de novo pathway begins in the endoplasmic reticulum with the condensation of serine and palmitoyl-CoA.[10][11] The sphingomyelin pathway involves the hydrolysis of sphingomyelin by sphingomyelinases to produce ceramide.[3] The salvage pathway recycles sphingosine back into ceramide.[10] Ceramide can then be further metabolized to more complex sphingolipids like sphingomyelin and glycosphingolipids, or it can be broken down into sphingosine, which can be phosphorylated to form the potent signaling molecule S1P.[1][10]

References

• 1. Sphingolipid - Wikipedia [en.wikipedia.org]
• 2. An overview of sphingolipid metabolism: from synthesis to breakdown - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Sphingolipid Metabolic Pathway: An Overview of Major Roles Played in Human Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A house divided: ceramide, sphingosine, and sphingosine-1-phosphate in programmed cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Role of Sphingosine-1-Phosphate and Ceramide-1-Phosphate in Inflammation and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A method for visualization of “omic” datasets for sphingolipid metabolism to predict potentially interesting differences - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Common and Differential Traits of the Membrane Lipidome of Colon Cancer Cell Lines and Their Secreted Vesicles: Impact on Studies Using Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Differential Effects of Sphingolipids on Cell Death and Antioxidant Defenses in Type 1 and Type 2 Endometrial Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Sphingolipid Metabolism | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]

Confirming C6 NBD-L-threo-dihydrosphingosine Localization with Immuno-staining: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methods to confirm the subcellular localization of C6 NBD-L-threo-dihydrosphingosine, a fluorescently labeled analog of a key intermediate in sphingolipid metabolism. We will explore the use of this probe in conjunction with immuno-staining techniques and compare its performance with alternative fluorescent sphingolipid analogs.

Introduction to C6 NBD-L-threo-dihydrosphingosine

C6 NBD-L-threo-dihydrosphingosine is a synthetic sphingolipid analog that incorporates the nitrobenzoxadiazole (NBD) fluorophore. This fluorescent tag allows for the visualization of its distribution within living and fixed cells. As a derivative of dihydrosphingosine (also known as sphinganine), it serves as a valuable tool for studying the de novo sphingolipid synthesis pathway, which originates in the endoplasmic reticulum (ER) and continues in the Golgi apparatus. Understanding the precise localization of this molecule is crucial for elucidating the intricate pathways of sphingolipid metabolism and its role in cellular signaling.

Confirming Localization: The Power of Co-staining

While the fluorescence of C6 NBD-L-threo-dihydrosphingosine provides initial localization information, co-staining with specific antibodies against organelle markers is essential for definitive confirmation. This technique, known as immunofluorescence, allows for the simultaneous visualization of the fluorescent lipid analog and a protein known to reside in a specific subcellular compartment. Co-localization of the NBD signal with the antibody signal provides strong evidence for the presence of the lipid within that organelle.

Experimental Workflow: From Labeling to Imaging

The following diagram outlines a typical workflow for labeling cells with C6 NBD-L-threo-dihydrosphingosine and performing subsequent immuno-staining for co-localization analysis.

A Comparative Guide to the Quantitative Analysis of C6 NBD-L-threo-dihydrosphingosine Fluorescence Intensity

For researchers, scientists, and drug development professionals engaged in the study of sphingolipid metabolism and trafficking, the selection of an appropriate fluorescent probe is paramount. C6 NBD-L-threo-dihydrosphingosine, a fluorescent analog of dihydrosphingosine, has emerged as a valuable tool for visualizing and quantifying the dynamics of these crucial lipid signaling molecules. This guide provides an objective comparison of its performance with alternative fluorescent probes, supported by experimental data and detailed protocols to facilitate informed decision-making in experimental design.

Quantitative Performance Metrics: A Side-by-Side Comparison

The utility of a fluorescent probe is fundamentally determined by its photophysical properties. The following table summarizes the key quantitative data for C6 NBD-L-threo-dihydrosphingosine and compares it with a popular alternative from the BODIPY family of dyes, BODIPY FL C5-sphingosine.

Property	C6 NBD-L-threo-dihydrosphingosine	BODIPY FL C5-sphingosine	Reference
Excitation Maximum (λex)	~466 nm	~500 nm	[1]
Emission Maximum (λem)	~536 nm	~510 nm	[1]
Molar Extinction Coefficient (ε)	~22,000 M⁻¹cm⁻¹ (estimated for NBD-PE)	~80,000 M⁻¹cm⁻¹	[2]
Quantum Yield (Φ)	Environmentally sensitive, generally lower than BODIPY	High, often approaching 1.0	[3][4]
Photostability	Moderate	High	[3][4]
Environmental Sensitivity	High (fluorescence increases in hydrophobic environments)	Low	[4][5]

Note: The molar extinction coefficient for C6 NBD-L-threo-dihydrosphingosine is an estimation based on the value reported for NBD-PE[2]. The quantum yield of NBD probes is highly dependent on the polarity of their environment[5].

In-Depth Look at Performance

C6 NBD-L-threo-dihydrosphingosine: The NBD fluorophore is well-known for its environmental sensitivity. Its fluorescence is significantly quenched in aqueous environments and enhanced in hydrophobic lipid environments, making it an excellent probe for monitoring the incorporation of the sphingosine backbone into cellular membranes[5][6]. However, this sensitivity can also be a drawback, as changes in the local lipid environment can affect fluorescence intensity independently of the probe's concentration. The moderate photostability of the NBD dye also requires careful consideration during prolonged imaging experiments[3].

BODIPY FL C5-sphingosine: In contrast, BODIPY dyes are characterized by their high molar extinction coefficients, high quantum yields, and exceptional photostability[3][4]. This translates to a brighter and more stable fluorescent signal, which is advantageous for high-resolution imaging and long-term tracking studies. The fluorescence of BODIPY is largely insensitive to the polarity of its environment, which can simplify quantitative analysis as the signal is more directly proportional to the probe's concentration[4]. However, the shorter acyl chain (C5) may influence its metabolic processing and distribution compared to the C6 chain of the NBD analog.

Experimental Protocols

Protocol 1: Spectrofluorometric Comparison of Fluorescent Lipid Probes

This protocol outlines a method for the direct comparison of the fluorescence intensity of C6 NBD-L-threo-dihydrosphingosine and an alternative probe in a controlled in vitro system.

Materials:

• C6 NBD-L-threo-dihydrosphingosine

• Alternative fluorescent sphingosine analog (e.g., BODIPY FL C5-sphingosine)

• Small unilamellar vesicles (SUVs) of a defined lipid composition (e.g., 1-palmitoyl-2-oleoyl-glycero-3-phosphocholine, POPC)

• Phosphate-buffered saline (PBS), pH 7.4

• Spectrofluorometer

Procedure:

• Prepare stock solutions: Prepare 1 mM stock solutions of each fluorescent lipid in ethanol.

• Prepare SUV suspension: Prepare a 1 mg/mL suspension of POPC SUVs in PBS.

• Labeling of SUVs: Add a small aliquot of the fluorescent lipid stock solution to the SUV suspension to achieve a final lipid-to-probe molar ratio of 200:1. Vortex briefly to mix.

• Incubation: Incubate the mixture for 30 minutes at room temperature to allow for the incorporation of the fluorescent lipids into the vesicles.

• Fluorescence Measurement:

  • Transfer the labeled SUV suspension to a quartz cuvette.

  • Place the cuvette in the spectrofluorometer.

  • Set the excitation wavelength to the respective maximum for each probe (e.g., 466 nm for C6 NBD-L-threo-dihydrosphingosine).

  • Record the emission spectrum over the appropriate range (e.g., 480-700 nm).

  • The fluorescence intensity at the emission maximum is recorded.

• Data Analysis: Compare the fluorescence intensity values obtained for each probe at the same concentration and under identical experimental conditions.

Protocol 2: Live Cell Imaging of Sphingolipid Trafficking

This protocol describes the use of C6 NBD-L-threo-dihydrosphingosine for visualizing its incorporation and transport in cultured mammalian cells.

Materials:

• Cultured mammalian cells (e.g., HeLa or COS-7) grown on glass-bottom dishes

• C6 NBD-L-threo-dihydrosphingosine

• Defatted bovine serum albumin (BSA)

• Hanks' Balanced Salt Solution (HBSS)

• Complete cell culture medium

• Fluorescence microscope equipped with appropriate filters for NBD fluorescence

Procedure:

• Prepare NBD-dihydrosphingosine/BSA complex:

  • Evaporate a small amount of the C6 NBD-L-threo-dihydrosphingosine stock solution under a stream of nitrogen.

  • Resuspend the lipid film in a small volume of ethanol.

  • Prepare a 0.34 mg/mL solution of defatted BSA in HBSS.

  • While vortexing the BSA solution, slowly inject the ethanolic NBD-dihydrosphingosine solution to achieve a final concentration of 5 µM.

• Cell Labeling:

  • Wash the cells twice with pre-warmed HBSS.

  • Incubate the cells with the NBD-dihydrosphingosine/BSA complex for 30 minutes at 37°C.

• Wash: Wash the cells three times with fresh, pre-warmed complete medium to remove unbound probe.

• Imaging:

  • Immediately image the cells using a fluorescence microscope.

  • Use an appropriate filter set for NBD (e.g., excitation 450-490 nm, emission >520 nm).

  • Acquire images at different time points to observe the trafficking of the fluorescent lipid.

Visualizing Sphingolipid Metabolism

The metabolic fate of C6 NBD-L-threo-dihydrosphingosine within the cell is a key aspect of its utility as a research tool. Upon entering the cell, it can be acylated to form C6 NBD-ceramide, which is then transported to the Golgi apparatus. In the Golgi, it can be further metabolized to C6 NBD-sphingomyelin and C6 NBD-glucosylceramide.

Caption: Metabolic pathway of C6 NBD-L-threo-dihydrosphingosine.

Experimental Workflow for Comparative Analysis

A logical workflow is essential for a robust comparison of fluorescent probes. This involves a parallel assessment of their photophysical properties and their behavior in a cellular context.

Caption: Workflow for comparing fluorescent sphingolipid probes.

References

• 1. biotium.com [biotium.com]
• 2. NBD-PE | Fluorescent Lipid Probes and Cell Membrane Stains | Tocris Bioscience [tocris.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Using BODIPY FL-Sphingolipid Analogs to Study Sphingolipid Metabolism in Mouse Embryonic Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. NBD-based synthetic probes for sensing small molecules and proteins: design, sensing mechanisms and biological applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal of C6 NBD-L-threo-dihydrosphingosine: A Step-by-Step Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of C6 NBD-L-threo-dihydrosphingosine. Adherence to these procedures is critical for ensuring laboratory safety and environmental compliance. While C6 NBD-L-threo-dihydrosphingosine is not classified as a hazardous substance, proper chemical waste management protocols should always be followed.

I. Immediate Safety Precautions

Before handling C6 NBD-L-threo-dihydrosphingosine for disposal, ensure you are wearing appropriate Personal Protective Equipment (PPE).

Recommended PPE:

Equipment	Specification
Gloves	Nitrile or other suitable chemical-resistant gloves
Eye Protection	Safety glasses with side shields or goggles
Lab Coat	Standard laboratory coat

Avoid generating dust or aerosols. Handle the compound in a well-ventilated area, preferably within a chemical fume hood.

II. Waste Identification and Segregation

Properly identifying and segregating chemical waste is the first step in the disposal process.

• Solid Waste:

  • Place unused or expired C6 NBD-L-threo-dihydrosphingosine powder in a clearly labeled, sealed container.

  • Contaminated materials such as weigh boats, pipette tips, and microfuge tubes should also be collected in a designated solid waste container.

  • The container label should include:

    • "Waste C6 NBD-L-threo-dihydrosphingosine"

    • Chemical Formula: C₃₀H₅₁N₅O₆

    • CAS Number: 114301-98-3

    • Date of accumulation start

• Liquid Waste:

  • If C6 NBD-L-threo-dihydrosphingosine has been dissolved in a solvent, it must be disposed of as chemical waste.

  • Collect the solution in a sealed, leak-proof container appropriate for the solvent used.

  • The label must clearly state the full contents, including the solvent and the dissolved compound, along with their approximate concentrations.

  • Do not mix with other incompatible waste streams.

III. Disposal Procedure

The guiding principle for the disposal of C6 NBD-L-threo-dihydrosphingosine is to adhere to local, state, and federal regulations.

Step-by-Step Disposal Protocol:

• Consult Institutional Guidelines: Your primary point of reference is your institution's Environmental Health and Safety (EHS) department. They will provide specific protocols for chemical waste disposal that are compliant with local regulations.

• Waste Pickup Request: Follow your institution's procedure to request a chemical waste pickup. This typically involves completing an online or paper form, providing details about the waste stream as collected and labeled in the previous step.

• Storage Pending Disposal: Store the sealed waste containers in a designated, secure waste accumulation area. This area should be away from general lab traffic and incompatible materials.

• Documentation: Retain a copy of the waste pickup request and any documentation provided by the EHS or the waste disposal vendor.

The following diagram outlines the logical workflow for the proper disposal of C6 NBD-L-threo-dihydrosphingosine.

Caption: Workflow for the disposal of C6 NBD-L-threo-dihydrosphingosine.

IV. Spill and Emergency Procedures

In the event of a spill, follow these procedures:

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

• Control: For small spills, prevent the spread of the powder or liquid. Use an appropriate absorbent material for liquid spills.

• Clean-up: Carefully sweep up solid material or absorb liquids. Place all contaminated materials into a sealed container for disposal as chemical waste.

• Decontaminate: Clean the spill area with an appropriate solvent or detergent, and then rinse with water.

• Report: Report the incident to your laboratory supervisor and EHS department, as per your institution's policy.

By following these guidelines, you can ensure the safe and compliant disposal of C6 NBD-L-threo-dihydrosphingosine, contributing to a secure and environmentally responsible research environment.

Personal protective equipment for handling C6 NBD-L-threo-dihydrosphingosine

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of C6 NBD-L-threo-dihydrosphingosine (CAS 114301-98-3). The following procedures are based on best practices for handling fluorescent sphingolipid analogs and aim to ensure the safety of laboratory personnel and the integrity of experimental outcomes.

Personal Protective Equipment (PPE)

When handling C6 NBD-L-threo-dihydrosphingosine, a comprehensive approach to personal protection is essential. The following table summarizes the recommended PPE, based on the safety data sheet for the closely related compound, C6 NBD Ceramide.

PPE Category	Recommended Equipment
Eye and Face	Chemical safety goggles or a face shield.
Hand	Chemical-resistant gloves (e.g., nitrile).
Body	Laboratory coat or other protective clothing.
Respiratory	Use in a well-ventilated area. If dust or aerosols may be generated, a NIOSH-approved respirator is recommended.

Hazard Identification and First Aid

Based on data for a structurally similar compound, C6 NBD-L-threo-dihydrosphingosine is presumed to have the following hazards. Immediate and appropriate first aid is critical in case of exposure.

Hazard	Description	First Aid Measures
Oral Toxicity	Harmful if swallowed.	Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical attention.
Skin Irritation	Causes skin irritation.	Remove contaminated clothing. Wash the affected area with plenty of soap and water. If irritation persists, seek medical attention.
Eye Irritation	Causes serious eye irritation.	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.
Respiratory Irritation	May cause respiratory tract irritation.	Move the exposed person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.

Operational Workflow for Safe Handling

A systematic approach to handling C6 NBD-L-threo-dihydrosphingosine from receipt to disposal is crucial for safety and experimental success. The following diagram outlines the recommended workflow.

Caption: A logical workflow for the safe handling of C6 NBD-L-threo-dihydrosphingosine.

Storage and Disposal Plan

Proper storage and disposal are critical for maintaining the chemical's integrity and ensuring environmental safety.

Storage

• Temperature: Store at -20°C for long-term stability.

• Container: Keep in a tightly sealed, light-resistant container.

• Location: Store in a designated, well-ventilated, and secure area away from incompatible materials.

Disposal

All waste materials contaminated with C6 NBD-L-threo-dihydrosphingosine must be considered hazardous waste.

Waste Type	Disposal Procedure
Unused Product	Dispose of as hazardous chemical waste in accordance with local, state, and federal regulations.
Contaminated Labware (e.g., pipette tips, tubes)	Collect in a designated, labeled hazardous waste container.
Contaminated Solutions	Collect in a sealed, labeled hazardous waste container. Do not pour down the drain.
Contaminated PPE (e.g., gloves)	Place in a designated hazardous waste bag and dispose of according to institutional protocols.

It is imperative that all personnel handling this compound are thoroughly trained on these procedures and have access to the necessary safety equipment. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance on disposal.